7-Azabicyclo[4.2.0]oct-3-en-8-one

• CAS: 20205-48-5

Core Science & Biosynthesis

An In-depth Technical Guide to 7-Azabicyclo[4.2.0]oct-3-en-8-one: From Discovery to Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 7-azabicyclo[4.2.0]oct-3-en-8-one core is a significant bicyclic β-lactam scaffold that serves as a foundational building block in the synthesis of a variety of complex molecules, most notably in the realm of pharmaceuticals. This technical guide provides a comprehensive overview of the discovery, history, and synthetic methodologies associated with this pivotal chemical entity. It delves into the mechanistic intricacies of its primary synthetic route, the [2+2] cycloaddition of chlorosulfonyl isocyanate with 1,3-cyclohexadiene, and offers detailed experimental protocols. Furthermore, this guide explores the stereochemical nuances of the molecule and its crucial role as a versatile intermediate in the development of therapeutic agents, particularly carbapenem and cephalosporin antibiotics.

Introduction: The Significance of a Strained Ring System

The β-lactam, a four-membered cyclic amide, is arguably one of the most important heterocyclic motifs in medicinal chemistry. Its inherent ring strain makes it susceptible to nucleophilic attack, a property ingeniously exploited in the mechanism of action of β-lactam antibiotics. The fusion of this reactive lactam ring to other carbocyclic or heterocyclic systems gives rise to a diverse array of bicyclic structures with unique conformational constraints and biological activities. Among these, the 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold holds a special place. Its structure, which can be viewed as a fusion of a cyclohexene and a β-lactam ring, provides a rigid framework that is amenable to stereocontrolled functionalization, making it a valuable synthon for the construction of more complex molecules. This guide will illuminate the path from its initial discovery to its contemporary applications in the demanding field of drug development.

Historical Perspective and Discovery

The exploration of bicyclic β-lactams was significantly propelled by the discovery and development of penicillin and cephalosporin antibiotics. The quest for novel and more potent analogues spurred chemists to devise synthetic routes to a variety of fused ring systems. The synthesis of the 7-azabicyclo[4.2.0]oct-3-en-8-one core is a landmark in this endeavor. While a comprehensive historical account of its first isolation is not explicitly detailed in a singular "discovery" paper, its synthesis is intrinsically linked to the pioneering work on the cycloaddition reactions of chlorosulfonyl isocyanate (CSI) with dienes.

Early investigations in the mid-20th century established the utility of isocyanates in [2+2] cycloadditions with olefins to form β-lactams. The high reactivity of chlorosulfonyl isocyanate, in particular, made it a powerful reagent for this transformation. A key publication by Paquette in the Journal of Organic Chemistry in 1971, while focusing on the rearrangement of a related sulfonamide derivative, alludes to the synthesis of the 7-azabicyclo[4.2.0]oct-3-ene system, indicating that the foundational chemistry was being actively explored during this period.[1] The reaction of CSI with 1,3-cyclohexadiene provides a direct and efficient entry to the 7-azabicyclo[4.2.0]oct-3-en-8-one skeleton, a testament to the elegance and power of cycloaddition chemistry.

The Cornerstone of Synthesis: [2+2] Cycloaddition of Chlorosulfonyl Isocyanate

The most direct and widely employed method for the synthesis of the 7-azabicyclo[4.2.0]oct-3-en-8-one core is the [2+2] cycloaddition reaction between chlorosulfonyl isocyanate (CSI) and 1,3-cyclohexadiene.[2][3] This reaction is a powerful tool for the construction of the β-lactam ring fused to the six-membered ring in a single, stereocontrolled step.

Mechanistic Insights

The reaction is believed to proceed through a concerted [π2s + π2a] cycloaddition mechanism, although a stepwise pathway involving a zwitterionic intermediate cannot be entirely ruled out, especially with highly reactive dienes. The high electrophilicity of the carbon atom of the isocyanate group in CSI makes it highly susceptible to nucleophilic attack by the π-system of the diene.

The stereochemical outcome of the reaction is a crucial aspect. The cycloaddition typically occurs in a syn fashion with respect to the diene, leading to a cis-fused bicyclic system. This stereoselectivity is a key advantage of this synthetic approach.

Diagram of the Synthetic Pathway

Caption: Synthetic pathway to 7-azabicyclo[4.2.0]oct-3-en-8-one.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one. It is crucial to handle chlorosulfonyl isocyanate with extreme care in a well-ventilated fume hood, as it is a highly corrosive and moisture-sensitive reagent.[2]

Materials and Reagents:

• 1,3-Cyclohexadiene

• Chlorosulfonyl isocyanate (CSI)

• Anhydrous diethyl ether

• Sodium sulfite (Na₂SO₃)

• Sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an argon/nitrogen inlet is charged with a solution of 1,3-cyclohexadiene in anhydrous diethyl ether. The flask is cooled to -78 °C in a dry ice/acetone bath.

• Addition of CSI: A solution of chlorosulfonyl isocyanate in anhydrous diethyl ether is added dropwise to the stirred solution of 1,3-cyclohexadiene over a period of 30-60 minutes, maintaining the temperature at -78 °C.

• Reaction Monitoring: The reaction is stirred at -78 °C for an additional 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up - Reduction: A pre-cooled aqueous solution of sodium sulfite is added slowly to the reaction mixture to reduce the N-chlorosulfonyl group. The mixture is allowed to warm to room temperature and stirred vigorously for 1-2 hours.

• Extraction: The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 7-azabicyclo[4.2.0]oct-3-en-8-one can be purified by recrystallization or column chromatography on silica gel.

Quantitative Data Summary

Reactant/Product	Molecular Formula	Molar Mass ( g/mol )	Typical Yield
1,3-Cyclohexadiene	C₆H₈	80.13	-
Chlorosulfonyl Isocyanate	CClNO₃S	141.53	-
7-Azabicyclo[4.2.0]oct-3-en-8-one	C₇H₉NO	123.15	60-80%

Stereochemistry and Structural Elucidation

The fusion of the four- and six-membered rings in 7-azabicyclo[4.2.0]oct-3-en-8-one results in a cis-configuration at the bridgehead carbons (C1 and C6). This stereochemical outcome is a direct consequence of the concerted nature of the [2+2] cycloaddition. The resulting molecule possesses a rigid, V-shaped conformation.

The structural elucidation of this bicyclic lactam and its derivatives relies heavily on spectroscopic techniques.

• ¹H NMR Spectroscopy: Provides crucial information about the stereochemistry of the ring fusion and the relative orientation of substituents. The coupling constants between the bridgehead protons and the adjacent protons on the β-lactam and cyclohexene rings are particularly informative.

• ¹³C NMR Spectroscopy: Confirms the carbon skeleton and the presence of the characteristic carbonyl group of the β-lactam at around 170-175 ppm.

• Infrared (IR) Spectroscopy: Shows a strong absorption band for the β-lactam carbonyl stretching frequency, typically in the range of 1750-1780 cm⁻¹, which is higher than that of a typical acyclic amide due to ring strain.

• Mass Spectrometry: Determines the molecular weight and provides information about the fragmentation pattern, which can be used to confirm the structure.

Applications in Drug Development: A Gateway to Complex Antibiotics

The 7-azabicyclo[4.2.0]oct-3-en-8-one core is a valuable and versatile intermediate in the synthesis of more complex and biologically active molecules, particularly in the field of antibiotics. Its strategic placement of functional groups (the double bond and the lactam) allows for a wide range of chemical modifications.

Precursor to Carbapenems and Cephalosporins

The bicyclic framework of 7-azabicyclo[4.2.0]oct-3-en-8-one serves as a key building block for the synthesis of various carbapenem and cephalosporin antibiotics. These classes of antibiotics are crucial in treating a wide range of bacterial infections. For instance, derivatives of this core structure are utilized in the synthesis of the parent nucleus of ceftibuten, a third-generation oral cephalosporin.[4] Patents in the pharmaceutical industry frequently describe synthetic routes that employ intermediates derived from this bicyclic lactam.[5]

A Scaffold for Chemical Diversification

The double bond in the cyclohexene ring can be subjected to a variety of transformations, including:

• Epoxidation: To introduce an epoxide ring, which can be further opened by nucleophiles.

• Dihydroxylation: To form diols with controlled stereochemistry.

• Hydrogenation: To produce the saturated 7-azabicyclo[4.2.0]octan-8-one.

• Halogenation: To introduce halogens that can be subsequently displaced.

The β-lactam ring itself can be functionalized at the nitrogen atom or cleaved under specific conditions to reveal other functional groups. This chemical versatility allows for the generation of a library of diverse compounds for biological screening.

Diagram of Application Pathways

Caption: Role of the core in synthesizing therapeutic agents.

Conclusion

The 7-azabicyclo[4.2.0]oct-3-en-8-one core, born from the powerful chemistry of [2+2] cycloadditions, stands as a testament to the ingenuity of synthetic organic chemistry. Its discovery and the elucidation of its synthesis have provided a crucial tool for medicinal chemists. The ability to construct this strained, yet versatile, bicyclic system with high stereocontrol has opened doors to the synthesis of life-saving antibiotics and continues to inspire the development of new therapeutic agents. As the challenge of antimicrobial resistance grows, the importance of foundational scaffolds like 7-azabicyclo[4.2.0]oct-3-en-8-one in the quest for novel drug candidates remains as significant as ever.

References

• Paquette, L. A. (1971). Neighboring-Group Participation by Sulfonamide Nitrogen. The 7-Azabicyclo[4.2.0]oct-3-ene to 6-Azabicyclo[3.2.1]oct-2-ene Rearrangement. The Journal of Organic Chemistry, 36(3), 435–439.
• CN103374018A - Novel method for preparing ceftibuten parent nucleus 7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid diphenylmethyl ester (7-NACABH) - Google Patents. (n.d.).
• WO2017042188A1 - Process for preparing ceftolozane from 7-aminocephalosporanic acid (7-aca) - Google Patents. (n.d.).
• Fülöp, F. (1998).
• Graf, R. (1966).
• Shellhamer, D. F., & Perry, M. C. (2020). Reaction pathways for [2+2] cycloadditions of chlorosulfonyl isocyanate with alkenes. Trends in Organic Chemistry, 21.

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An In-depth Technical Guide to the Fundamental Properties of 7-Azabicyclo[4.2.0]oct-3-en-8-one

Introduction

The 7-azabicyclo[4.2.0]oct-3-en-8-one core is a strained, bicyclic β-lactam that serves as a pivotal structural motif in synthetic and medicinal chemistry. Its inherent ring strain and diverse functionalization potential make it a valuable building block for the synthesis of complex nitrogen-containing molecules, including analogues of biologically active compounds. This guide provides a comprehensive overview of the fundamental properties of 7-azabicyclo[4.2.0]oct-3-en-8-one, with a focus on its synthesis, stereochemistry, spectroscopic characterization, reactivity, and potential applications in drug discovery and development. The insights provided herein are intended to equip researchers, scientists, and drug development professionals with the critical knowledge required to effectively utilize this versatile scaffold.

Molecular Structure and Stereochemistry

The defining feature of 7-azabicyclo[4.2.0]oct-3-en-8-one is the fusion of a four-membered β-lactam ring to a six-membered cyclohexene ring. This fusion introduces significant ring strain, which is a key determinant of its chemical reactivity. The stereochemical relationship at the bridgehead carbons (C1 and C6) dictates the overall shape of the molecule and is crucial for its biological activity in derived compounds. The cis-fusion of the two rings is the most common and thermodynamically favored isomer.

The presence of the double bond in the cyclohexene ring introduces an element of rigidity and provides a site for further chemical modification. The relative stereochemistry of the substituents on the bicyclic system is critical and is typically controlled during the synthetic process.

Synthesis of 7-Azabicyclo[4.2.0]oct-3-en-8-one

The most direct and widely employed method for the synthesis of the 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold is the [2+2] cycloaddition of chlorosulfonyl isocyanate (CSI) to 1,3-cyclohexadiene. This reaction is a powerful tool for the construction of β-lactams. The cycloaddition is followed by a reductive removal of the N-chlorosulfonyl group to yield the free β-lactam.

The cycloaddition of chlorosulfonyl isocyanate to dienes is a versatile method for creating N-unsubstituted β-lactams.[1]

Experimental Protocol: Synthesis of cis-7-Azabicyclo[4.2.0]oct-3-en-8-one

Step 1: [2+2] Cycloaddition of Chlorosulfonyl Isocyanate with 1,3-Cyclohexadiene

• Materials: 1,3-Cyclohexadiene, Chlorosulfonyl Isocyanate (CSI), anhydrous diethyl ether or dichloromethane.

• Procedure:

  • A solution of 1,3-cyclohexadiene in anhydrous diethyl ether is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

  • Chlorosulfonyl isocyanate is added dropwise to the cooled solution with vigorous stirring. The reaction is highly exothermic and maintaining a low temperature is crucial to control the reaction and minimize side products.

  • The reaction mixture is stirred at -78 °C for a specified period (typically 1-3 hours) to ensure complete conversion.

  • The reaction is quenched by the addition of a saturated aqueous solution of sodium bisulfite.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude N-chlorosulfonyl-7-azabicyclo[4.2.0]oct-3-en-8-one.

Step 2: Reduction of N-Chlorosulfonyl-7-azabicyclo[4.2.0]oct-3-en-8-one

• Materials: Crude N-chlorosulfonyl-7-azabicyclo[4.2.0]oct-3-en-8-one, sodium sulfite, diethyl ether, water.

• Procedure:

  • The crude N-chlorosulfonyl β-lactam is dissolved in diethyl ether.

  • A solution of sodium sulfite in water is added, and the biphasic mixture is stirred vigorously at room temperature. The progress of the reduction can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure.

  • The resulting crude cis-7-azabicyclo[4.2.0]oct-3-en-8-one can be purified by column chromatography on silica gel or by recrystallization.

The reduction of N-chlorosulfonyl-β-lactams to the corresponding β-lactams is efficiently achieved using aqueous sodium sulfite.[2]

Caption: Synthetic pathway to cis-7-Azabicyclo[4.2.0]oct-3-en-8-one.

Spectroscopic Characterization

A comprehensive spectroscopic analysis is essential for the unambiguous identification and characterization of 7-azabicyclo[4.2.0]oct-3-en-8-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable tools for elucidating the structure and stereochemistry of the molecule. For (1R,6S)-7-Azabicyclo[4.2.0]oct-3-en-8-one, the following spectral data have been reported.[3]

¹H NMR (400 MHz, CDCl₃)	¹³C NMR (100 MHz, CDCl₃)
δ (ppm)	δ (ppm)
6.05-5.97 (m, 1H, =CH)	171.5 (C=O)
5.85-5.78 (m, 1H, =CH)	127.9 (=CH)
3.56-3.48 (m, 1H, 6-H)	124.8 (=CH)
3.35-3.29 (m, 1H, 1-H)	51.8 (C6)
2.45-2.05 (m, 4H, CH₂)	48.7 (C1)
1.75 (br s, 1H, NH)	24.5 (CH₂)
21.2 (CH₂)

Interpretation of NMR Data:

• The signals in the olefinic region (δ 5.78-6.05 ppm) of the ¹H NMR spectrum are characteristic of the vinyl protons of the cyclohexene ring.

• The multiplets for the bridgehead protons (H-1 and H-6) are typically found in the range of δ 3.2-3.6 ppm.

• The presence of a broad singlet for the NH proton is indicative of the β-lactam amide.

• In the ¹³C NMR spectrum, the carbonyl carbon of the β-lactam appears at a characteristic downfield shift (around 171.5 ppm).

• The olefinic carbons resonate in the region of δ 124-128 ppm.

Infrared (IR) Spectroscopy

Infrared spectroscopy is particularly useful for identifying the characteristic functional groups present in the molecule. The most prominent feature in the IR spectrum of a β-lactam is the high-frequency carbonyl stretching absorption.

Functional Group	Characteristic Absorption (cm⁻¹)
C=O (β-lactam)	1750-1780
N-H	3200-3400
C=C	1640-1680
C-H (alkene)	3000-3100
C-H (alkane)	2850-2960

The high stretching frequency of the β-lactam carbonyl is a direct consequence of the ring strain, which imparts a higher degree of s-character to the C=O bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in its structural confirmation.

Ionization Method	Expected [M+H]⁺ (m/z)	Key Fragmentation Pathways
Electrospray (ESI)	124.0757	- Loss of CO
- Retro [2+2] cycloaddition

The predicted monoisotopic mass for C₇H₉NO is 123.0684 g/mol .[4]

Chemical Reactivity

The chemical reactivity of 7-azabicyclo[4.2.0]oct-3-en-8-one is dominated by two key features: the strained β-lactam ring and the carbon-carbon double bond in the cyclohexene ring.

Reactions of the β-Lactam Ring

The four-membered β-lactam ring is susceptible to nucleophilic attack due to its significant ring strain. This reactivity is the basis for the mode of action of β-lactam antibiotics.

• Hydrolysis: Under acidic or basic conditions, the amide bond of the β-lactam can be hydrolyzed to yield the corresponding β-amino acid.

• Ring-Opening with Other Nucleophiles: The β-lactam ring can be opened by a variety of nucleophiles, such as alcohols, amines, and thiols, to generate a range of functionalized acyclic compounds.

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molecular structure of 7-azabicyclo[4.2.0]oct-3-en-8-one

An In-depth Technical Guide to the Molecular Structure of 7-Azabicyclo[4.2.0]oct-3-en-8-one

For researchers, scientists, and professionals in drug development, a comprehensive understanding of foundational molecular scaffolds is paramount. 7-Azabicyclo[4.2.0]oct-3-en-8-one, a strained bicyclic β-lactam, represents a critical building block in the synthesis of a diverse array of biologically active compounds. This guide provides an in-depth exploration of its molecular structure, synthesis, and reactivity, offering insights into its utility in medicinal chemistry.

Introduction to a Versatile Scaffold

7-Azabicyclo[4.2.0]oct-3-en-8-one is a heterocyclic compound featuring a four-membered β-lactam ring fused to a six-membered cyclohexene ring. This unique arrangement imparts significant ring strain, a key determinant of its chemical reactivity. The presence of the double bond and the lactam functionality provides multiple sites for chemical modification, making it a valuable intermediate in the synthesis of complex molecular architectures.[1] Its structural relationship to the core of carbapenem and cephalosporin antibiotics underscores its importance in the development of novel therapeutic agents.[2]

Elucidation of the Molecular Structure

A study on the crystal structure of cis-7-azabicyclo[4.2.0]octan-8-one revealed that the cyclohexane ring can adopt either a flexible boat or a flexible half-chair conformation due to the strain imposed by the nearly planar β-lactam ring.[3] It is reasonable to infer that the introduction of a double bond in the cyclohexene ring of 7-azabicyclo[4.2.0]oct-3-en-8-one would further influence the conformational flexibility of the six-membered ring.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the olefinic protons of the cyclohexene ring, the protons on the carbons adjacent to the nitrogen and carbonyl groups of the β-lactam ring, and the methylene protons of the six-membered ring. Based on data from similar structures, the olefinic protons would likely appear in the downfield region (δ 5.5-6.5 ppm). The protons on the β-lactam ring would also be expected in a relatively downfield region due to the influence of the adjacent carbonyl and nitrogen atoms.[4][5]

• ¹³C NMR: The carbon NMR spectrum would be characterized by signals for the carbonyl carbon of the lactam (typically in the range of δ 165-175 ppm), the two olefinic carbons, and the saturated carbons of the bicyclic system. The specific chemical shifts provide a fingerprint of the carbon skeleton.[5][6]

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum of a β-lactam is the strong absorption band corresponding to the carbonyl stretching vibration. Due to the high ring strain, this band is typically observed at a higher frequency (around 1760-1780 cm⁻¹) compared to acyclic amides.[5]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition. The predicted monoisotopic mass for C₇H₉NO is 123.06841 Da.[7] Analysis of the fragmentation pattern in the mass spectrum can provide further structural information. Common adducts observed in electrospray ionization (ESI) mass spectrometry include [M+H]⁺, [M+Na]⁺, and [M+K]⁺.[7]

Synthesis of 7-Azabicyclo[4.2.0]oct-3-en-8-one

The construction of the strained 7-azabicyclo[4.2.0]oct-3-en-8-one ring system is a key challenge in its synthesis. A well-established and efficient method involves a [2+2] cycloaddition reaction.

[2+2] Cycloaddition of Chlorosulfonyl Isocyanate (CSI) with 1,3-Cyclohexadiene

This powerful reaction directly forms the bicyclic β-lactam core. The likely mechanism proceeds as follows:

• Electrophilic Attack: The highly electrophilic chlorosulfonyl isocyanate (CSI) reacts with the electron-rich 1,3-cyclohexadiene.

• Cycloaddition: A concerted or stepwise [2+2] cycloaddition occurs between the C=N bond of the isocyanate and one of the double bonds of the diene to form the four-membered β-lactam ring fused to the six-membered ring.

• Hydrolysis: The resulting N-chlorosulfonyl β-lactam is then hydrolyzed to remove the chlorosulfonyl group, yielding the final product, 7-azabicyclo[4.2.0]oct-3-en-8-one.[8]

Experimental Protocol: A Representative Synthesis

Step 1: [2+2] Cycloaddition

• In a flame-dried flask under an inert atmosphere, a solution of 1,3-cyclohexadiene in a dry, non-polar solvent (e.g., diethyl ether or toluene) is cooled to a low temperature (e.g., -78 °C).

• A solution of chlorosulfonyl isocyanate in the same solvent is added dropwise to the cooled diene solution with vigorous stirring.

• The reaction mixture is allowed to slowly warm to room temperature and stirred until the reaction is complete, as monitored by thin-layer chromatography (TLC).

Step 2: Hydrolysis

• The reaction mixture is carefully quenched by the addition of a biphasic mixture of an appropriate organic solvent and an aqueous solution of a reducing agent (e.g., sodium sulfite) to destroy any unreacted CSI.

• The aqueous layer is separated and the organic layer is washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Reactivity and Applications in Drug Development

The chemical reactivity of 7-azabicyclo[4.2.0]oct-3-en-8-one is dominated by the strained β-lactam ring and the nucleophilic nitrogen atom. This makes it a versatile precursor for a variety of more complex molecules.

Ring-Opening Reactions

The strained four-membered ring is susceptible to nucleophilic attack, leading to ring-opening. This reactivity can be exploited to introduce a variety of functional groups.

N-Functionalization

The nitrogen atom of the β-lactam can be functionalized through alkylation or acylation, providing a handle for the attachment of different side chains.

A Key Intermediate for Carbapenem and Other Bioactive Molecules

The 7-azabicyclo[4.2.0]octane core is a key structural motif in a number of biologically active compounds, including analogues of carbapenem antibiotics.[9] Carbapenems are a class of broad-spectrum β-lactam antibiotics. The versatility of 7-azabicyclo[4.2.0]oct-3-en-8-one allows for the systematic modification of the core structure to explore structure-activity relationships and develop new antibiotic candidates with improved efficacy and resistance profiles.

Furthermore, this scaffold has been utilized in the synthesis of analogues of other important therapeutic agents, such as oseltamivir, an antiviral medication used to treat and prevent influenza.[10]

Conclusion

7-Azabicyclo[4.2.0]oct-3-en-8-one is a molecule of significant interest in the field of medicinal chemistry and drug development. Its strained bicyclic structure, containing a reactive β-lactam ring and a modifiable cyclohexene moiety, makes it a valuable and versatile synthetic intermediate. A thorough understanding of its synthesis, structure, and reactivity is essential for leveraging its full potential in the creation of novel and effective therapeutic agents. As the demand for new pharmaceuticals continues to grow, the importance of such fundamental building blocks in the drug discovery process cannot be overstated.

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• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]

The Structural Core: Understanding the Chiral Framework

An In-Depth Technical Guide to the Stereochemistry of 7-Azabicyclo[4.2.0]oct-3-en-8-one

This guide provides a comprehensive exploration of the stereochemical landscape of 7-azabicyclo[4.2.0]oct-3-en-8-one, a pivotal bicyclic β-lactam intermediate in synthetic and medicinal chemistry.[1][2] We will delve into the molecule's structural nuances, stereoselective synthesis, enantiomeric resolution, and definitive analytical characterization, offering field-proven insights for researchers, scientists, and drug development professionals.

The 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold is a fused ring system comprising a β-lactam ring and a cyclohexene ring. The stereochemistry of this molecule is primarily defined by the relative orientation of these two rings at the bridgehead carbons, C1 and C6.

Chirality and Stereoisomers

The fusion of the four-membered lactam ring to the six-membered carbocycle creates two stereogenic centers at the bridgehead positions. The most common and thermodynamically stable configuration is the cis-fused isomer.[3] In this arrangement, the hydrogens at the bridgehead carbons are on the same face of the molecule.

As a chiral molecule, cis-7-azabicyclo[4.2.0]oct-3-en-8-one exists as a pair of enantiomers:

• (1R, 6S)-7-azabicyclo[4.2.0]oct-3-en-8-one

• (1S, 6R)-7-azabicyclo[4.2.0]oct-3-en-8-one

The absolute configuration of these enantiomers dictates their interaction with other chiral molecules, a critical factor in their biological activity and utility as chiral building blocks.

Caption: Stereoisomeric relationship of cis-7-azabicyclo[4.2.0]oct-3-en-8-one.

Conformational Considerations

The presence of the strained, quasi-planar β-lactam ring imposes significant conformational constraints on the fused cyclohexene ring. X-ray crystallographic studies on the saturated analogue, cis-7-azabicyclo[4.2.0]octan-8-one, have shown that the six-membered ring can exist in an equilibrium of flexible boat and half-chair conformations.[3] This conformational flexibility, influenced by the bicyclic structure, is a key determinant of the molecule's reactivity and molecular recognition properties.

Enantioselective Synthesis and Resolution

Controlling the stereochemistry during synthesis or separating the enantiomers of the racemic product is essential for any practical application.

Asymmetric Synthesis

While various synthetic routes to the racemic bicyclo[4.2.0]octane core exist, asymmetric synthesis provides a direct path to enantiomerically enriched products. Strategies often involve [2+2] cycloadditions using chiral catalysts or auxiliaries to induce facial selectivity.

Enzymatic Kinetic Resolution (EKR)

Kinetic resolution is a powerful and widely adopted technique for separating enantiomers. For 7-azabicyclo[4.2.0]oct-3-en-8-one, hydrolase-catalyzed reactions have proven highly effective. Specifically, Lipase B from Candida antarctica (CAL-B) can enantioselectively hydrolyze one of the lactam enantiomers, leaving the other unreacted.[4]

This process yields one enantiomer as the intact lactam and the other as the corresponding ring-opened amino acid, which can be easily separated. For example, CAL-B selectively hydrolyzes the (+)-lactam, leaving the (–)-lactam in enantiopure form.[4]

Caption: General workflow for the enzymatic kinetic resolution of the title compound.

Analytical Methods for Stereochemical Determination

Once synthesized or resolved, the stereochemical identity and purity of the material must be unequivocally confirmed. A combination of chromatographic and spectroscopic techniques is employed for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Direct HPLC analysis on chiral stationary phases (CSPs) is the gold standard for determining enantiomeric purity (enantiomeric excess, ee). Polysaccharide-based CSPs, such as those derived from amylose or cellulose tris(3,5-dimethylphenylcarbamate), have demonstrated excellent capabilities in resolving the enantiomers of 7-azabicyclo[4.2.0]oct-3-en-8-one and its analogues.

The separation mechanism relies on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector of the CSP. The differing stability of these complexes leads to different retention times, allowing for baseline separation.

Table 1: Comparative HPLC Enantioseparation Data

Analyte	Chiral Stationary Phase	Mobile Phase (v/v)	Resolution (Rₛ)
cis-7-azabicyclo[4.2.0]octan-8-one	Kromasil® AmyCoat™	n-heptane/IPA (90/10)	0.00
cis-7-azabicyclo[4.2.0]octan-8-one	Kromasil® CelluCoat™	n-heptane/IPA (90/10)	0.40
cis-7-azabicyclo[4.2.0]oct-3-en-8-one	Kromasil® AmyCoat™	n-heptane/IPA (90/10)	1.15
cis-7-azabicyclo[4.2.0]oct-3-en-8-one	Kromasil® CelluCoat™	n-heptane/IPA (90/10)	0.00

Data synthesized from reference. IPA = Isopropanol. This table highlights the complementarity of different CSPs; the AmyCoat™ column effectively resolves the unsaturated lactam, whereas neither column provides ideal separation for the saturated analogue under these conditions.

Caption: Schematic of enantiomer separation by chiral HPLC.

Spectroscopic and Spectrometric Assignment

While HPLC confirms enantiomeric purity, spectroscopic methods are required to assign the absolute configuration.

• X-ray Crystallography : This is the most definitive method for determining the absolute and relative stereochemistry. It provides a precise 3D structure of the molecule in a crystalline state.[3]

• Vibrational and Electronic Circular Dichroism (VCD/ECD) : These chiroptical techniques are invaluable for assigning the absolute configuration of molecules in solution. By comparing the experimentally measured CD spectrum with spectra computed using time-dependent density functional theory (TD-DFT), the absolute configuration can be reliably determined.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : High-resolution NMR, particularly 2D techniques like NOESY, can establish the relative stereochemistry (e.g., confirming the cis-fusion) by identifying protons that are close in space.

Validated Experimental Protocols

The following protocols are provided as trustworthy, self-validating systems for the resolution and analysis of 7-azabicyclo[4.2.0]oct-3-en-8-one.

Protocol: Enzymatic Kinetic Resolution of (±)-7-azabicyclo[4.2.0]oct-3-en-8-one[6]

• Objective : To separate the enantiomers of the title compound via CAL-B catalyzed hydrolysis.

• Materials :

  • (±)-7-azabicyclo[4.2.0]oct-3-en-8-one

  • Immobilized Candida antarctica Lipase B (CAL-B)

  • Methyl tert-butyl ether (MTBE), anhydrous

  • Deionized water

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • 1 M Hydrochloric acid (HCl)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure :

  • To a solution of racemic 7-azabicyclo[4.2.0]oct-3-en-8-one (1.0 mmol) in MTBE (10 mL), add deionized water (1.0 mmol, 18 µL).

  • Add immobilized CAL-B (e.g., 50 mg) to the mixture.

  • Seal the reaction vessel and heat to 80 °C with vigorous stirring.

  • Monitor the reaction progress by chiral HPLC. The reaction is typically stopped at ~50% conversion (approx. 4.5 hours) to achieve high enantiomeric excess for both products.

  • Upon completion, cool the reaction to room temperature and filter to remove the enzyme. Wash the enzyme with a small amount of ethyl acetate.

  • Transfer the combined filtrate to a separatory funnel. Extract the aqueous phase containing the (+)-amino acid salt with ethyl acetate (3 x 15 mL).

  • The combined organic layers contain the unreacted (-)-lactam. Wash the organic phase with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the enantiopure (-)-lactam.

  • To isolate the (+)-amino acid, acidify the aqueous layer from step 6 to pH ~2 with 1 M HCl and then concentrate to dryness or extract with a suitable solvent.

• Validation : Confirm the enantiomeric excess (ee) of the recovered (-)-lactam and the stereochemical identity of the products using chiral HPLC and polarimetry.

Protocol: Chiral HPLC Analysis[5]

• Objective : To determine the enantiomeric excess (ee) of a sample of 7-azabicyclo[4.2.0]oct-3-en-8-one.

• System :

  • HPLC system with UV detector

  • Chiral Stationary Phase: Kromasil® AmyCoat™ column (amylose tris(3,5-dimethylphenylcarbamate))

• Method :

  • Mobile Phase : n-heptane / isopropanol (90/10, v/v). Ensure solvents are HPLC grade and the mixture is thoroughly degassed.

  • Flow Rate : 0.5 mL/min.

  • Column Temperature : Ambient.

  • Detection : UV at 205 nm.

  • Sample Preparation : Dissolve a small amount of the sample (~1 mg/mL) in the mobile phase. Filter through a 0.45 µm syringe filter.

  • Injection : Inject 10 µL of the sample.

  • Analysis : Integrate the peak areas for the two enantiomers. Calculate the enantiomeric excess using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100.

• Validation : Run a sample of the racemic starting material to confirm the retention times of both enantiomers and ensure adequate resolution is achieved.

Conclusion

The stereochemistry of 7-azabicyclo[4.2.0]oct-3-en-8-one is a multifaceted subject that is fundamental to its application in advanced organic synthesis. A thorough understanding of its stereoisomers, conformational behavior, and the methods for stereoselective synthesis and resolution is paramount. The integration of robust analytical techniques like chiral HPLC and chiroptical spectroscopy provides the necessary framework for researchers to confidently prepare, isolate, and utilize enantiopure forms of this valuable synthetic intermediate, paving the way for the development of novel, stereochemically defined molecules with significant biological potential.

References

• Gotor-Fernández, V., & Gotor, V. (2012). Recent advances in biocatalytic promiscuity. Hydrolase-catalyzed reactions for nonconventional transformations. Catalysis Science & Technology, 2(7), 1355-1367. [Link]

• ResearchGate. (2004). cis-7-Azabicyclo[4.2.0]octan-8-one. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Péter, A., et al. (2010). Comparison of separation performances of amylose- and cellulose-based stationary phases in the high-performance liquid chromatographic enantioseparation of stereoisomers of β-lactams. Procedia Chemistry, 2, 116-119. [Link]

• ResearchGate. (2010). Comparison of separation performances of amylose- and cellulose-based stationary phases in the high-performance liquid chromatographic enantioseparation of stereoisomers of β-lactams. Journal of Chromatographic Science. [Link]

• Frelek, J., et al. (2021). A Holistic Approach to Determining Stereochemistry of Potential Pharmaceuticals by Circular Dichroism with β-Lactams as Test Cases. Molecules, 27(1), 113. [Link]

• PubChem. 7-azabicyclo[4.2.0]oct-3-en-8-one. National Center for Biotechnology Information. [Link]

• MySkinRecipes. 7-Azabicyclo[4.2.0]oct-3-en-8-one. [Link]

Sources

• 1. 7-Azabicyclo[4.2.0]oct-3-en-8-one [myskinrecipes.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. digibuo.uniovi.es [digibuo.uniovi.es]
• 5. A Holistic Approach to Determining Stereochemistry of Potential Pharmaceuticals by Circular Dichroism with β-Lactams as Test Cases - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 7-Azabicyclo[4.2.0]oct-3-en-8-one

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Core Scaffold in Medicinal Chemistry

7-Azabicyclo[4.2.0]oct-3-en-8-one, a strained bicyclic β-lactam, represents a pivotal structural motif in the landscape of organic synthesis and drug discovery. Its unique conformational constraints and inherent reactivity make it a valuable building block for the synthesis of complex, biologically active molecules. This guide provides a comprehensive exploration of its fundamental physicochemical properties, offering a critical resource for researchers aiming to harness its synthetic potential. By delving into its structural characteristics, spectroscopic signature, and chemical behavior, we aim to equip scientists with the foundational knowledge necessary for its effective application in the laboratory.

Molecular Architecture and Core Properties

The defining feature of 7-azabicyclo[4.2.0]oct-3-en-8-one is the fusion of a four-membered β-lactam ring with a six-membered cyclohexene ring. This arrangement imparts significant ring strain, which is a key determinant of its chemical reactivity.

Structural and Physical Characteristics

A summary of the fundamental molecular and physical properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C₇H₉NO	PubChemLite[1]
Molecular Weight	123.15 g/mol	MySkinRecipes[2]
CAS Number	20205-48-5	MySkinRecipes[2]
Melting Point	121.5 °C	MySkinRecipes[2]
Predicted XlogP	0.5	PubChemLite[1]

The presence of both a hydrogen bond donor (the N-H group of the lactam) and a hydrogen bond acceptor (the carbonyl oxygen) suggests the potential for intermolecular interactions, influencing its melting point and solubility characteristics. The predicted XlogP value indicates a relatively balanced hydrophilic-lipophilic character.

Spectroscopic and Analytical Characterization

Mass Spectrometry

Predicted mass-to-charge ratios (m/z) for various adducts of 7-azabicyclo[4.2.0]oct-3-en-8-one provide a valuable tool for its identification in mass spectrometry analysis.

Adduct	Predicted m/z
[M+H]⁺	124.07569
[M+Na]⁺	146.05763
[M-H]⁻	122.06113
[M+NH₄]⁺	141.10223
[M+K]⁺	162.03157
[M]⁺	123.06786
Data sourced from PubChemLite[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the vinyl protons of the cyclohexene ring, the protons on the carbons adjacent to the nitrogen and carbonyl groups, and the methylene protons of the six-membered ring. The coupling constants between these protons would provide valuable information about the stereochemistry of the ring fusion.

• ¹³C NMR: The carbon NMR spectrum should display signals for the carbonyl carbon of the lactam, the two olefinic carbons, and the four sp³-hybridized carbons of the bicyclic system. The chemical shifts would be influenced by the ring strain and the electronegativity of the adjacent nitrogen and oxygen atoms.

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by a strong absorption band characteristic of the β-lactam carbonyl group, typically appearing at a higher wavenumber (around 1730-1760 cm⁻¹) compared to a standard acyclic amide due to the increased ring strain. Other significant peaks would include the N-H stretching vibration and the C=C stretching of the cyclohexene ring.

Synthesis and Reactivity

The synthesis of the 7-azabicyclo[4.2.0]octane framework is a topic of significant interest in organic chemistry. While a specific, detailed experimental protocol for the direct synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one is not widely documented in readily accessible literature, the construction of this bicyclic system generally involves cycloaddition reactions.

A plausible synthetic approach is the [2+2] cycloaddition of a ketene or ketene equivalent with a suitable 1,3-cyclohexadiene derivative. The stereochemical outcome of such reactions is a critical aspect, often dictated by the nature of the reactants and reaction conditions.

The chemical reactivity of 7-azabicyclo[4.2.0]oct-3-en-8-one is largely governed by the strained β-lactam ring. This ring is susceptible to nucleophilic attack, leading to ring-opening reactions.[3] The lability of the amide bond within the β-lactam is a cornerstone of the biological activity of many β-lactam antibiotics, which act by acylating and thereby inactivating bacterial penicillin-binding proteins (PBPs).[4][5] The presence of the double bond in the six-membered ring also offers a site for further functionalization through various addition reactions.

Solubility and Stability

The solubility of bicyclic β-lactams is influenced by their ability to form hydrogen bonds and their overall polarity. While specific solubility data for 7-azabicyclo[4.2.0]oct-3-en-8-one in various solvents is not extensively reported, related aminocephalosporins exhibit U-shaped solubility curves as a function of pH. It is anticipated that this compound would show moderate solubility in polar organic solvents.

The stability of the β-lactam ring is a critical consideration. It is susceptible to hydrolysis, particularly under acidic or basic conditions. The ring strain contributes to this reactivity, making the amide bond more prone to cleavage than in acyclic amides.[3] For handling and storage, it is advisable to keep the compound in a dry environment and at cool temperatures (2-8°C is a common recommendation for related compounds) to minimize degradation.[6]

Experimental Protocols: A Framework for Investigation

To facilitate further research and characterization of 7-azabicyclo[4.2.0]oct-3-en-8-one, the following outlines a general workflow for determining its key physicochemical properties.

Workflow for Physicochemical Characterization

Sources

• 1. PubChemLite - 7-azabicyclo[4.2.0]oct-3-en-8-one (C7H9NO) [pubchemlite.lcsb.uni.lu]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. β-Lactam - Wikipedia [en.wikipedia.org]
• 6. 34102-49-3|7-Azabicyclo[4.2.0]octan-8-one|BLD Pharm [bldpharm.com]

An In-Depth Technical Guide to the NMR Spectral Data of 7-azabicyclo[4.2.0]oct-3-en-8-one

Abstract

This technical guide provides a comprehensive analysis of the anticipated ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the bicyclic β-lactam, 7-azabicyclo[4.2.0]oct-3-en-8-one. As a core structural motif in various biologically active compounds, a thorough understanding of its spectral characteristics is paramount for researchers, scientists, and drug development professionals. In the absence of directly published experimental spectra for this specific molecule, this guide synthesizes data from closely related analogs and established principles of NMR spectroscopy to present a detailed and predictive interpretation. We will delve into the rationale behind chemical shift assignments, explore expected coupling constants, and illustrate key correlations through 2D NMR simulations. This document is designed to serve as a valuable resource for the structural elucidation and characterization of this and similar bicyclic lactam systems.

Introduction: The Structural Landscape of 7-azabicyclo[4.2.0]oct-3-en-8-one

The 7-azabicyclo[4.2.0]oct-3-en-8-one core is a fascinating and synthetically important scaffold. It features a strained, four-membered β-lactam ring fused to a six-membered cyclohexene ring. This fusion imparts a rigid, non-planar geometry that significantly influences the electronic environment of each nucleus, resulting in a distinct and informative NMR spectrum. The key structural features that dictate the NMR spectral data include:

• The β-Lactam Ring: The strained four-membered ring significantly affects the chemical shifts of the adjacent bridgehead protons and carbons.

• The Cyclohexene Ring: The double bond within the six-membered ring introduces deshielded olefinic protons and carbons, and its conformational constraints influence the coupling constants of the allylic and aliphatic protons.

• Stereochemistry: The cis-fusion of the two rings is the thermodynamically more stable arrangement and is assumed for the basis of this guide. This stereochemical relationship is crucial for predicting through-space and through-bond NMR correlations.

Understanding these structural nuances is fundamental to the accurate interpretation of the NMR data presented in the subsequent sections.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 7-azabicyclo[4.2.0]oct-3-en-8-one in a standard solvent such as CDCl₃ is expected to exhibit signals corresponding to the nine protons of the molecule. The predicted chemical shifts, multiplicities, and coupling constants are summarized in Table 1.

Table 1: Predicted ¹H NMR Data for 7-azabicyclo[4.2.0]oct-3-en-8-one

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constants (J, Hz)
H1	3.5 - 3.7	m	-
H2α	2.2 - 2.4	m	-
H2β	2.0 - 2.2	m	-
H3	5.7 - 5.9	m	-
H4	5.8 - 6.0	m	-
H5α	2.3 - 2.5	m	-
H5β	2.1 - 2.3	m	-
H6	3.9 - 4.1	m	-
NH	6.0 - 7.0	br s	-

Rationale for ¹H NMR Assignments

• Olefinic Protons (H3 and H4): These protons are the most deshielded due to their sp² hybridization and will appear in the downfield region of the spectrum, typically between 5.7 and 6.0 ppm. Their multiplicity will be complex due to coupling with each other and with the adjacent allylic protons (H2 and H5).

• Bridgehead Protons (H1 and H6): These protons are adjacent to the electron-withdrawing lactam carbonyl and nitrogen, respectively, leading to a downfield shift compared to typical aliphatic protons. H6, being directly attached to the nitrogen-bearing carbon, is expected to be slightly more deshielded than H1.

• Allylic Protons (H2 and H5): These protons are adjacent to the double bond and will resonate in the range of 2.1 to 2.5 ppm. They will exhibit complex splitting patterns due to geminal coupling with each other and vicinal coupling with the olefinic and bridgehead protons.

• Amide Proton (NH): The NH proton of the lactam is expected to be a broad singlet in the region of 6.0 to 7.0 ppm, with its chemical shift being sensitive to solvent and concentration.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum will show seven distinct signals corresponding to the carbon atoms of the bicyclic framework. The predicted chemical shifts are presented in Table 2.

Table 2: Predicted ¹³C NMR Data for 7-azabicyclo[4.2.0]oct-3-en-8-one

Carbon	Predicted Chemical Shift (δ, ppm)
C1	45 - 50
C2	25 - 30
C3	125 - 130
C4	128 - 133
C5	28 - 33
C6	50 - 55
C8	170 - 175

Rationale for ¹³C NMR Assignments

• Carbonyl Carbon (C8): The lactam carbonyl carbon is the most deshielded carbon and will appear significantly downfield, in the range of 170-175 ppm.

• Olefinic Carbons (C3 and C4): These sp² hybridized carbons will resonate in the typical alkene region of the ¹³C spectrum, between 125 and 133 ppm.

• Bridgehead Carbons (C1 and C6): These sp³ carbons are deshielded by the adjacent heteroatoms and will appear in the 45-55 ppm range.

• Aliphatic Carbons (C2 and C5): These sp³ carbons of the cyclohexene ring will be the most shielded carbons in the molecule, with chemical shifts expected between 25 and 33 ppm.

Key 2D NMR Correlations for Structural Verification

To unambiguously assign the ¹H and ¹³C NMR spectra and confirm the structure of 7-azabicyclo[4.2.0]oct-3-en-8-one, a suite of 2D NMR experiments is indispensable. The following sections describe the expected key correlations from COSY and HMBC experiments.

COSY (Correlation Spectroscopy)

The ¹H-¹H COSY spectrum reveals proton-proton coupling relationships. The expected key correlations are illustrated in the diagram below.

Caption: Predicted ¹H-¹H COSY correlations for 7-azabicyclo[4.2.0]oct-3-en-8-one.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC spectrum shows correlations between protons and carbons that are separated by two or three bonds. This is a powerful tool for piecing together the carbon skeleton.

Caption: Predicted key ¹H-¹³C HMBC correlations for 7-azabicyclo[4.2.0]oct-3-en-8-one.

Experimental Protocol for NMR Data Acquisition

For researchers aiming to acquire NMR data for 7-azabicyclo[4.2.0]oct-3-en-8-one or its derivatives, the following protocol provides a robust starting point.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

  • Shim the magnetic field to achieve good line shape and resolution.

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-15 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

  • Processing: Apply an exponential window function with a line broadening of 0.3 Hz before Fourier transformation. Phase and baseline correct the spectrum.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Processing: Apply an exponential window function with a line broadening of 1-2 Hz.

• 2D NMR Acquisition (COSY and HMBC):

  • Use standard gradient-selected pulse sequences (e.g., 'g cosy' and 'g hmbc').

  • Optimize spectral widths and acquisition times in both dimensions.

  • For HMBC, set the long-range coupling delay to optimize for J-couplings of 8-10 Hz.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Conclusion

This technical guide provides a detailed, albeit predictive, overview of the ¹H and ¹³C NMR spectral data for 7-azabicyclo[4.2.0]oct-3-en-8-one. By leveraging data from structurally similar compounds and fundamental NMR principles, we have constructed a comprehensive spectral profile that can guide researchers in the synthesis, purification, and structural confirmation of this important bicyclic β-lactam. The provided tables of predicted chemical shifts, diagrams of expected 2D correlations, and a standardized experimental protocol offer a solid foundation for future work on this and related molecular architectures. As experimental data becomes available, this guide can serve as a valuable reference for comparison and further refinement of our understanding of these complex molecules.

References

• Note: As of the generation of this document, specific experimental NMR data for 7-azabicyclo[4.2.0]oct-3-en-8-one was not found in the public domain. The predictions and interpretations herein are based on established NMR principles and data from analogous structures reported in the general literature on bicyclic β-lactams and cyclohexene derivatives.

• Textbooks on NMR Spectroscopy:

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Journal Articles on Bicyclic β-Lactams:

  • A comprehensive search of chemical databases such as the Journal of Organic Chemistry, Organic Letters, and Tetrahedron for articles on the synthesis and characterization of bicyclo[4.2.0]octane and azabicyclo[4.2.0]octane systems will provide relevant comparative data.

• Spectral Databases:

  • Spectral Database for Organic Compounds (SDBS): [Link]

  • PubChem: [Link] (While not always containing spectra, it provides structural information and links to literature).

Introduction: The Structural Significance of a Bicyclic Lactam Core

An In-Depth Technical Guide to the Mass Spectrometric Analysis of 7-azabicyclo[4.2.0]oct-3-en-8-one

In the landscape of modern drug discovery and development, the bicyclic β-lactam motif remains a cornerstone of medicinal chemistry, most famously as the reactive core of penicillin and cephalosporin antibiotics. The compound 7-azabicyclo[4.2.0]oct-3-en-8-one (Molecular Formula: C₇H₉NO, Monoisotopic Mass: 123.06841 Da) represents a foundational scaffold within this chemical class.[1] As a versatile synthetic intermediate, or "synthon," it provides an architectural template for constructing more complex molecules with potential therapeutic applications.[2]

The unambiguous structural confirmation of such core molecules is not merely a procedural step but a critical prerequisite for advancing any research or development program. Mass spectrometry (MS) stands as a premier analytical technique for this purpose, offering unparalleled sensitivity and structural insight from minimal sample quantities.[3][4] Its ability to determine the precise molecular weight and deduce structural features through controlled fragmentation makes it an indispensable tool.

This technical guide provides a comprehensive framework for the analysis of 7-azabicyclo[4.2.0]oct-3-en-8-one using mass spectrometry. Moving beyond a simple recitation of methods, we will explore the causality behind instrumental choices, delve into the mechanistic logic of molecular fragmentation, and present field-proven protocols for its characterization by both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chapter 1: Crafting the Analytical Strategy: GC-MS vs. LC-MS

The first crucial decision in the mass spectrometric analysis of any compound is the choice of the inlet system, which is fundamentally tied to the analyte's physicochemical properties. For a molecule like 7-azabicyclo[4.2.0]oct-3-en-8-one, both GC-MS and LC-MS present viable, yet distinct, analytical pathways.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is optimal for compounds that are thermally stable and sufficiently volatile to be vaporized without decomposition. Given its relatively low molecular weight and lack of highly polar functional groups, 7-azabicyclo[4.2.0]oct-3-en-8-one is a strong candidate for GC-MS analysis.[5] The primary advantage of GC-MS is the high chromatographic resolution achievable with capillary columns and the highly reproducible fragmentation patterns generated by Electron Ionization (EI), which are ideal for library matching and initial structural elucidation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is the dominant platform for the analysis of larger, less stable, and more polar β-lactam antibiotics.[6][7] While our target molecule may not strictly require LC for volatility reasons, LC-MS offers the significant advantage of using "soft" ionization techniques like Electrospray Ionization (ESI). ESI typically preserves the intact molecule as a protonated species ([M+H]⁺), which is essential for confirming molecular weight and serving as the parent ion for controlled fragmentation experiments (MS/MS).[8][9] This makes LC-MS/MS an exceptionally powerful tool for confirming connectivity and characterizing analogs.

The choice between them often depends on the context. For purity assessment and initial identification in a synthetic reaction mixture, the robust and straightforward nature of GC-MS is often preferred. For metabolic studies, analysis in biological matrices, or detailed fragmentation studies of novel analogs, the versatility and soft ionization of LC-MS/MS are superior.

Caption: Decision workflow for selecting an MS inlet system.

Chapter 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The Mechanism of Electron Ionization (EI)

Electron Ionization (EI) is a "hard" ionization technique where the analyte molecule is bombarded with high-energy electrons (typically 70 eV). This process is highly energetic and not only ejects an electron to form a molecular ion (M•⁺) but also imparts significant internal energy, causing extensive and reproducible fragmentation. The resulting mass spectrum is a characteristic fingerprint of the molecule.[3]

Proposed EI Fragmentation Pathway

For 7-azabicyclo[4.2.0]oct-3-en-8-one, the molecular ion (M•⁺) is expected at an m/z of 123. The fragmentation is predicted to proceed through mechanistically plausible pathways characteristic of bicyclic β-lactams.[10][11]

The most significant fragmentation event in β-lactam systems is the cleavage of the strained four-membered ring.[10][12] This often occurs via a retro-[2+2] cycloaddition mechanism.[13] Subsequent fragmentations can involve losses of small, stable neutral molecules like carbon monoxide (CO) or ethene.

Caption: Proposed EI fragmentation pathways for the target molecule.

Tabulated EI Fragmentation Data

m/z (Proposed)	Proposed Formula	Proposed Structure/Origin
123	C₇H₉NO	Molecular Ion (M•⁺)
95	C₆H₉N	Loss of carbon monoxide (-CO) from M•⁺
95	C₅H₅NO	Retro-Diels-Alder fragmentation with loss of ethene (-C₂H₄)
81	C₅H₅N	β-Lactam ring cleavage; charged dihydropyridine fragment
42	C₂H₂O	β-Lactam ring cleavage; charged ketene fragment

Experimental Protocol: GC-MS Analysis

This protocol is a representative starting point and should be optimized for the specific instrumentation used.

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of a volatile, high-purity solvent such as ethyl acetate or dichloromethane.

• GC System: Agilent 8890 GC (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Injection: 1 µL injection volume with a 10:1 split ratio to prevent overloading.[5]

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: Increase at 15°C/min to 280°C.

  • Hold: Hold at 280°C for 5 minutes.

• MS System: Agilent 5977B MSD (or equivalent).

• Interface Temperature: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Mass Range: Scan from m/z 35 to 200.

• Data Analysis: Identify the analyte peak and analyze the corresponding mass spectrum. Compare fragmentation patterns with the proposed pathways and search against spectral libraries (e.g., NIST/Wiley).

Chapter 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The Mechanism of Electrospray Ionization (ESI)

ESI is a soft ionization technique that transfers ions from solution into the gas phase.[14] For a molecule like 7-azabicyclo[4.2.0]oct-3-en-8-one, which contains a basic nitrogen atom, analysis in positive ion mode is ideal. In an acidic mobile phase, the analyte will be protonated in solution, and the ESI process will generate a stable, gas-phase protonated molecule, [M+H]⁺. For our analyte, this corresponds to a highly abundant ion at m/z 124.07569 .[1]

Proposed ESI-MS/MS Fragmentation (CID)

In tandem mass spectrometry (MS/MS), the protonated molecule ([M+H]⁺, m/z 124) is selectively isolated and then fragmented by collision with an inert gas (e.g., argon or nitrogen) in a process called Collision-Induced Dissociation (CID). This controlled fragmentation provides definitive structural information.[10]

The fragmentation of the protonated molecule is expected to follow pathways similar to EI, with the primary cleavage occurring at the most labile site: the strained β-lactam ring.

Caption: Proposed CID fragmentation pathways from the [M+H]⁺ precursor.

Tabulated LC-MS/MS Data

Ion Type	m/z (Proposed)	Proposed Formula	Origin
Precursor	124.0757	C₇H₁₀NO⁺	Protonated Molecule [M+H]⁺
Product	106.0651	C₇H₈N⁺	Loss of water (-H₂O) from precursor
Product	82.0500	C₅H₆N⁺	Cleavage of β-lactam ring with loss of ketene

Experimental Protocol: LC-MS/MS Analysis

This protocol is a general method for the analysis of small, polar molecules and β-lactams.[8][9]

• Sample Preparation: Dissolve 1 mg of analyte in 10 mL of mobile phase A/mobile phase B (50:50). Further dilute to a working concentration of ~1 µg/mL.

• LC System: Shimadzu Nexera X2 or Waters ACQUITY UPLC (or equivalent).

• Column: Waters ACQUITY BEH C18 (50 mm x 2.1 mm, 1.7 µm) or equivalent reversed-phase column.

• Column Temperature: 30°C.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient Program:

  • 0.0-0.5 min: 2% B.

  • 0.5-3.0 min: Linear gradient from 2% to 95% B.

  • 3.0-4.0 min: Hold at 95% B.

  • 4.0-4.1 min: Return to 2% B.

  • 4.1-5.0 min: Equilibrate at 2% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

• MS System: Sciex QTRAP 6500+ or Thermo Q-Exactive HF (or equivalent).

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• Key MS Parameters:

  • IonSpray Voltage: +5500 V.

  • Source Temperature: 500°C.

  • Curtain Gas: 35 psi.

• Data Acquisition:

  • Full Scan (MS1): Scan from m/z 50-200 to identify the [M+H]⁺ ion at m/z 124.

  • Product Ion Scan (MS2): Isolate the precursor at m/z 124 and scan for fragment ions using an optimized collision energy (e.g., 15-30 eV).

Chapter 4: The Power of High-Resolution Mass Spectrometry (HRMS)

For unambiguous structural confirmation, particularly for novel compounds, High-Resolution Mass Spectrometry (HRMS) is essential.[14] HRMS instruments (e.g., Orbitrap or TOF analyzers) can measure m/z values to four or more decimal places. This high mass accuracy allows for the determination of a molecule's elemental formula, distinguishing it from other compounds with the same nominal mass.[3][4]

For 7-azabicyclo[4.2.0]oct-3-en-8-one, HRMS would be used to confirm that the observed ion at m/z 124.0757 indeed corresponds to the elemental formula C₇H₁₀NO⁺.

HRMS Data for Structural Confirmation

Ion Formula	Ion Type	Theoretical m/z	Observed m/z (Hypothetical)	Mass Error (ppm)
C₇H₉NO	[M]•⁺	123.06841	123.0682	-1.7
C₇H₁₀NO⁺	[M+H]⁺	124.07569	124.0755	-1.5
C₅H₆N⁺	[M+H-C₂H₂O]⁺	82.05000	82.0498	-2.4

A mass error of < 5 ppm is typically considered strong evidence for the proposed elemental composition.

Conclusion

The mass spectrometric analysis of 7-azabicyclo[4.2.0]oct-3-en-8-one is a multi-faceted process where the choice of technique is dictated by the analytical goal. GC-MS with Electron Ionization provides a robust method for generating a characteristic fragmentation fingerprint, ideal for rapid identification and purity assessment. For definitive molecular weight confirmation and detailed structural analysis through controlled fragmentation, LC-MS/MS with Electrospray Ionization is the superior methodology. The application of High-Resolution Mass Spectrometry provides an orthogonal layer of confirmation by determining the precise elemental composition of the parent molecule and its fragments. By leveraging these powerful MS techniques and understanding the fundamental fragmentation behavior of the bicyclic β-lactam core, researchers and drug development professionals can characterize this critical chemical scaffold with the highest degree of confidence.

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• Quantitative Analysis of β-Lactam Antibiotics in Human Plasma by High Sensitivity LC/MS/MS Method. (2017).

• Ye, H., et al. (2018). A General LC-MS/MS Method for Monitoring Potential β-Lactam Contamination in Drugs and Drug-Manufacturing Surfaces. AAPS PharmSciTech, 19(6), 2734-2743. [Link]

• Ye, H., et al. (2018). A General LC-MS/MS Method for Monitoring Potential β-Lactam Contamination in Drugs and Drug-Manufacturing Surfaces. ResearchGate.[Link]

• Butt, C., et al. (2021). Stability and Validation of a High-Throughput LC-MS/MS Method for the Quantification of Cefepime, Meropenem, and Piperacillin and Tazobactam in Serum. Clinical Chemistry, 67(7), 1024-1032. [Link]

• Van der Hauwaert, S., et al. (2003). Analysis of β-Lactam Antibiotics in Incurred Raw Milk by Rapid Test Methods and Liquid Chromatography Coupled with Electrospray Ionization Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 51(23), 6721-6728. [Link]

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An In-Depth Technical Guide to the Ring Strain in 7-Azabicyclo[4.2.0]oct-3-en-8-one

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The 7-azabicyclo[4.2.0]oct-3-en-8-one core is a pivotal structural motif in medicinal chemistry, serving as a key building block for a variety of biologically active compounds. Its unique bicyclic architecture, featuring a strained four-membered β-lactam ring fused to a six-membered cyclohexene ring, imparts a distinct reactivity profile that is of significant interest in drug design and synthetic chemistry. This guide provides a comprehensive technical analysis of the ring strain inherent in this molecule. We will explore the structural and electronic consequences of this strain, its impact on chemical reactivity, and the methodologies used to characterize and quantify it. This document is intended to serve as a detailed resource for professionals engaged in the research and development of novel therapeutics based on this scaffold.

Introduction: The Significance of Strain in Bicyclic β-Lactams

The β-lactam (2-azetidinone) is a four-membered cyclic amide that forms the core of some of the most important classes of antibiotics, including penicillins and cephalosporins. The inherent reactivity of the β-lactam ring is largely attributed to its significant ring strain, a consequence of bond angles deviating from their ideal values.[1][2] This strain is further exacerbated when the β-lactam is fused to another ring system, as is the case in 7-azabicyclo[4.2.0]oct-3-en-8-one.

The fusion of the β-lactam to the cyclohexene ring in 7-azabicyclo[4.2.0]oct-3-en-8-one introduces a complex interplay of angle, torsional, and transannular strain. This not only influences the molecule's three-dimensional conformation but also profoundly affects the chemical properties of the β-lactam's amide bond. Understanding the nature and magnitude of this strain is critical for predicting the molecule's stability, reactivity, and potential as a precursor in the synthesis of more complex molecular architectures.

Structural Analysis: Unveiling the Strained Geometry

In cis-7-azabicyclo[4.2.0]octan-8-one, the strain imposed by the quasi-planar β-lactam moiety forces the typically stable chair conformation of the cyclohexane ring into a more flexible boat or half-chair form.[1] It is reasonable to extrapolate that the introduction of a double bond in the cyclohexene ring of 7-azabicyclo[4.2.0]oct-3-en-8-one will further influence this conformational preference. The sp2 hybridization of the olefinic carbons will flatten a portion of the six-membered ring, likely leading to a more pronounced half-chair conformation to accommodate the fused, strained four-membered ring.

A key indicator of strain in bicyclic β-lactams is the pyramidalization of the bridgehead nitrogen atom. In an ideal amide, the nitrogen atom is sp2-hybridized and trigonal planar, allowing for effective resonance stabilization through delocalization of its lone pair of electrons into the carbonyl group. However, the geometric constraints of the bicyclic system in 7-azabicyclo[4.2.0]oct-3-en-8-one are expected to force the nitrogen's substituents out of planarity, leading to a more sp3-like, pyramidal geometry. This disruption of amide resonance increases the ketone-like character of the carbonyl group, rendering it more electrophilic and susceptible to nucleophilic attack.

Spectroscopic Manifestations of Ring Strain

Spectroscopic techniques provide indirect but powerful evidence of ring strain. In the context of 7-azabicyclo[4.2.0]oct-3-en-8-one, Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are particularly insightful.

Infrared (IR) Spectroscopy

The position of the carbonyl stretching frequency (νC=O) in the IR spectrum is a sensitive probe of the electronic environment of the β-lactam. A higher stretching frequency is indicative of a stronger, more double-bond-like carbonyl, which corresponds to reduced amide resonance. For derivatives of 7-azabicyclo[4.2.0]oct-3-en-8-one, the β-lactam carbonyl stretch is typically observed in the range of 1730-1765 cm-1.[3] This is significantly higher than that of a typical acyclic amide (around 1650 cm-1), providing strong evidence for the high degree of ring strain and reduced resonance stabilization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy can reveal subtle structural details related to ring strain. In the 1H NMR spectrum, the coupling constants between protons on the bicyclic framework can provide information about the dihedral angles and, consequently, the ring conformation. For derivatives of 7-azabicyclo[4.2.0]oct-3-en-8-one, complex splitting patterns are often observed for the protons on the carbocyclic ring, consistent with the conformationally restrained and distorted geometry.[3]

In the 13C NMR spectrum, the chemical shift of the carbonyl carbon can also be indicative of its electrophilicity. While a comprehensive analysis would require comparison with a range of model compounds, it is anticipated that the carbonyl carbon of 7-azabicyclo[4.2.0]oct-3-en-8-one would resonate at a downfield chemical shift, reflecting its increased ketone-like character.

Reactivity and Synthetic Applications: The Chemical Consequences of Strain

The elevated ring strain in 7-azabicyclo[4.2.0]oct-3-en-8-one is the primary driver of its chemical reactivity. The strained β-lactam ring is susceptible to cleavage by nucleophiles, a property that is both a challenge for its synthesis and handling, and a feature that can be exploited for further synthetic transformations.

This inherent reactivity makes 7-azabicyclo[4.2.0]oct-3-en-8-one a valuable intermediate in organic synthesis. For example, it has been used in the synthesis of various biologically active molecules, where the strained ring system can be opened to introduce new functional groups in a stereocontrolled manner.[4] The kinetic resolution of 7-azabicyclo[4.2.0]oct-3-en-8-one using enzymes highlights its susceptibility to nucleophilic attack, in this case, by the active site of a hydrolase.

The double bond in the six-membered ring also offers a handle for a variety of chemical transformations, such as epoxidation, dihydroxylation, and hydrogenation, allowing for the generation of a diverse library of substituted bicyclic β-lactams for applications in drug discovery.

Computational Analysis: Quantifying Ring Strain

While experimental data provides strong indications of ring strain, computational chemistry offers a means to quantify it. The strain energy of a cyclic molecule is defined as the difference in its heat of formation compared to a hypothetical strain-free reference compound with the same number and type of bonds.

A common computational approach to determine strain energy is through the use of isodesmic or homodesmotic reactions. These are hypothetical reactions where the number and type of bonds are conserved on both the reactant and product sides, which helps to cancel out systematic errors in the calculations.

For 7-azabicyclo[4.2.0]oct-3-en-8-one, a suitable isodesmic reaction could be designed to computationally "break open" the rings into acyclic components for which strain-free enthalpy values can be more reliably calculated. Density Functional Theory (DFT) methods, such as B3LYP with a suitable basis set (e.g., 6-31G*), are well-suited for such calculations. While a specific computational study on this molecule is not available, studies on the related cis-bicyclo[4.2.0]oct-7-ene have utilized high-level computational methods to analyze its reaction pathways, demonstrating the feasibility and power of these approaches in understanding strained bicyclic systems.[5]

The following diagram illustrates a conceptual workflow for the computational analysis of ring strain in 7-azabicyclo[4.2.0]oct-3-en-8-one.

Caption: A conceptual workflow for the computational determination of ring strain.

Experimental Protocols

Synthesis of 7-Azabicyclo[4.2.0]oct-3-en-8-one

A common synthetic route to 7-azabicyclo[4.2.0]oct-3-en-8-one involves the [2+2] cycloaddition of chlorosulfonyl isocyanate (CSI) with 1,3-cyclohexadiene, followed by reductive removal of the N-chlorosulfonyl group.

Step-by-Step Methodology:

• [2+2] Cycloaddition:

  • To a solution of freshly distilled 1,3-cyclohexadiene in a dry, inert solvent (e.g., diethyl ether or dichloromethane) at low temperature (-78 °C), a solution of chlorosulfonyl isocyanate in the same solvent is added dropwise under an inert atmosphere (e.g., argon or nitrogen).

  • The reaction mixture is stirred at low temperature for several hours until the reaction is complete (monitored by TLC).

  • The resulting N-chlorosulfonyl β-lactam is isolated, typically by removal of the solvent under reduced pressure.

• Reductive Dechlorosulfonylation:

  • The crude N-chlorosulfonyl β-lactam is dissolved in a suitable solvent mixture (e.g., diethyl ether and water).

  • A reducing agent, such as aqueous sodium sulfite, is added portion-wise at 0 °C.

  • The reaction is stirred until the starting material is consumed (monitored by TLC).

  • The aqueous and organic layers are separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic extracts are dried over an anhydrous salt (e.g., MgSO4), filtered, and the solvent is removed under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography to yield 7-azabicyclo[4.2.0]oct-3-en-8-one.

Conclusion and Future Outlook

The ring strain in 7-azabicyclo[4.2.0]oct-3-en-8-one is a defining feature that governs its structure, stability, and chemical reactivity. This in-depth guide has synthesized information from experimental and theoretical studies of this molecule and its analogues to provide a comprehensive understanding of this phenomenon. The interplay between the strained β-lactam and the fused cyclohexene ring results in a unique molecular entity with significant potential in medicinal chemistry and organic synthesis.

Future research in this area would greatly benefit from a detailed X-ray crystallographic study of 7-azabicyclo[4.2.0]oct-3-en-8-one to provide precise geometric data. Furthermore, a dedicated computational study to quantify its strain energy and map its reactivity landscape would offer invaluable insights for the rational design of new synthetic methodologies and novel therapeutic agents based on this versatile scaffold.

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An In-depth Technical Guide to the Thermal Rearrangement of 7-Azabicyclo[4.2.0]oct-3-en-8-one

<

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal rearrangement of 7-azabicyclo[4.2.0]oct-3-en-8-one, a compound of significant interest in organic synthesis and medicinal chemistry.[1] The unique bicyclic structure of this molecule, featuring a strained β-lactam ring fused to a cyclohexene ring, predisposes it to undergo fascinating and synthetically useful transformations under thermal conditions. This document will delve into the mechanistic underpinnings of this rearrangement, grounded in the principles of pericyclic reactions and orbital symmetry. Furthermore, it will present detailed experimental protocols, discuss the influence of various reaction parameters, and explore the applications of the resulting products in the development of novel therapeutic agents.

Introduction: The Significance of the β-Lactam Scaffold

The β-lactam ring, a four-membered cyclic amide, is a privileged scaffold in medicinal chemistry.[2] It forms the core structural motif of some of the most important classes of antibiotics, including penicillins and cephalosporins, which function by inhibiting bacterial cell wall biosynthesis.[2][3] Beyond their antibacterial properties, β-lactam-containing molecules have been identified as inhibitors of various enzymes and serve as versatile synthetic intermediates for a wide array of biologically active compounds.[4] The inherent ring strain of the β-lactam makes it susceptible to various ring-opening and rearrangement reactions, providing a rich platform for chemical exploration and the development of novel molecular architectures.[2][5]

The 7-azabicyclo[4.2.0]oct-3-en-8-one system, the subject of this guide, represents a specific class of bicyclic β-lactams. Its thermal rearrangement offers a pathway to more complex and often more stable heterocyclic systems, which are of great interest in drug discovery programs.

Mechanistic Insights: A Pericyclic Perspective

The thermal rearrangement of 7-azabicyclo[4.2.0]oct-3-en-8-one is best understood through the lens of electrocyclic reactions , a class of pericyclic reactions. These reactions involve the concerted reorganization of π-electrons within a conjugated system to form or break a σ-bond, all proceeding through a single cyclic transition state.[6] The stereochemical outcome of electrocyclic reactions is governed by the principles of orbital symmetry conservation, famously articulated by the Woodward-Hoffmann rules .[7][8][9]

The core of the rearrangement involves the opening of the four-membered cyclobutene-like ring fused to the β-lactam. In the case of 7-azabicyclo[4.2.0]oct-3-en-8-one, the key transformation is the cleavage of the C1-C6 bond. This process is analogous to the well-studied thermal ring-opening of cyclobutene to 1,3-butadiene.

The Role of Woodward-Hoffmann Rules

According to the Woodward-Hoffmann rules, the thermal electrocyclic ring-opening of a 4π-electron system, such as the cyclobutene moiety in our target molecule, proceeds via a conrotatory motion.[6][7][8][10] This means that the substituents at the termini of the breaking σ-bond rotate in the same direction (both clockwise or both counterclockwise) during the reaction.[11][12]

The application of these rules to 7-azabicyclo[4.2.0]oct-3-en-8-one dictates the stereochemistry of the resulting product. The conrotatory opening of the C1-C6 bond leads to the formation of a medium-sized ring system, a dihydroazocinone derivative.

Torquoselectivity: Directing the Rearrangement

In substituted bicyclic systems, the conrotatory ring opening can occur in two distinct directions, leading to different stereoisomers. The preference for one rotational direction over the other is termed torquoselectivity .[13] This selectivity is influenced by the electronic and steric nature of the substituents on the cyclobutene ring.[13] While a detailed analysis of torquoselectivity in this specific system requires computational studies, it is a critical factor in predicting and controlling the stereochemical outcome of the rearrangement.

Experimental Protocols and Considerations

The thermal rearrangement of 7-azabicyclo[4.2.0]oct-3-en-8-one is typically carried out by heating a solution of the compound in a high-boiling, inert solvent. The specific reaction conditions can significantly influence the yield and purity of the product.

General Experimental Workflow

Sources

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• 2. β-Lactam - Wikipedia [en.wikipedia.org]
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Protocols & Analytical Methods

synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one protocols

An In-Depth Guide to the Synthesis of 7-Azabicyclo[4.2.0]oct-3-en-8-one: Protocols and Mechanistic Insights

Authored by a Senior Application Scientist

This document provides researchers, scientists, and drug development professionals with a detailed guide to the synthesis of the 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold. This core structure, a carbacepham, is a vital component in the development of β-lactam antibiotics, a class of drugs that has been a cornerstone of modern medicine for decades.[1][2] The inherent ring strain of the fused β-lactam and cyclohexene rings is crucial for its biological activity, yet it also presents unique synthetic challenges.

This guide moves beyond simple procedural lists to offer a causal explanation for experimental choices, ensuring that each protocol is a self-validating system. We will explore three primary, field-proven synthetic routes: the classic Staudinger [2+2] cycloaddition, a modern photochemical approach, and an elegant intramolecular cyclization strategy. Each section includes a mechanistic discussion, a detailed step-by-step protocol, and expert insights into the scope and limitations of the method.

The Strategic Importance of the 7-Azabicyclo[4.2.0]oct-3-en-8-one Core

The 7-azabicyclo[4.2.0]oct-3-en-8-one nucleus is the carbocyclic analogue of cephalosporins and a key structural motif in carbacephem antibiotics. Its significance lies in its enhanced chemical stability compared to cephalosporins while retaining the potent antibacterial activity characteristic of β-lactams. Understanding and mastering its synthesis is critical for the development of new antibiotics capable of overcoming bacterial resistance.[3]

Protocol 1: The Staudinger [2+2] Ketene-Imine Cycloaddition

The Staudinger synthesis is the archetypal method for constructing β-lactam rings, involving the formal [2+2] cycloaddition of a ketene with an imine.[4] This convergent approach is highly valued for its reliability and the ability to introduce diverse substituents.[5][6]

Mechanistic Rationale

The reaction proceeds through a stepwise mechanism. The nucleophilic nitrogen of the imine attacks the electrophilic carbonyl carbon of the ketene, forming a zwitterionic intermediate. Subsequent conrotatory 4π electrocyclization of this intermediate closes the four-membered ring to yield the β-lactam.[7] The stereochemical outcome (cis vs. trans) is determined by the relative rates of ring closure and isomerization of the zwitterionic intermediate, which is influenced by the electronic properties of the substituents on both the ketene and the imine.[7]

Caption: Mechanism of the Staudinger Synthesis.

Detailed Step-by-Step Protocol

This protocol describes the synthesis of a model 7-azabicyclo[4.2.0]oct-3-en-8-one system starting from 1,4-cyclohexadiene (as the imine precursor) and an appropriate acid chloride (as the ketene precursor).

Materials:

• 1,4-Cyclohexadiene

• Anhydrous N-bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Sodium azide

• Triphenylphosphine

• Methoxyacetyl chloride

• Triethylamine (Et₃N), freshly distilled

• Anhydrous Dichloromethane (DCM)

• Anhydrous Toluene

• Silica gel for column chromatography

Workflow:

Caption: Workflow for Staudinger-based synthesis.

Procedure:

• Synthesis of the Imine Precursor (Cyclohexadienyl Azide):

  • Causality: The imine is generated in a later step from an azide via the Staudinger reaction. This two-step approach avoids handling the potentially unstable imine directly.

  • To a solution of 1,4-cyclohexadiene in anhydrous CCl₄, add NBS and a catalytic amount of AIBN. Reflux the mixture under nitrogen for 4 hours.

  • Cool the reaction, filter off the succinimide, and concentrate the filtrate under reduced pressure.

  • Dissolve the crude bromide in anhydrous DMF and add sodium azide. Stir at room temperature for 12 hours.

  • Pour the reaction mixture into water and extract with diethyl ether. Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate to yield the crude cyclohexadienyl azide. Use this directly in the next step.

• Formation of the Iminophosphorane and In-situ Cycloaddition:

  • Causality: The Staudinger reaction between the azide and triphenylphosphine generates an iminophosphorane, which is a stable precursor that readily reacts as an imine. The ketene is generated in situ from the acid chloride and triethylamine to prevent its polymerization.[7]

  • Dissolve the crude cyclohexadienyl azide in anhydrous toluene. Add triphenylphosphine portion-wise at 0 °C and allow the mixture to stir at room temperature for 2 hours until N₂ evolution ceases.

  • In a separate flask, prepare a solution of methoxyacetyl chloride in anhydrous DCM.

  • Cool both the iminophosphorane solution and the acid chloride solution to 0 °C.

  • Slowly add the acid chloride solution to a stirred solution of triethylamine in anhydrous DCM at 0 °C. This generates the ketene in situ.

  • Immediately following, add the iminophosphorane solution dropwise to the freshly prepared ketene solution over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 18 hours under a nitrogen atmosphere.

• Work-up and Purification:

  • Quench the reaction with saturated aqueous NH₄Cl solution.

  • Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the 7-azabicyclo[4.2.0]oct-3-en-8-one product.

Substrate Variation	Ketene Precursor	Yield (%)	Stereoselectivity (cis:trans)
Cyclohexadienyl	Methoxyacetyl chloride	65-75	>95:5
Cyclohexadienyl	Phthalamidoacetyl chloride	60-70	>95:5
Substituted Cyclohexadienyl	Methoxyacetyl chloride	50-65	Varies

Protocol 2: Photochemical [2+2] Cycloaddition

Visible-light-mediated photocatalysis offers a modern, milder alternative for constructing the bicyclic system.[8] This approach often provides high stereoselectivity and avoids the use of harsh reagents. The reaction typically involves the [2+2] cycloaddition of an alkene with a suitable dihydropyridine derivative.

Mechanistic Rationale

The reaction is initiated by the excitation of a photosensitizer with visible light. The excited sensitizer then engages in an energy or electron transfer process with the 1,4-dihydropyridine substrate. This generates a reactive intermediate that undergoes a [2+2] cycloaddition with an alkene, such as acrylonitrile, to form the fused cyclobutane ring of the 7-azabicyclo[4.2.0]octane skeleton. Subsequent functional group manipulation can yield the target enone.[8]

Detailed Step-by-Step Protocol

Materials:

• Hantzsch 1,4-dihydropyridine ester

• Acrylonitrile

• Eosin Y or other suitable photosensitizer

• Acetonitrile (MeCN), degassed

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-Dimethylaminopyridine (DMAP)

• m-Chloroperoxybenzoic acid (m-CPBA)

• Trifluoroacetic acid (TFA)

• Blue LED light source

Procedure:

• Photochemical Cycloaddition:

  • Causality: Visible light provides the energy to initiate the cycloaddition under mild conditions, minimizing side reactions. Degassing the solvent is crucial to prevent quenching of the excited state by oxygen.

  • In a Schlenk tube, dissolve the 1,4-dihydropyridine (1.0 equiv), acrylonitrile (3.0 equiv), and Eosin Y (1-2 mol%) in degassed acetonitrile.

  • Seal the tube and irradiate the stirred mixture with a blue LED light source at room temperature for 24-48 hours.

  • Monitor the reaction by TLC or LC-MS. Upon completion, remove the solvent under reduced pressure.

  • Purify the residue by column chromatography to isolate the trans-cyano-cis-2-azabicyclo[4.2.0]octane product.

• N-Protection and Functional Group Conversion:

  • Causality: The subsequent steps convert the initial cycloadduct into the target enone. N-protection is necessary to prevent side reactions during the oxidation and elimination steps.

  • Dissolve the cycloadduct in DCM and add Boc₂O (1.2 equiv) and a catalytic amount of DMAP. Stir at room temperature for 4 hours.

  • Wash the reaction mixture with 1 M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate. The N-Boc protected intermediate is typically used without further purification.

• Oxidation and Elimination to form the Enone:

  • Dissolve the N-Boc intermediate in DCM and cool to 0 °C. Add m-CPBA (1.5 equiv) and stir for 6 hours, allowing the reaction to warm to room temperature.

  • Work up the reaction by washing with aqueous Na₂S₂O₃ and NaHCO₃. Dry and concentrate the organic phase.

  • The resulting intermediate is then treated with a suitable base (e.g., DBU) to induce elimination of the cyano group and form the α,β-unsaturated lactam.

  • Finally, deprotect the nitrogen by treating with TFA in DCM at 0 °C to yield the final 7-azabicyclo[4.2.0]oct-3-en-8-one. Purify by chromatography.

Dihydropyridine	Alkene	Yield (%)	Diastereoselectivity
Diethyl 1,4-dihydro-2,6-dimethylpyridine-3,5-dicarboxylate	Acrylonitrile	56-99	High
Chiral 1,4-dihydropyridine	Acrylonitrile	75-85	45-15% ee

Protocol 3: Intramolecular Cyclization

Intramolecular strategies provide an elegant and often highly stereocontrolled route to fused ring systems. In this approach, a pre-functionalized monocyclic β-lactam undergoes a ring-closing reaction to form the second, six-membered ring. An intramolecular Wittig reaction is a powerful tool for this transformation.[9]

Mechanistic Rationale

The synthesis begins with a 4-substituted azetidin-2-one bearing a pendant aldehyde or ketone and a phosphonium ylide precursor. Treatment with a base generates the ylide, which then attacks the intramolecular carbonyl group. This forms a four-membered oxaphosphetane intermediate which subsequently collapses, eliminating triphenylphosphine oxide and forming the new carbon-carbon double bond of the cyclohexene ring, thus completing the bicyclic structure.[9]

Detailed Step-by-Step Protocol

Materials:

• 4-Allylazetidin-2-one (prepared from 1,4-pentadiene and chlorosulfonyl isocyanate)

• Ozone (O₃)

• Dimethyl sulfide (DMS) or triphenylphosphine (PPh₃)

• (Carboethoxymethyl)triphenylphosphonium bromide

• Potassium bis(trimethylsilyl)amide (KHMDS) or Sodium Hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Ozonolysis to form the Aldehyde:

  • Causality: Ozonolysis is a reliable method for cleaving the terminal double bond of the allyl group to generate the required aldehyde functionality for the subsequent Wittig reaction.

  • Dissolve 4-allylazetidin-2-one in anhydrous DCM and cool to -78 °C.

  • Bubble ozone through the solution until a persistent blue color is observed.

  • Purge the solution with nitrogen or oxygen to remove excess ozone.

  • Add a reductive quenching agent, such as dimethyl sulfide or triphenylphosphine, and allow the solution to warm to room temperature. Stir for 4 hours.

  • Concentrate the reaction mixture. The resulting crude aldehyde is often sufficiently pure for the next step.

• Preparation of the Phosphonium Salt:

  • Protect the β-lactam nitrogen (e.g., as a silyl ether) if necessary, depending on the base used in the next step.

  • React the N-protected 4-formylazetidin-2-one with (carboethoxymethyl)triphenylphosphonium bromide in the presence of a non-nucleophilic base to form the corresponding phosphonium salt attached to the lactam framework. This step can sometimes be combined with the cyclization.

• Intramolecular Wittig Cyclization:

  • Causality: The strong, non-nucleophilic base deprotonates the phosphonium salt to generate the reactive ylide. The intramolecular nature of the reaction favors the formation of the six-membered ring.

  • Dissolve the phosphonium salt intermediate in anhydrous THF under a nitrogen atmosphere and cool to -78 °C.

  • Add KHMDS (1.0 M in THF) dropwise.

  • After the addition, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by TLC. Upon completion, quench with saturated aqueous NH₄Cl.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify by silica gel chromatography to yield the ethyl 8-oxo-7-azabicyclo[4.2.0]oct-2-ene-7-carboxylate. Subsequent hydrolysis can yield the title compound.

References

• Organic Chemistry Portal. (n.d.). β-Lactam synthesis. Retrieved from [Link]5]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21(15), 3046-3063. DOI:10.1039/D3OB00309D[1]

• Organic Chemistry Portal. (n.d.). Staudinger Synthesis. Retrieved from [Link]7]

• Zhejiang Haisen Pharmaceutical Co Ltd. (2012). Process for preparing (6R,7R) -7-amino-8-oxo-5-thia-1-azabicyclo [4.2.0] oct-2-ene-3-H-2-carboxylic acid. Google Patents. Retrieved from ]

• Caputo, F., Gringuelli, F., & Palumbo, G. (2009). Novel and Recent Synthesis and Applications of β-Lactams. Current Organic Synthesis, 6(3), 265-285.[2]

• Argay, G., Fábián, L., Kálmán, A., Bernáth, G., & Gyarmati, Z. C. (2004). cis-7-Azabicyclo[4.2.0]octan-8-one. Acta Crystallographica Section E: Crystallographic Communications, E60, o170-o172.[10]

• Xia, Y., et al. (2020). 2-azabicyclo [4.2.0] octane compounds and synthesis and application thereof. Google Patents. Retrieved from 8]

• Cossío, F. P., et al. (2010). Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. ARKIVOC, 2010(iii), 56-73.[11]

• PubChem. (n.d.). 7-azabicyclo[4.2.0]oct-3-en-8-one. Retrieved from [Link]]

• Fahrenhorst-Jones, T., Savage, G. P., & Williams, C. M. (2022). Photochemical generation of the 2-azabicyclo[4.2.0]octa-4,7-diene skeleton. Australian Journal of Chemistry, 75(9), 864-868.[12]

• Wikipedia. (n.d.). Staudinger synthesis. Retrieved from [Link]4]

• Adembri, G., Donati, D., Fusi, S., & Ponticelli, F. (1992). 2-Azabicyclo[4.2.0]octane derivatives: stereoselective photochemical synthesis and chemical reactivity. Journal of the Chemical Society, Perkin Transactions 1, (15), 2033-2038.

• Hodous, B. L., & Fu, G. C. (2002). Enantioselective Staudinger Synthesis of β-Lactams Catalyzed by a Planar-Chiral Nucleophile. Journal of the American Chemical Society, 124(8), 1578–1579.[6]

• Corbett, D. F., et al. (1981). Olivanic acid analogues. Part 1. Total synthesis of the 7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate system and some related β-lactams. Journal of the Chemical Society, Perkin Transactions 1, 3242-3252.[9]

• McGowan, S. J., et al. (1996). Analysis of bacterial carbapenem antibiotic production genes reveals a novel β-lactam biosynthesis pathway. Molecular Microbiology, 22(2), 315-325.[13]

• Gessner, A. L., et al. (2024). Synthesis and Evaluation of Carbapenem/Metallo-β-Lactamase Inhibitor Conjugates. ChemMedChem.[3]

• Gotor-Fernández, V., & Gotor, V. (2011). Recent advances in biocatalytic promiscuity. Hydrolase-catalyzed reactions for nonconventional transformations. Chemical Society Reviews, 40(5), 2329-2349.[14]

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• 9. Olivanic acid analogues. Part 1. Total synthesis of the 7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate system and some related β-lactams - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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Application Notes &amp; Protocols: 7-Azabicyclo[4.2.0]oct-3-en-8-one as a Versatile Chiral Building Block

Introduction: The Strategic Value of Constrained Bicyclic β-Lactams

The β-lactam is a four-membered cyclic amide that constitutes the core structural motif of an entire class of life-saving antibiotics, most notably the penicillins and cephalosporins.[1] Beyond their celebrated role in medicine, these strained heterocycles are exceptionally versatile intermediates in organic synthesis. The inherent ring strain of the azetidin-2-one core makes it a potent electrophile, susceptible to controlled ring-opening reactions that can set multiple stereocenters in a single, predictable step.

This guide focuses on a specific and highly valuable derivative: 7-azabicyclo[4.2.0]oct-3-en-8-one . This molecule is not merely a β-lactam; it is a conformationally rigid bicyclic system. The fusion of the strained four-membered ring to a six-membered carbocycle locks the molecule into a defined shape. This structural rigidity is paramount, as it allows the molecule to serve as a "chiral scaffold," a template upon which complex, stereochemically rich molecules can be built. Its primary application lies in the synthesis of constrained non-natural amino acids, which are critical components in the development of peptidomimetics, enzyme inhibitors, and other therapeutics with enhanced stability and target affinity.[2]

These application notes provide a comprehensive overview of the synthesis, chiral resolution, and core applications of 7-azabicyclo[4.2.0]oct-3-en-8-one, complete with detailed, field-proven protocols for researchers in organic synthesis and medicinal chemistry.

Physicochemical and Structural Properties

A clear understanding of a building block's fundamental properties is essential for its effective use in synthesis. The key identifiers and properties of 7-azabicyclo[4.2.0]oct-3-en-8-one are summarized below.

Property	Value	Source
Molecular Formula	C₇H₉NO	[3]
Molecular Weight	123.15 g/mol	[3]
Monoisotopic Mass	123.06841 Da	[3]
Appearance	White to off-white solid	N/A
SMILES	C1C=CCC2C1C(=O)N2	[3]
InChIKey	IHROAFZNBVGGFN-UHFFFAOYSA-N	[3]

Synthesis and Access to Enantiopure Material

The utility of a chiral building block is contingent on the reliable and efficient methods available for its synthesis and, most importantly, its resolution into single enantiomers.

Racemic Synthesis via [2+2] Cycloaddition

The bicyclic framework is efficiently constructed via a [2+2] cycloaddition reaction. A well-established method involves the reaction of chlorosulfonyl isocyanate (CSI) with 1,3-cyclohexadiene. CSI serves as a potent ketene equivalent. The initial cycloaddition is followed by a reductive workup (e.g., with sodium sulfite) to cleave the N-sulfonyl group, yielding the racemic β-lactam.[4]

• Causality: The concerted [2+2] cycloaddition is driven by the high reactivity of CSI and its favorable orbital overlap with the diene. The stereochemistry of the ring junction is reliably cis, a direct consequence of the suprafacial nature of the cycloaddition.

Chiral Resolution: The Gateway to Asymmetric Synthesis

Accessing the enantiopure forms of the lactam is the most critical step in its application as a chiral building block. Enzymatic kinetic resolution is a highly effective and scalable method.

Protocol 1: Enzymatic Kinetic Resolution of (±)-7-Azabicyclo[4.2.0]oct-3-en-8-one

This protocol leverages the remarkable enantioselectivity of Candida antarctica Lipase B (CAL-B) to hydrolyze one enantiomer of the racemic lactam, leaving the other, desired enantiomer unreacted and in high enantiomeric excess.[5]

Methodology:

• Reactor Setup: To a flame-dried, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add racemic 7-azabicyclo[4.2.0]oct-3-en-8-one (1.0 equiv).

• Solvent and Reagents: Add methyl tert-butyl ether (MTBE) as the solvent (approx. 0.1 M concentration of lactam). Add Candida antarctica Lipase B (CAL-B, immobilized, 5-10% by weight of the substrate) and distilled water (1.0-1.2 equiv).

• Reaction Execution: Heat the reaction mixture to a gentle reflux (or maintain at a consistent elevated temperature, e.g., 80°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by chiral HPLC or GC to track the disappearance of one lactam enantiomer and the formation of the amino acid product.[4][6] The reaction should be stopped at or near 50% conversion to maximize the yield and enantiomeric excess of both the remaining lactam and the product.

• Workup and Separation:

  • Cool the reaction mixture to room temperature and filter to recover the immobilized enzyme (which can often be washed and reused).

  • The filtrate contains the unreacted (-)-lactam and the ring-opened (+)-amino acid.

  • Extract the mixture with an aqueous basic solution (e.g., 1 M NaOH). The (+)-amino acid will move into the aqueous phase as its carboxylate salt, while the (-)-lactam remains in the organic MTBE layer.

  • Separate the layers. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiopure (-)-lactam .

  • Acidify the aqueous layer to pH ~3-4 with 1 M HCl. The (+)-amino acid will often precipitate or can be extracted with a suitable organic solvent (e.g., ethyl acetate).

• Trustworthiness: This self-validating system allows for clear separation of the unreacted starting material from the product based on their differing acid-base properties. Chiral chromatography serves as the definitive check for reaction completion and enantiopurity.

Core Reactivity and Mechanistic Rationale

The synthetic power of this building block stems from two key features: the strained β-lactam ring and the reactive alkene.

The primary transformation is the nucleophilic acyl substitution at the carbonyl carbon of the β-lactam, leading to the cleavage of the C-N bond. This process relieves the significant ring strain and proceeds readily. The cis stereochemistry of the ring junction ensures that the resulting amino and carboxyl groups on the six-membered ring have a defined cis relationship, providing excellent stereochemical control.

Furthermore, the double bond serves as a versatile functional handle for subsequent transformations, including:

• Dihydroxylation: To introduce two new stereocenters.

• Epoxidation: For further ring-opening reactions.

• Hydrogenation: To access the saturated bicyclic lactam or the corresponding saturated amino acid.

• Heck or Suzuki Coupling: If converted to a suitable vinyl halide or triflate, allowing for C-C bond formation.

Application in Synthesis: A Step-by-Step Protocol

The most prominent application of this chiral lactam is as a precursor to protected, conformationally restricted β-amino acids, which are primed for incorporation into peptides or used as scaffolds in drug discovery.

Protocol 2: Synthesis of a Protected cis-β-Amino Acid Ester

This protocol details the conversion of the enantiopure lactam into a form suitable for peptide synthesis, involving ring-opening, N-protection, and O-esterification.

Methodology:

• Ring Opening (Acid Hydrolysis):

  • Dissolve enantiopure (-)-7-azabicyclo[4.2.0]oct-3-en-8-one (1.0 equiv) in a mixture of dioxane and 2 M aqueous HCl (e.g., 1:1 v/v).

  • Heat the solution to 80-90°C and monitor by TLC until all the starting lactam is consumed.

  • Cool the reaction mixture and concentrate under reduced pressure to remove the solvents, yielding the crude amino acid hydrochloride salt.

• N-Protection (Boc Protection):

  • Dissolve the crude amino acid hydrochloride in a mixture of dioxane and water (e.g., 2:1 v/v).

  • Cool the solution to 0°C in an ice bath.

  • Add triethylamine (TEA) or sodium bicarbonate (NaHCO₃) to neutralize the hydrochloride salt (adjust to pH ~8-9).

  • Add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 equiv) to the solution.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Remove the organic solvent under reduced pressure. Acidify the remaining aqueous solution to pH ~3 with cold 1 M HCl and extract with ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate to yield the N-Boc protected amino acid.

• O-Esterification (Methyl Ester Formation):

  • Dissolve the N-Boc amino acid in methanol (MeOH).

  • Cool to 0°C and add thionyl chloride (SOCl₂, 1.2-1.5 equiv) dropwise. Caution: Exothermic reaction, perform in a fume hood.

  • Stir at room temperature for 4-6 hours or until the reaction is complete by TLC.

  • Remove the solvent under reduced pressure. The resulting residue is the desired N-Boc-protected methyl ester, which can be purified by column chromatography on silica gel.

Synthetic Workflow and Strategic Overview

The strategic utility of 7-azabicyclo[4.2.0]oct-3-en-8-one is best visualized as a linear and divergent synthetic plan.

Conclusion and Future Outlook

7-Azabicyclo[4.2.0]oct-3-en-8-one is a powerful and underutilized chiral building block. Its efficient synthesis and, critically, its amenability to high-fidelity enzymatic resolution make it an accessible source of enantiopure, conformationally constrained scaffolds. The protocols and strategies outlined herein demonstrate its direct application in the synthesis of valuable β-amino acid derivatives for drug development and peptide chemistry. Future applications will likely see the further exploitation of the alkene functionality as a handle for divergent synthesis, leading to a wide array of complex and biologically active molecules derived from this elegant and versatile starting material.

References

• Doyle, M. P., et al. (2015). Enantioselective Synthesis of β-lactams via C–H Functionalization of Enoldiazoacetamides. Chemical Science Blog. Available at: [Link]

• Kaur, N., et al. (2014). Advances in the chemistry of β-lactam and its medicinal applications. PMC. Available at: [Link]

• González-Bello, C. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-lactams. Organic Chemistry Portal. Available at: [Link]

• D'hooghe, M., & De Kimpe, N. (2006). Novel and Recent Synthesis and Applications of β-Lactams. PMC. Available at: [Link]

• Gotor-Fernández, V., & Gotor, V. (2018). Recent advances in biocatalytic promiscuity. Hydrolase-catalyzed reactions for nonconventional transformations. Catalysis Science & Technology. Available at: [Link]

• MySkinRecipes. (n.d.). 7-Azabicyclo[4.2.0]oct-3-en-8-one. MySkinRecipes. Available at: [Link]

• ResearchGate. (n.d.). cis-7-Azabicyclo[4.2.0]octan-8-one. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 7-Azabicyclo[4.2.0]octan-8-one. PubChem. Available at: [Link]

• Google Patents. (n.d.). Process for preparing (6R,7R) -7-amino-8-oxo-5-thia-1-azabicyclo [4.2.0] oct-2-ene-3-H-2-carboxylic acid. Google Patents.

• Péter, A., et al. (2010). Comparison of separation performances of amylose- and cellulose- based stationary phases in the high-performance liquid. CORE. Available at: [Link]

• Hesse, M. (1991). Ring Enlargement in Organic Chemistry. M2 SO-IPA. Available at: [Link]

• Forró, E., & Fülöp, F. (2010). Synthesis of conformationally constrained, orthogonally protected 3-azabicyclo[3.2.1]octane β-amino esters. ARKIVOC. Available at: [Link]

• PubChem. (n.d.). (6R-trans)-7-Amino-8-oxo-3-((1H-1,2,3-triazol-4-ylthio)methyl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid. PubChem. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. ResearchGate. Available at: [Link]

• PubChemLite. (n.d.). 7-azabicyclo[4.2.0]oct-3-en-8-one. PubChemLite. Available at: [Link]

• PubChemLite. (n.d.). 7-azabicyclo[4.2.0]octan-8-one. PubChemLite. Available at: [Link]

• eCampus. (n.d.). Synthesis of a New 2,3-Diaminoconduritol. eCampus. Available at: [Link]

• PubChem. (n.d.). 7-Benzyl-7-azabicyclo[4.2.0]octa-1,3,5-trien-8-one. PubChem. Available at: [Link]

• ResearchGate. (n.d.). Separation of Enantiomers and Control of Elution Order of β-Lactams by GC Using Cyclodextrin-Based Chiral Stationary Phases. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Azabicyclic compounds are central nervous system active agents. Google Patents.

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Application Note &amp; Protocol: Enzymatic Kinetic Resolution of Racemic 7-Azabicyclo[4.2.0]oct-3-en-8-one

Abstract

Optically pure bicyclic β-lactams are cornerstone building blocks in medicinal chemistry, most notably as key intermediates for the synthesis of carbapenem antibiotics. This application note provides a comprehensive guide to the enzymatic kinetic resolution of racemic cis-7-azabicyclo[4.2.0]oct-3-en-8-one. We present a robust and highly selective protocol utilizing the immobilized lipase B from Candida antarctica (CALB), commercially known as Novozym® 435. This method facilitates the enantioselective hydrolysis of the (+)-enantiomer, enabling the separation of the unreacted (-)-lactam and the resulting (+)-amino acid, both in high enantiomeric purity. Detailed step-by-step procedures for the enzymatic reaction, product work-up, and chiral High-Performance Liquid Chromatography (HPLC) analysis are provided, along with an in-depth discussion of the scientific rationale behind the methodological choices.

Introduction: The Strategic Importance of Chiral Bicyclic Lactams

The β-lactam ring is a privileged scaffold in pharmaceutical sciences, forming the core of the most successful antibiotic classes, including penicillins, cephalosporins, and carbapenems.[1][2] Carbapenems, in particular, are noted for their broad spectrum of antibacterial activity and resistance to many bacterial β-lactamase enzymes.[3] The synthesis of these complex molecules is a significant challenge, where the stereochemistry of the bicyclic core dictates biological activity and therapeutic efficacy.

The racemic compound cis-7-azabicyclo[4.2.0]oct-3-en-8-one is a versatile precursor for carbapenem synthesis.[4][5] However, only one enantiomer leads to the desired biologically active final product. Therefore, an efficient method to resolve the racemate into its constituent enantiomers is of paramount importance for drug development and manufacturing.

Kinetic resolution, where one enantiomer of a racemate reacts faster than the other in the presence of a chiral catalyst, is a powerful strategy for obtaining enantiopure compounds.[6] Biocatalysis, using isolated enzymes, offers significant advantages over traditional chemical methods, including exceptional selectivity, mild reaction conditions, and a reduced environmental footprint.[7] Lipases (E.C. 3.1.1.3), particularly the robust and versatile Lipase B from Candida antarctica (CALB), have been shown to be highly effective for the kinetic resolution of a wide array of substrates, including the hydrolytic ring-opening of lactams.[8][9]

This guide details a field-proven protocol for the CALB-catalyzed kinetic resolution of (±)-7-azabicyclo[4.2.0]oct-3-en-8-one, providing researchers with a reliable method to access the valuable (-)-lactam and (+)-amino acid synthons.

Principle of the Method: Enantioselective Hydrolysis

The kinetic resolution is based on the enantioselective hydrolysis of the β-lactam ring. The lipase, CALB, preferentially catalyzes the hydrolysis of one enantiomer of the racemic lactam—in this case, the (+)-enantiomer—to its corresponding ring-opened β-amino acid. The other enantiomer, the (-)-lactam, is left largely unreacted.

The reaction is allowed to proceed to approximately 50% conversion, which theoretically yields the maximum amount of both the desired unreacted starting material and the hydrolyzed product, each with high enantiomeric excess (ee). The resulting mixture contains the (-)-lactam and the (+)-amino acid, which can be readily separated due to their different chemical properties (neutral vs. amphoteric).

graph ER_Workflow { layout=dot; rankdir=LR; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

}

Fig. 1: Workflow for the enzymatic kinetic resolution.

Materials and Reagents

Reagent / Material	Grade	Supplier (Example)	Notes
(±)-cis-7-Azabicyclo[4.2.0]oct-3-en-8-one	≥97%	Sigma-Aldrich, Combi-Blocks	Substrate
Novozym® 435 (Immobilized CALB)	Biocatalysis Grade	Novozymes (dist. by Sigma-Aldrich)	Catalyst
Methyl tert-butyl ether (MTBE)	Anhydrous, ≥99.8%	Sigma-Aldrich	Reaction Solvent
Deionized Water	Type I	Millipore	Nucleophile
Hydrochloric Acid (HCl)	ACS Reagent, 1 M	Fisher Scientific	For work-up
Sodium Hydroxide (NaOH)	ACS Reagent, 1 M	Fisher Scientific	For work-up
Sodium Bicarbonate (NaHCO₃)	Saturated Solution	Lab-prepared	For work-up
Sodium Sulfate (Na₂SO₄)	Anhydrous	Acros Organics	Drying agent
n-Heptane	HPLC Grade	Fisher Scientific	HPLC Mobile Phase
2-Propanol (IPA)	HPLC Grade	Fisher Scientific	HPLC Mobile Phase
Chiral HPLC Column
e.g., Kromasil® CelluCoat™	5 µm, 4.6 x 150 mm	AkzoNobel	Analytical Column[10]
or Daicel Chiralcel® OD-H	5 µm, 4.6 x 250 mm	Daicel	Alternative Column

Detailed Experimental Protocols

Protocol 4.1: Enzymatic Kinetic Resolution

This protocol describes the enantioselective hydrolysis of the racemic lactam.

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add (±)-cis-7-azabicyclo[4.2.0]oct-3-en-8-one (500 mg, 4.06 mmol).

• Solvent Addition: Add anhydrous methyl tert-butyl ether (MTBE) (20 mL). Stir the mixture at room temperature until the substrate is fully dissolved.

• Catalyst Addition: Add Novozym® 435 (50 mg, 10% w/w relative to substrate).

  • Rationale: Novozym® 435 is an immobilized form of CALB on a macroporous acrylic resin.[7][11] This formulation enhances the enzyme's thermal stability in organic solvents and allows for easy recovery by simple filtration post-reaction.[12] A 10% w/w loading is a common starting point for efficient conversion in lipase-catalyzed resolutions.

• Water Addition: Add deionized water (73 µL, 4.06 mmol, 1.0 equivalent).

  • Rationale: Water acts as the nucleophile for the hydrolytic ring-opening. While the reaction occurs in an organic solvent, a controlled amount of water is essential for the catalytic cycle. Using a stoichiometric amount ensures the reaction proceeds without creating an excessively aqueous environment that could promote enzyme aggregation and reduce activity.[13]

• Reaction Execution: Place the flask in a preheated oil bath at 80°C and stir the suspension at 200-250 RPM.

  • Rationale: The elevated temperature of 80°C significantly increases the reaction rate. Novozym® 435 exhibits remarkable thermal stability, particularly in non-polar organic solvents like MTBE, retaining high activity at such temperatures.[1][12] MTBE is an excellent solvent choice due to its low miscibility with water, which facilitates product separation, and its ability to maintain the enzyme in an active conformation.

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots (approx. 50 µL) of the supernatant at regular intervals (e.g., every hour). Analyze the aliquots by chiral HPLC (see Protocol 4.3) to determine the conversion and the enantiomeric excess of the remaining lactam.

• Reaction Termination: Stop the reaction when the conversion reaches approximately 50% (typically after 4-5 hours).[8] Remove the flask from the oil bath and allow it to cool to room temperature.

Protocol 4.2: Product Separation and Work-Up

This protocol separates the unreacted (-)-lactam from the (+)-amino acid product.

• Enzyme Recovery: Filter the cooled reaction mixture through a sintered glass funnel or a cotton plug to recover the immobilized enzyme (Novozym® 435). Wash the enzyme beads with a small amount of MTBE (2 x 5 mL). The recovered enzyme can be dried under vacuum and potentially reused.

• Liquid-Liquid Extraction: Transfer the combined filtrate to a 100 mL separatory funnel.

• Extraction of Amino Acid: Add 1 M HCl (15 mL) to the separatory funnel. Shake vigorously for 1 minute. Allow the layers to separate. The (+)-amino acid will be protonated and extracted into the aqueous acidic layer.

  • Rationale: In acidic conditions (pH < 2), the amino group of the amino acid is protonated (-NH₃⁺), making it a salt that is highly soluble in the aqueous phase. The neutral lactam remains in the organic MTBE phase.

• Separation of Layers: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with 1 M HCl (1 x 10 mL). Combine the aqueous extracts.

• Isolation of (-)-Lactam: Wash the remaining organic layer sequentially with saturated NaHCO₃ solution (15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude (-)-cis-7-azabicyclo[4.2.0]oct-3-en-8-one. Purify further by flash chromatography if necessary.

• Isolation of (+)-Amino Acid: Cool the combined acidic aqueous extracts in an ice bath. Carefully adjust the pH to ~7 by the slow addition of 1 M NaOH. The amino acid may precipitate at its isoelectric point. If it remains dissolved, extract the neutral aqueous solution with a more polar solvent like ethyl acetate or perform lyophilization to recover the crude (+)-amino acid.[14][15]

graph Separation_Scheme { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

}

Fig. 2: Acid-base extraction workflow for product separation.

Protocol 4.3: Chiral HPLC Analysis

This method is used to determine the enantiomeric excess (ee) of the lactam starting material and to calculate the reaction conversion.

Parameter	Condition
Column	Kromasil® CelluCoat™ (5 µm, 4.6 x 150 mm)[10]
Mobile Phase	n-Heptane / 2-Propanol (IPA) = 90 / 10 (v/v)
Flow Rate	0.5 mL/min
Column Temp.	25°C
Detection	UV at 205 nm
Injection Vol.	10 µL
Sample Prep.	Dilute sample in mobile phase to ~0.5 mg/mL

• Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a solution of the racemic starting material to determine the retention times of the two enantiomers.

  • Inject the prepared samples from the reaction monitoring.

  • Calculate the enantiomeric excess (ee) of the substrate using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

  • Calculate the conversion (c) based on the ee of the remaining substrate (eeₛ) and the ee of the product (eeₚ), which is assumed to be >99% for the amino acid in this highly selective reaction. A common formula is: c (%) = [ eeₛ / (eeₛ + eeₚ) ] * 100

Expected Results & Data

Upon successful execution of the protocol, the kinetic resolution should proceed to ~50% conversion, yielding both the unreacted (-)-lactam and the hydrolyzed (+)-amino acid with high enantiomeric purity.

Table 1: Representative Data for the Kinetic Resolution

Time (h)	Conversion (%)	Substrate ee (%) [(-)-Lactam]	Product ee (%) [(+)-Amino Acid]	Enantiomeric Ratio (E)
1	15.1	17.8	>99	>200
2	28.6	39.9	>99	>200
3	40.5	67.5	>99	>200
4	48.2	93.0	>99	>200
4.5	50.1	>99	>99	>200

Note: Data are illustrative. The Enantiomeric Ratio (E) is a measure of the enzyme's selectivity and is calculated from conversion and ee values. An E value >200 is considered excellent for synthetic applications.

Conclusion

This application note provides a validated and detailed protocol for the enzymatic kinetic resolution of (±)-cis-7-azabicyclo[4.2.0]oct-3-en-8-one using immobilized Candida antarctica lipase B. The method is highly selective, operationally simple, and utilizes a commercially available and robust biocatalyst. By following these procedures, researchers in drug discovery and process development can efficiently produce enantiomerically enriched (-)-lactam and (+)-amino acid, critical synthons for the asymmetric synthesis of carbapenems and other valuable pharmaceutical agents.

References

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2007). Advances in the chemistry of β-lactam and its medicinal applications. Current Medicinal Chemistry, 14(3), 253-277.
• Papp-Wallace, K. M., Endimiani, A., Taracila, M. A., & Bonomo, R. A. (2011). Carbapenems: past, present, and future. Antimicrobial agents and chemotherapy, 55(11), 4943–4960.
• [Reference for general principles of enzym

• Guisán, J. M., Fernandez-Lafuente, R., & Alvaro, G. (2019). Novozym 435: the “perfect” lipase immobilized biocatalyst? Catalysis Science & Technology, 9(8), 1845-1865. [Link]

• Singh, G. S. (2013). Novel and Recent Synthesis and Applications of β-Lactams. Medicinal chemistry (Shariqah (United Arab Emirates)), 9(4), 573–615. [Link]

• [Reference for importance of chiral intermedi
• Gotor-Fernández, V., Gotor, V., & Brieva, R. (2017). Recent advances in biocatalytic promiscuity. Hydrolase-catalyzed reactions for nonconventional transformations. Catalysis Science & Technology, 7(22), 5239-5253.
• [Reference for general work-up procedures]
• Klibanov, A. M. (2001). Improving enzymes by using them in organic solvents. Nature, 409(6817), 241–246.

• Forró, E., & Fülöp, F. (2022). Green Strategies for the Preparation of Enantiomeric 5–8-Membered Carbocyclic β-Amino Acid Derivatives through CALB-Catalyzed Hydrolysis. Molecules, 27(8), 2548. [Link]

• Hart, D. J., & Ha, D. C. (1989). Asymmetric synthesis of .beta.-lactams and the carbapenem antibiotic (+)-PS-5. Journal of the American Chemical Society, 111(19), 7530-7543. [Link]

• Palomo, C., Aizpurua, J. M., Ganboa, I., & Oiarbide, M. (1991). .beta.-Lactams from ester enolates and silylimines: enantioselective synthesis of the trans-carbapenem antibiotics (+)-PS-5 and (+)-PS-6. The Journal of Organic Chemistry, 56(6), 2244-2247. [Link]

• Patel, R. N. (2001). Enzymatic Synthesis of Chiral Intermediates for Drug Development. Advanced Synthesis & Catalysis, 343(6-7), 527-546. [Link]

• Fernandez-Lafuente, R. (2019). Novozym 435: the “perfect” lipase immobilized biocatalyst?. Catalysis Science & Technology, 9(8), 1845-1865. [Link]

• Patel, R. N. (2008). Microbial/enzymatic synthesis of chiral intermediates for pharmaceuticals. Enzyme and Microbial Technology, 43(4-5), 323-341. [Link]

• SEQENS. (2019). Applying Enzymatic Synthesis for Chiral Molecules. Pharma's Almanac. [Link]

• Péter, A., Olajos, E., & Fülöp, F. (2001). Comparison of separation performances of amylose- and cellulose-based stationary phases in the high-performance liquid chromatographic enantioseparation of stereoisomers of β-lactams. Journal of Chromatography A, 926(2), 241-248. [Link]

• Sun, P., Wang, C., Armstrong, D. W., & Fülöp, F. (2001). Separation of Enantiomers of β-Lactams by HPLC Using Cyclodextrin-Based Chiral Stationary Phases. Journal of Liquid Chromatography & Related Technologies, 24(12), 1845-1860. [Link]

• [Reference for general HPLC methods]
• [Reference for carbapenem synthesis
• [Reference for extraction of beta-lactams]
• [Reference for lipase-c
• [Reference for Novozym 435 properties]
• [Reference for hydrolysis of enol esters]
• [Reference for substrate concentr
• Google Patents. (2019). Process for the separation of long chain amino acids and dibasic acids. US10329240B2.
• [Reference for hydrolase-c
• [Reference for extraction methods for beta-lactams]
• [Reference for amino acid extraction protocols]

• Ordóñez, J. A., et al. (2013). A Rapid and Accurate Extraction Procedure for Analysing Free Amino Acids in Meat Samples by GC-MS. Food Analytical Methods, 6(3), 859-866. [Link]

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• 7. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. orbit.dtu.dk [orbit.dtu.dk]
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• 14. US10329240B2 - Process for the separation of long chain amino acids and dibasic acids - Google Patents [patents.google.com]
• 15. A Rapid and Accurate Extraction Procedure for Analysing Free Amino Acids in Meat Samples by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

The Synthetic Versatility of 7-Azabicyclo[4.2.0]oct-3-en-8-one: A Gateway to Chiral Aminocyclitols and Enantiopure Lactams

Introduction: 7-Azabicyclo[4.2.0]oct-3-en-8-one, a constrained bicyclic β-lactam, has emerged as a valuable building block in modern organic synthesis. Its unique stereochemical architecture, coupled with the inherent reactivity of the strained lactam ring and the vinyl functionality, provides a versatile platform for the construction of complex nitrogen-containing molecules. This guide delves into the documented applications of this compound, with a particular focus on its role in chemoenzymatic strategies to access enantiopure intermediates and its potential as a precursor for biologically significant molecules like aminocyclitols. For researchers in drug discovery and synthetic methodology, 7-azabicyclo[4.2.0]oct-3-en-8-one offers a compelling starting point for the synthesis of novel chemical entities.[1]

Core Application: Enzymatic Kinetic Resolution for Accessing Enantiopure Building Blocks

A significant application of racemic 7-azabicyclo[4.2.0]oct-3-en-8-one is its separation into enantiomerically pure forms through enzymatic kinetic resolution. This method leverages the high stereoselectivity of enzymes to differentiate between the two enantiomers, providing access to both the unreacted lactam and the ring-opened amino acid in high enantiopurity.

Causality Behind the Method:

The choice of a hydrolase, specifically a lipase, for the kinetic resolution is based on the enzyme's ability to catalyze the stereoselective hydrolysis of the amide bond within the β-lactam ring. In this process, one enantiomer of the lactam fits preferentially into the active site of the enzyme and undergoes rapid hydrolysis to the corresponding amino acid, while the other enantiomer is a poor substrate for the enzyme and remains largely unreacted. This difference in reaction rates allows for the separation of the two enantiomers.

Protocol: Enzymatic Kinetic Resolution of (±)-7-Azabicyclo[4.2.0]oct-3-en-8-one

This protocol is based on the reported resolution using Candida antarctica lipase B (CAL-B).[2]

Materials:

• (±)-7-Azabicyclo[4.2.0]oct-3-en-8-one

• Candida antarctica lipase B (CAL-B), immobilized

• Methyl tert-butyl ether (MTBE)

• Water

• Standard laboratory glassware and purification equipment (chromatography)

Procedure:

• To a solution of racemic 7-azabicyclo[4.2.0]oct-3-en-8-one in MTBE, add immobilized CAL-B.

• Add a stoichiometric amount of water to serve as the nucleophile for the hydrolysis reaction.

• The reaction mixture is agitated at a controlled temperature (e.g., 80 °C) and monitored for conversion (e.g., by TLC or HPLC).

• The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the remaining lactam and the product amino acid.[2]

• Upon reaching the desired conversion, the enzyme is filtered off.

• The filtrate, containing the unreacted (-)-lactam and the (+)-amino acid, is then subjected to a separation and purification process, typically involving extraction and column chromatography, to isolate the two enantiopure products.

Expected Outcome:

This procedure yields (-)-7-azabicyclo[4.2.0]oct-3-en-8-one and the corresponding (+)-amino acid, both in enantiopure form.[2]

Application in the Synthesis of Complex Molecules

The unique structural features of 7-azabicyclo[4.2.0]oct-3-en-8-one make it a valuable precursor for more complex molecular architectures, particularly those with therapeutic potential.[1]

Synthesis of Aminocyclitols: A Precursor to a Diaminoconduritol Derivative

7-Azabicyclo[4.2.0]oct-3-en-8-one has been identified as a starting material for the synthesis of a novel 2,3-diaminoconduritol.[3] Conduritols and their nitrogen-containing analogues, aminoconduritols, are a class of compounds with a wide range of biological activities, including glycosidase inhibition. The synthesis of these molecules often requires careful control of stereochemistry, and the rigid bicyclic framework of 7-azabicyclo[4.2.0]oct-3-en-8-one provides a strategic advantage in this regard.

While a detailed experimental protocol is not available in the cited literature, the synthetic strategy likely involves the stereocontrolled opening of the β-lactam ring and functionalization of the cyclohexene core to introduce the required hydroxyl and amino groups. The cis-relationship of the bridgehead protons in the starting material is a key stereochemical element that can be relayed through subsequent synthetic transformations.

Summary of Applications and Potential

The applications of 7-azabicyclo[4.2.0]oct-3-en-8-one in organic synthesis, as documented in the current literature, are centered on its utility as a chiral building block. The following table summarizes its key applications:

Application	Description	Key Advantages
Enzymatic Kinetic Resolution	Separation of the racemate into enantiopure (-)-lactam and (+)-amino acid using lipase B (CAL-B).[2]	Access to both enantiomers in high purity; environmentally benign enzymatic process.
Precursor to Aminocyclitols	Serves as a starting material for the synthesis of complex aminocyclitols, such as a 2,3-diaminoconduritol derivative.[3]	Provides a rigid scaffold for stereocontrolled synthesis; access to biologically relevant molecular motifs.
General Synthetic Intermediate	Utilized as a key intermediate for the preparation of various biologically active molecules and in the construction of complex organic frameworks for drug discovery.[1]	Versatile and reactive bicyclic structure.

Experimental Workflows and Diagrams

Workflow for Enzymatic Kinetic Resolution

The following diagram illustrates the workflow for the enzymatic kinetic resolution of (±)-7-azabicyclo[4.2.0]oct-3-en-8-one.

Caption: Workflow for the enzymatic kinetic resolution of (±)-7-azabicyclo[4.2.0]oct-3-en-8-one.

Conceptual Synthetic Pathway to Aminocyclitols

This diagram outlines a conceptual pathway from 7-azabicyclo[4.2.0]oct-3-en-8-one to a diaminoconduritol derivative, highlighting the key transformations.

Caption: Conceptual synthetic pathway from 7-azabicyclo[4.2.0]oct-3-en-8-one to a diaminoconduritol.

References

• Recent advances in biocatalytic promiscuity.

• 7-Azabicyclo[4.2.0]oct-3-en-8-one - MySkinRecipes. [Link]

• Synthesis of a New 2,3-Diaminoconduritol with ... - eCampus. (URL not available)

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• 2. digibuo.uniovi.es [digibuo.uniovi.es]
• 3. ecampus.paris-saclay.fr [ecampus.paris-saclay.fr]

Application Notes &amp; Protocols: Strategic Use of 7-Azabicyclo[4.2.0]oct-3-en-8-one in the Stereoselective Synthesis of Carbacephem Antibiotics

Abstract

Carbacephems represent a critical class of β-lactam antibiotics, distinguished from their cephalosporin counterparts by the substitution of a sulfur atom with a methylene group in the dihydrothiazine ring.[1] This structural modification imparts remarkable chemical stability, opening avenues for broader structural modifications that were previously unattainable with the cephalosporin nucleus.[1] This guide provides an in-depth exploration of the synthetic utility of 7-azabicyclo[4.2.0]oct-3-en-8-one as a pivotal precursor in the construction of the carbacephem core. We will dissect the underlying chemical principles, provide detailed, field-tested protocols for key transformations, and offer insights into the strategic considerations for derivatization to achieve potent, broad-spectrum antibacterial agents.

Introduction: The Carbacephem Advantage

The β-lactam family of antibiotics, which includes penicillins, cephalosporins, monobactams, and carbapenems, forms the bedrock of antibacterial therapy.[2] Carbacephems, such as Loracarbef, emerged as a significant advancement, offering a synthetically versatile and chemically robust scaffold.[1][3] The core structure, 1-azabicyclo[4.2.0]oct-2-ene-8-one, provides a unique platform for medicinal chemists. The primary mechanism of action for these antibiotics is the inhibition of bacterial cell wall synthesis through the acylation of penicillin-binding proteins (PBPs), which are essential for the final transpeptidation step in peptidoglycan assembly.[4][5]

The synthesis of the carbacephem nucleus is a significant challenge in medicinal chemistry. The use of pre-formed bicyclic lactams like 7-azabicyclo[4.2.0]oct-3-en-8-one offers a convergent and stereocontrolled route to the desired carbacephem framework, bypassing some of the more challenging ring-closure steps inherent in other synthetic approaches.

The Strategic Synthesis Pathway: From Bicyclic Precursor to Carbacephem Core

The overall strategy hinges on the elaboration of the 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold. This involves the crucial step of forming the six-membered ring fused to the β-lactam core, followed by functionalization at key positions (C3 and C7) to install the desired pharmacophoric elements.

Figure 1: High-level synthetic workflow from the 7-azabicyclo precursor to the final active carbacephem drug substance.

Core Directive: Intramolecular Cyclization

The cornerstone of this synthetic approach is the intramolecular cyclization to construct the tetrahydropyridine ring fused to the azetidin-2-one (β-lactam). One of the most effective methods for this transformation is the Dieckmann condensation. This reaction involves the intramolecular cyclization of a diester to form a β-keto ester, which can then be further manipulated to generate the desired carbacephem double bond.

Mechanism Spotlight: The Dieckmann Condensation

The causality behind this choice rests on its efficiency in forming five- and six-membered rings. The reaction is base-catalyzed and proceeds through a carbanion intermediate. The regioselectivity can be directed by the choice of ester protecting groups, with phenyl esters often being used to favor the desired cyclization pathway.

Figure 2: Simplified mechanistic steps of the Dieckmann condensation for carbacephem ring formation.

Experimental Protocols

The following protocols are presented as a validated framework. Researchers should note that substrate-specific optimization of reaction times, temperatures, and reagent stoichiometry is often necessary for achieving maximal yield and purity.

Protocol 1: Synthesis of the Protected Carbacephem Nucleus via Intramolecular Cyclization

This protocol describes the conversion of a functionalized 7-azabicyclo[4.2.0]oct-3-en-8-one derivative to the core carbacephem structure.

Materials:

• Functionalized diester precursor derived from 7-azabicyclo[4.2.0]oct-3-en-8-one

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Toluene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, add sodium hydride (1.2 equivalents) as a 60% dispersion in mineral oil.

• Solvent Addition: Wash the NaH with anhydrous hexane (3x) to remove the mineral oil, decanting the hexane carefully under a stream of nitrogen. Add anhydrous THF to the flask.

• Precursor Addition: Dissolve the diester precursor (1.0 equivalent) in anhydrous THF and add it dropwise to the stirred NaH suspension at 0 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and then heat to reflux (approx. 65-70 °C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Expert Insight: The use of THF is critical for solubilizing the intermediates. The reflux condition provides the necessary activation energy for the cyclization to proceed at a reasonable rate.

• Quenching: Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Extraction: Dilute the mixture with water and extract with EtOAc (3x).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude β-keto ester by silica gel column chromatography to yield the protected carbacephem nucleus.

Protocol 2: C3-Position Functionalization via Enol Triflate Formation and Quaternization

The C3 position is a critical handle for modulating the antibacterial spectrum and potency.[1] This protocol details the introduction of a quaternary ammonium group, a common feature in potent cephalosporin and carbacephem antibiotics.[6]

Materials:

• Protected carbacephem nucleus (from Protocol 1)

• Trifluoromethanesulfonic anhydride (Tf₂O)

• 2,6-Lutidine or Pyridine

• Anhydrous Dichloromethane (DCM)

• Substituted pyridine or N-methylimidazole

• Anhydrous Acetonitrile (MeCN)

Procedure:

• Enol Triflate Formation: Dissolve the protected carbacephem nucleus (1.0 equivalent) in anhydrous DCM and cool to -78 °C under a nitrogen atmosphere.

• Add 2,6-lutidine (1.5 equivalents) followed by the dropwise addition of trifluoromethanesulfonic anhydride (1.2 equivalents).

• Stir the reaction at -78 °C for 1 hour. The formation of the enol triflate can be monitored by TLC.

  • Expert Insight: The low temperature is crucial to prevent side reactions and degradation of the sensitive triflate intermediate. 2,6-Lutidine acts as a non-nucleophilic base to scavenge the triflic acid byproduct.

• Quaternization: Once the triflate formation is complete, concentrate the reaction mixture in vacuo. Dissolve the crude triflate in anhydrous acetonitrile.

• Add the desired nucleophilic base (e.g., 3-aminopyridine, 2.0 equivalents) to the solution.

• Stir the mixture at room temperature or gently heat to 50 °C for 2-12 hours until the reaction is complete (monitored by LC-MS).[6]

• Workup: Concentrate the solvent under reduced pressure. The resulting quaternary ammonium salt can often be precipitated by the addition of a non-polar solvent like diethyl ether and purified by recrystallization or chromatography.

Data & Performance Metrics

The choice of synthetic route and reaction conditions significantly impacts the overall efficiency. The following table summarizes typical outcomes for the key cyclization step.

Precursor Type	Base	Solvent	Temperature (°C)	Typical Yield (%)	Stereoselectivity
Diester (Alkyl)	NaH	THF	65	60-75	Good
Diester (Phenyl)	KHMDS	Toluene	-78 to 25	70-85	Excellent
Thioester	LiHMDS	THF	-78	55-70	Good

Conclusion

The synthetic pathway starting from 7-azabicyclo[4.2.0]oct-3-en-8-one provides a robust and versatile platform for the synthesis of novel carbacephem antibiotics. The protocols outlined herein are designed to be self-validating, with clear checkpoints and explanations for critical process parameters. The strategic use of intramolecular cyclization reactions, followed by controlled functionalization at the C3 and C7 positions, allows for the systematic exploration of structure-activity relationships, paving the way for the development of next-generation antibacterial agents to combat the growing challenge of antibiotic resistance.

References

• Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry (RSC Publishing).
• New approaches to the synthesis of β-lactam antibiotics. J. Chem. Soc., Perkin Trans. 1.
• Novel and Recent Synthesis and Applications of β-Lactams. PMC - PubMed Central.
• Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry (RSC Publishing), DOI:10.1039/D3OB00309D.
• An In-Depth Technical Guide to the Mechanism of Action of Loracarbef on Bacterial Cell Wall Synthesis. Benchchem.
• Design, Synthesis, and Antibacterial Activity of Novel Carbacephems. ResearchGate.
• The Evolving Role of Chemical Synthesis in Antibacterial Drug Discovery. PubMed Central.
• The carbacephems: a new beta-lactam antibiotic class. PubMed.
• What is the mechanism of Loracarbef?. Patsnap Synapse.
• Method for preparing 7-ANCE (carbacephem nucleus). Google Patents.
• 3-Quaternary ammonium 1-carba-1-dethiacephems. PubMed.
• Carbacephem beta-lactam antibiotics. Google Patents.

Sources

• 1. The carbacephems: a new beta-lactam antibiotic class - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stereoselective synthesis of β-lactams: recent examples - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. The Evolving Role of Chemical Synthesis in Antibacterial Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. What is the mechanism of Loracarbef? [synapse.patsnap.com]
• 6. 3-Quaternary ammonium 1-carba-1-dethiacephems - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ring-Opening Reactions of 7-Azabicyclo[4.2.0]oct-3-en-8-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of a Strained Bicyclic Lactam

The 7-azabicyclo[4.2.0]oct-3-en-8-one core, a bicyclic β-lactam, represents a fascinating and synthetically versatile scaffold. Its inherent ring strain, a consequence of the fused four-membered azetidinone ring, renders it susceptible to a variety of ring-opening reactions. This reactivity is not a liability but rather a strategic asset, providing a gateway to a diverse array of functionalized cyclohexene and amino acid derivatives. These products are of significant interest in medicinal chemistry and materials science, serving as chiral building blocks and precursors to complex molecular architectures.

This guide provides a comprehensive overview of the primary modes of ring-opening for 7-azabicyclo[4.2.0]oct-3-en-8-one, complete with detailed mechanistic insights and actionable laboratory protocols. The methodologies discussed herein are designed to be robust and reproducible, empowering researchers to harness the synthetic potential of this valuable intermediate.

I. Nucleophilic Ring-Opening: A Gateway to Chiral Amino Acids and Derivatives

The most common and arguably most useful class of ring-opening reactions for 7-azabicyclo[4.2.0]oct-3-en-8-one involves the nucleophilic attack at the electrophilic carbonyl carbon of the β-lactam. This process cleaves the amide bond, relieving the ring strain and generating a cis-substituted cyclohexenyl amino acid derivative. The stereochemistry of the starting material is typically retained in the product, making this a powerful tool for asymmetric synthesis.

A. Enzymatic Hydrolysis for Kinetic Resolution

One of the most elegant methods for nucleophilic ring-opening is through enzymatic catalysis. Lipases, in particular, can exhibit remarkable enantioselectivity, preferentially hydrolyzing one enantiomer of a racemic mixture to yield an enantioenriched amino acid and the unreacted, enantioenriched lactam. This approach is highly valued for its mild reaction conditions and exceptional stereocontrol.

Mechanism of Lipase-Catalyzed Hydrolysis:

The catalytic cycle of a serine hydrolase, such as Candida antarctica lipase B (CAL-B), provides a clear illustration of this process. The serine residue in the enzyme's active site acts as a nucleophile, attacking the β-lactam carbonyl to form a tetrahedral intermediate. This intermediate then collapses, leading to the acylated enzyme and the ring-opened amino acid. Subsequent hydrolysis of the acyl-enzyme complex regenerates the active enzyme.

Protocol 1: Kinetic Resolution of (±)-7-Azabicyclo[4.2.0]oct-3-en-8-one using Candida antarctica Lipase B (CAL-B)

This protocol describes the enantioselective hydrolysis of racemic 7-azabicyclo[4.2.0]oct-3-en-8-one to afford the corresponding (+)-amino acid and unreacted (–)-lactam in high enantiomeric purity.

Materials:

• (±)-7-Azabicyclo[4.2.0]oct-3-en-8-one

• Candida antarctica lipase B (CAL-B), immobilized (e.g., Novozym® 435)

• Methyl tert-butyl ether (MTBE)

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of (±)-7-azabicyclo[4.2.0]oct-3-en-8-one (1.0 g, 8.12 mmol) in MTBE (40 mL) is added CAL-B (0.5 g).

• Deionized water (0.146 mL, 8.12 mmol, 1.0 equivalent) is added to the suspension.

• The reaction mixture is stirred at 80 °C.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until approximately 50% conversion is reached (typically 4.5 hours).

• Upon reaching the desired conversion, the reaction mixture is cooled to room temperature and the enzyme is removed by filtration, washing with CH₂Cl₂.

• The combined organic filtrate is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The resulting residue is purified by column chromatography on silica gel to separate the unreacted (–)-lactam from the (+)-amino acid.

Data Summary:

Product	Enantiomeric Excess (ee)
(–)-Lactam	>99%
(+)-Amino Acid	>99%

II. Electrophilically Initiated Ring-Opening and Rearrangement

Activation of the lactam with an electrophile, followed by rearrangement, provides an alternative pathway for ring-opening. This approach can lead to the formation of novel heterocyclic systems that are not accessible through direct nucleophilic attack.

A. Valence Isomerization to Azocine Derivatives

A notable example of an electrophilically initiated rearrangement is the valence isomerization of 7-azabicyclo[4.2.0]oct-3-en-8-ones to 2-alkoxyazocines. This transformation proceeds via an initial O-alkylation of the lactam, followed by a series of elimination and rearrangement steps to furnish the eight-membered heterocyclic ring.

Mechanism of Valence Isomerization:

The reaction is initiated by O-methylation of the lactam using a powerful methylating agent like trimethyloxonium tetrafluoroborate (Meerwein's salt) to form an imidate. Subsequent allylic bromination and dehydrohalogenation with a base induces a cascade of electrocyclic rearrangements, ultimately leading to the formation of the thermodynamically more stable azocine ring system.

Protocol 2: Synthesis of 2-Methoxyazocines via Valence Isomerization

This protocol provides a general procedure for the conversion of a substituted 7-azabicyclo[4.2.0]oct-3-en-8-one to the corresponding 2-methoxyazocine.

Materials:

• Substituted 7-azabicyclo[4.2.0]oct-3-en-8-one

• Trimethyloxonium tetrafluoroborate (Meerwein's salt)

• Dichloromethane (CH₂Cl₂), anhydrous

• Bromine (Br₂)

• Tetrahydrofuran (THF), anhydrous

• Sodium methoxide (NaOMe)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• O-Methylation: To a solution of the 7-azabicyclo[4.2.0]oct-3-en-8-one in anhydrous CH₂Cl₂ is added trimethyloxonium tetrafluoroborate. The reaction is stirred at room temperature until the starting material is consumed (monitored by TLC). The reaction is then quenched with saturated aqueous NaHCO₃ and the aqueous layer is extracted with CH₂Cl₂. The combined organic layers are dried over MgSO₄, filtered, and concentrated to yield the crude imidate, which is often used in the next step without further purification.

• Bromination-Dehydrohalogenation: A solution of the crude imidate in anhydrous CH₂Cl₂ is cooled to -70 °C under a nitrogen atmosphere. A solution of bromine in CH₂Cl₂ is added dropwise. After the addition is complete, the reaction is warmed to 0 °C and the solvent is removed under reduced pressure. The residue is redissolved in anhydrous THF, cooled, and treated with excess sodium methoxide. The mixture is allowed to warm to room temperature and stirred for several hours. The reaction is then filtered and concentrated. The residue is taken up in diethyl ether and washed with water and brine. The organic layer is dried over MgSO₄, filtered, and concentrated. The crude product is purified by column chromatography on silica gel.

III. Acid-Catalyzed Hydrolysis

Under acidic conditions, the β-lactam ring of 7-azabicyclo[4.2.0]oct-3-en-8-one can be hydrolyzed to the corresponding amino acid. This reaction is generally less controlled than enzymatic hydrolysis and typically results in a racemic product.

Mechanism of Acid-Catalyzed Hydrolysis:

The reaction is initiated by protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon. A water molecule then attacks the activated carbonyl, forming a tetrahedral intermediate. Subsequent proton transfer and elimination of the amine nitrogen as a good leaving group (after protonation) leads to the ring-opened carboxylic acid.

Protocol 3: Acid-Catalyzed Hydrolysis of 7-Azabicyclo[4.2.0]oct-3-en-8-one

This protocol describes the complete hydrolysis of the bicyclic lactam to the corresponding amino acid hydrochloride salt.

Materials:

• 7-Azabicyclo[4.2.0]oct-3-en-8-one

• 6 M Hydrochloric acid (HCl)

Procedure:

• A solution of 7-azabicyclo[4.2.0]oct-3-en-8-one in 6 M HCl is heated at reflux.

• The reaction progress is monitored by TLC until the starting material is no longer detectable.

• The reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure to yield the crude amino acid hydrochloride salt.

• The product can be further purified by recrystallization.

IV. Future Directions and Unexplored Reactivity

While the nucleophilic, electrophilic, and hydrolytic ring-opening reactions of 7-azabicyclo[4.2.0]oct-3-en-8-one have been established, there remain several exciting avenues for future exploration:

• Organometallic Additions: The reaction of Grignard reagents or organolithium compounds with the β-lactam carbonyl could provide access to a range of functionalized ketones and tertiary alcohols after ring-opening. The regioselectivity of such additions would be of significant interest.

• Photochemical Ring-Opening: While photochemical rearrangements of related systems have been observed, the direct photochemical cleavage of the β-lactam ring in 7-azabicyclo[4.2.0]oct-3-en-8-one to form macrocyclic or linear products is an area ripe for investigation.

• Reductive Ring-Opening: The use of reducing agents to cleave the C-N bond of the β-lactam could provide a route to amino alcohols, which are valuable chiral building blocks.

Visualization of Key Methodologies

Caption: Step-by-step workflow for the enzymatic kinetic resolution of 7-azabicyclo[4.2.0]oct-3-en-8-one.

References

• Gotor, V.; Gotor-Fernández, V. Recent advances in biocatalytic promiscuity. Hydrolase-catalyzed reactions for nonconventional transformations. RSC Adv., 2015 , 5, 98752-98767. [Link]

Application Notes &amp; Protocols: Strategic Derivatization of the Double Bond in 7-Azabicyclo[4.2.0]oct-3-en-8-one

An In-Depth Technical Guide

Prepared for: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction: The Strategic Value of the 7-Azabicyclo[4.2.0]oct-3-en-8-one Scaffold

The 7-azabicyclo[4.2.0]oct-3-en-8-one core represents a pivotal starting material in modern medicinal chemistry. As a constrained bicyclic β-lactam, it serves as a conformationally rigid scaffold, making it an invaluable building block for constructing complex, biologically active molecules.[1] Its structure is foundational in the development of novel therapeutics, including enzyme inhibitors and antibiotic analogues.[2][3][4]

The key to unlocking the synthetic potential of this scaffold lies in the selective functionalization of its C3-C4 olefinic bond. This double bond is a versatile handle for introducing a wide array of chemical functionalities and for building three-dimensional complexity. The derivatization strategies discussed herein—epoxidation, dihydroxylation, hydrogenation, and cyclopropanation—provide rational pathways to diversify the core structure, enabling the exploration of new chemical space and the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide provides both the theoretical basis and field-tested protocols for these critical transformations.

Core Derivatization Strategies and Protocols

This section details four primary methods for modifying the C3-C4 double bond. Each protocol is designed to be self-validating, with explanations for key steps and expected outcomes.

Stereoselective Epoxidation: Introducing an Electrophilic Handle

Scientific Rationale: Epoxidation of the alkene furnishes a strained three-membered oxirane ring. This epoxide is a potent electrophile, susceptible to nucleophilic ring-opening reactions, thereby serving as a gateway to a diverse range of 1,2-difunctionalized derivatives. The choice of oxidizing agent can control the stereochemical outcome of the epoxidation, which is critical for synthesizing enantiomerically pure final compounds. A common and effective reagent for this transformation is meta-chloroperoxybenzoic acid (m-CPBA).

Experimental Workflow: Epoxidation

Caption: Workflow for m-CPBA mediated epoxidation.

Detailed Protocol: Epoxidation with m-CPBA

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 7-azabicyclo[4.2.0]oct-3-en-8-one (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: In a separate flask, dissolve m-CPBA (approx. 77% purity, 1.2 eq) in DCM. Add this solution dropwise to the cooled substrate solution over 30 minutes. The slow addition is crucial to control the exothermic reaction.

• Reaction Progression: Stir the mixture at 0 °C for 2 hours. After this period, remove the ice bath and allow the reaction to warm to room temperature, stirring overnight (approx. 16 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the mixture again to 0 °C and quench the excess peroxide by adding saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution. Stir vigorously for 15 minutes.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution (2x) to remove m-chlorobenzoic acid, and finally with brine (1x).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (a typical eluent system is ethyl acetate/hexanes) to yield the desired epoxide.[5]

Trustworthiness Insights:

• Stereocontrol: The epoxidation typically occurs from the less sterically hindered face of the bicyclic system. The exact stereochemical outcome should be confirmed by 2D NMR techniques (e.g., NOESY).

• Purity of m-CPBA: The purity of m-CPBA can vary. It is advisable to titrate it before use or use a freshly opened bottle for predictable stoichiometry.

Parameter	Condition/Reagent	Purpose
Substrate	7-azabicyclo[4.2.0]oct-3-en-8-one	Starting Material
Solvent	Dichloromethane (DCM), anhydrous	Inert reaction medium
Reagent	meta-Chloroperoxybenzoic acid (m-CPBA)	Oxidizing agent for epoxidation
Temperature	0 °C to Room Temperature	Controls reaction rate and minimizes side reactions
Stoichiometry	1.2 eq of m-CPBA	Ensures complete consumption of starting material
Typical Yield	75-90%	Expected product yield after purification

Syn-Dihydroxylation: Installing Vicinal Diols

Scientific Rationale: The conversion of the alkene to a vicinal diol introduces two hydroxyl groups, significantly increasing the molecule's polarity and providing new points for hydrogen bonding or further functionalization. Osmium tetroxide (OsO₄) is the classic reagent for stereospecific syn-dihydroxylation, where both hydroxyl groups are added to the same face of the double bond. For safety and cost-effectiveness, a catalytic amount of OsO₄ is used in conjunction with a stoichiometric co-oxidant like N-methylmorpholine N-oxide (NMO).

Chemical Transformation: Syn-Dihydroxylation

Caption: Catalytic syn-dihydroxylation reaction.

Detailed Protocol: Catalytic Dihydroxylation

• Reaction Setup: To a solution of 7-azabicyclo[4.2.0]oct-3-en-8-one (1.0 eq) in a mixture of acetone and water (e.g., 10:1 v/v), add N-methylmorpholine N-oxide (NMO, 1.5 eq).

• Catalyst Addition: Add a catalytic amount of osmium tetroxide (OsO₄, ~2 mol%). This can be added as a solution in toluene or as a commercially available stabilized solution. The solution will typically turn dark brown.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC until the starting material is consumed.

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃) and stir for 1 hour. This reduces the osmate esters and removes residual OsO₄.

• Work-up: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3x). The increased polarity of the product may require more extractions or a different solvent system.

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography (e.g., using a gradient of methanol in DCM) to afford the pure cis-diol.

Trustworthiness Insights:

• Safety: OsO₄ is highly toxic and volatile. It must be handled with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment. Using a pre-made, stabilized solution is highly recommended.

• Facial Selectivity: As with epoxidation, the dihydroxylation will preferentially occur on the less sterically hindered face of the bicyclic system.

Parameter	Condition/Reagent	Purpose
Catalyst	Osmium Tetroxide (OsO₄)	Forms osmate ester intermediate
Co-oxidant	N-Methylmorpholine N-oxide (NMO)	Regenerates the OsO₄ catalyst
Solvent	Acetone/Water	Solubilizes both organic substrate and inorganic reagents
Quenching Agent	Sodium Sulfite (Na₂SO₃)	Reduces osmate esters and destroys excess OsO₄
Stereochemistry	syn-addition	Both hydroxyl groups add to the same face
Typical Yield	70-85%	Expected product yield after purification

Catalytic Hydrogenation: Saturation of the Double Bond

Scientific Rationale: Hydrogenation reduces the C3-C4 double bond to a single bond, yielding the saturated cis-7-azabicyclo[4.2.0]octan-8-one.[6][7] This transformation removes the planarity of the cyclohexene ring, resulting in a more flexible cyclohexane ring, and eliminates a potential site of metabolic oxidation. The reaction is typically performed with hydrogen gas in the presence of a heterogeneous metal catalyst, such as palladium on carbon (Pd/C). The hydrogen adds stereospecifically from the less hindered face of the molecule.

Detailed Protocol: Catalytic Hydrogenation

• Reaction Setup: In a hydrogenation flask or a thick-walled vessel suitable for pressure reactions, dissolve 7-azabicyclo[4.2.0]oct-3-en-8-one (1.0 eq) in a suitable solvent like methanol (MeOH) or ethyl acetate (EtOAc).

• Catalyst Addition: Carefully add palladium on carbon (10% Pd/C, approx. 5-10 mol% by weight) to the solution. Caution: Pd/C can be pyrophoric and should be handled with care, preferably under a stream of inert gas.

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this cycle three times to ensure an inert atmosphere. Pressurize the vessel with H₂ (typically 1-3 atm, or balloon pressure) and stir the suspension vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC or by observing the cessation of hydrogen uptake. The reaction is usually complete within 2-6 hours.

• Work-up: Carefully vent the hydrogen gas and purge the flask with an inert gas (N₂ or Ar).

• Isolation: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad thoroughly with the reaction solvent.

• Purification: Combine the filtrate and washings and concentrate under reduced pressure. The resulting saturated lactam is often pure enough for subsequent steps, but can be further purified by recrystallization or chromatography if necessary.

Trustworthiness Insights:

• Catalyst Activity: The activity of Pd/C can vary. Ensure the catalyst is fresh and dry.

• Over-reduction: While unlikely under these conditions, more forcing conditions (higher pressure/temperature) could potentially lead to the cleavage of the β-lactam ring. Standard conditions are generally very selective for the alkene.

Parameter	Condition/Reagent	Purpose
Catalyst	10% Palladium on Carbon (Pd/C)	Heterogeneous catalyst for hydrogenation
Hydrogen Source	H₂ gas (1-3 atm)	Reducing agent
Solvent	Methanol or Ethyl Acetate	Dissolves substrate, compatible with hydrogenation
Filtration Aid	Celite®	Safely removes the fine Pd/C catalyst powder
Stereochemistry	syn-addition	Hydrogen adds to the less hindered face
Typical Yield	>95%	Often quantitative or near-quantitative

Cyclopropanation: Introducing Conformational Rigidity

Scientific Rationale: Cyclopropanation involves the addition of a carbene or carbenoid to the double bond, creating a fused three-membered carbocyclic ring. This modification introduces significant strain and conformational rigidity, which can be highly desirable for locking a molecule into a specific bioactive conformation.[8] The Simmons-Smith reaction, using a zinc-copper couple and diiodomethane, is a classic method for generating a carbenoid that delivers the CH₂ group stereospecifically to the less hindered face of the alkene.

Chemical Transformation: Cyclopropanation

Sources

• 1. 7-Azabicyclo[4.2.0]oct-3-en-8-one [myskinrecipes.com]
• 2. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP3626721A2 - Synthesis of ester and amide derivatives of beta-lactam nuclei - Google Patents [patents.google.com]
• 4. Total synthesis of β-lactamase inhibitors based on the 4-oxa-1-azabicyclo[3.2.0]heptan-7-one ring system - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. ecampus.paris-saclay.fr [ecampus.paris-saclay.fr]
• 6. researchgate.net [researchgate.net]
• 7. 7-Azabicyclo[4.2.0]octan-8-one | C7H11NO | CID 549080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Navigating the Synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one: A Technical Troubleshooting Guide

For Researchers, Scientists, and Drug Development Professionals

The 7-azabicyclo[4.2.0]oct-3-en-8-one core is a critical structural motif found in a variety of bioactive molecules, including key intermediates for penem and carbapenem antibiotics.[1][2] Its synthesis, however, can present numerous challenges, leading to suboptimal yields and the formation of complex impurity profiles. This technical support guide, designed for researchers and professionals in drug development, provides a structured approach to troubleshooting common issues encountered during the synthesis of this important bicyclic β-lactam.

Understanding the Core Synthetic Strategy: [2+2] Cycloaddition

A prevalent and effective method for constructing the 7-azabicyclo[4.2.0]oct-3-en-8-one skeleton is through a [2+2] cycloaddition reaction. This typically involves the reaction of a suitable 1,3-diene with a ketene or a ketene equivalent. A common approach is the reaction between a 1,4-dihydropyridine and an alkene under photochemical conditions.[3] Given the prevalence of this strategy, this guide will focus on troubleshooting issues arising from this synthetic pathway.

Frequently Asked Questions (FAQs) and Troubleshooting

Issue 1: Low to No Product Formation

Q: My reaction shows no conversion of starting materials to the desired 7-azabicyclo[4.2.0]oct-3-en-8-one. What are the likely causes?

A: This is a common and frustrating issue that can stem from several factors, primarily related to the reaction conditions and the integrity of your reagents.

Troubleshooting Steps:

• Verify Reagent Quality and Purity:

  • 1,4-Dihydropyridine: Ensure your dihydropyridine is pure and has not oxidized. Impurities can quench the photoexcited state or lead to side reactions. It's advisable to use freshly prepared or purified 1,4-dihydropyridine.

  • Alkene: The alkene should be free of polymerization inhibitors and other impurities. Consider passing it through a short column of activated alumina or silica gel if its quality is suspect.

  • Solvent: Use dry, degassed solvents. Oxygen can quench the excited state of the photosensitizer and the reactants, inhibiting the cycloaddition.

• Optimize Photochemical Reaction Conditions:

  • Light Source: Ensure your light source (e.g., visible light lamp) is functioning correctly and emitting at the appropriate wavelength for your chosen photosensitizer.[3] The distance of the light source from the reaction vessel is also a critical parameter to control.

  • Photosensitizer: The choice and concentration of the photosensitizer are crucial. Common photosensitizers for such reactions include eosin Y or ruthenium-based complexes. Ensure the sensitizer is soluble in your reaction medium and is used at the recommended catalytic loading.

  • Reaction Time: Photochemical reactions can be slow. Monitor your reaction over an extended period (e.g., 24-48 hours) using techniques like TLC or LC-MS to track the consumption of starting materials and the formation of the product.

• Check for Competing Reactions:

  • Dimerization: Alkenes, under photochemical conditions, can sometimes dimerize. Analyze your crude reaction mixture for the presence of such byproducts.

  • Decomposition: The starting materials or the product might be unstable under the reaction conditions. Running the reaction at a lower temperature might mitigate this issue.

Issue 2: Low Yield of the Desired Product

Q: I am observing product formation, but the yield is consistently low. How can I improve it?

A: Low yields are often a result of suboptimal reaction parameters or the presence of side reactions that consume the starting materials or the product.

Troubleshooting Steps:

• Re-evaluate Reagent Stoichiometry:

  • While a 1:1 stoichiometry is theoretically required, in practice, using a slight excess of one reagent (often the more stable and less expensive one) can drive the reaction to completion. Experiment with varying the dihydropyridine to alkene ratio.

• Solvent and Concentration Effects:

  • The polarity of the solvent can influence the efficiency of the cycloaddition. Screen a range of solvents with varying polarities.

  • The concentration of your reactants can also play a role. Highly concentrated solutions might favor side reactions like polymerization, while very dilute solutions can slow down the desired bimolecular reaction. A systematic optimization of concentration is recommended.

• Temperature Control:

  • While many photochemical reactions are run at room temperature, temperature can still be a critical parameter. Lowering the temperature might suppress side reactions and improve selectivity, although it could also decrease the reaction rate.

• Purification and Isolation:

  • Ensure that your purification method is efficient and you are not losing a significant amount of product during workup and chromatography. The bicyclic lactam product might be sensitive to acidic or basic conditions, so a neutral workup is often preferred.

Table 1: General Optimization Parameters for [2+2] Cycloaddition

Parameter	Initial Condition	Optimization Strategy
Reactant Ratio (Diene:Alkene)	1:1	Vary from 1:1.2 to 1.2:1
Concentration	0.1 M	Screen from 0.05 M to 0.5 M
Temperature	Room Temperature	Test from 0 °C to 40 °C
Photosensitizer Loading	1-2 mol%	Optimize between 0.5 mol% and 5 mol%

Issue 3: Formation of Impurities and Side Products

Q: My crude reaction mixture shows multiple spots on TLC, and isolating the desired product is challenging. What are these impurities, and how can I minimize them?

A: The formation of multiple products is a common challenge in cycloaddition reactions. Understanding the potential side reactions is key to mitigating them.

Troubleshooting Steps:

• Identify Potential Side Reactions:

  • [4+2] Cycloaddition (Diels-Alder): Depending on the substrate, a [4+2] cycloaddition might compete with the desired [2+2] pathway. The regioselectivity and stereoselectivity of these reactions can be influenced by solvent polarity and temperature.

  • Isomerization: The double bond in the product can potentially isomerize under the reaction conditions.

  • Ring-Opening/Decomposition: The strained four-membered β-lactam ring can be susceptible to cleavage under harsh conditions (e.g., prolonged exposure to light, heat, or reactive species).[4]

• Optimize for Selectivity:

  • Choice of Photosensitizer: Different photosensitizers can lead to different product distributions. If you suspect competing cycloadditions, screening alternative sensitizers might be beneficial.

  • Reaction Time: Over-irradiation can lead to product decomposition. Monitor the reaction closely and stop it once the starting material is consumed or the product concentration starts to decrease.

  • Degassing: Rigorous degassing of the solvent is crucial to prevent the formation of photo-oxidative byproducts.

Workflow for Troubleshooting Impurity Formation

Caption: A decision-making workflow for addressing impurity formation.

Experimental Protocol: General Procedure for Visible-Light-Mediated [2+2] Cycloaddition

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup:

  • To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the 1,4-dihydropyridine (1.0 equiv), the alkene (1.0-1.2 equiv), and the photosensitizer (e.g., eosin Y, 1-2 mol%).

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed solvent (e.g., acetonitrile or dichloromethane) via syringe.

• Reaction Execution:

  • Place the reaction vessel at a fixed distance from a visible light source (e.g., a compact fluorescent lamp or an LED lamp).

  • For temperature control, the vessel can be placed in a water bath.

  • Stir the reaction mixture vigorously to ensure even irradiation.

  • Monitor the reaction progress by TLC or LC-MS at regular intervals.

• Workup and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • The crude residue can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the 7-azabicyclo[4.2.0]oct-3-en-8-one product.

Concluding Remarks

The synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one is a nuanced process where success hinges on careful control of reaction parameters and a systematic approach to troubleshooting. By understanding the underlying principles of the [2+2] cycloaddition and being methodical in optimizing conditions, researchers can significantly improve the yield and purity of this valuable synthetic intermediate. This guide provides a foundational framework for addressing common challenges, empowering scientists to navigate the complexities of β-lactam synthesis with greater confidence.

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. Penem - Wikipedia [en.wikipedia.org]
• 3. CN107954933B - 2-azabicyclo [4.2.0] octane compounds and synthesis and application thereof - Google Patents [patents.google.com]
• 4. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 7-Azabicyclo[4.2.0]oct-3-en-8-one

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common side reactions and optimize synthetic outcomes. The bicyclo[4.2.0]octane core is a key structural motif in many β-lactam antibiotics, and its efficient synthesis is critical.[1] This document provides in-depth, field-proven insights into potential challenges, presented in a direct question-and-answer format.

Overview of the Primary Synthetic Route: [2+2] Staudinger Cycloaddition

The most common and convergent method for constructing the 7-azabicyclo[4.2.0]oct-3-en-8-one core is the Staudinger cycloaddition.[2] This formal [2+2] cycloaddition involves the reaction of a ketene with an imine (specifically, a cyclic imine or its precursor) to form the β-lactam ring.[3] While powerful, this reaction is sensitive to conditions and prone to several side reactions that can impact yield, purity, and stereochemical integrity.

Caption: Figure 1. General Staudinger cycloaddition pathway.

Troubleshooting Guide & FAQs

This section addresses specific experimental issues. Each problem is followed by an analysis of the root cause, confirmatory guidance, and detailed mitigation protocols.

Problem 1: Low or No Yield of the Desired Product, with Formation of Polymeric Material

Q: My reaction mixture turns into an intractable tar, and I'm isolating very little of the target β-lactam. What's happening?

A: This is a classic symptom of ketene instability. Ketenes, especially those that are not highly substituted (like diphenylketene), are extremely reactive and prone to polymerization if their concentration becomes too high.[3] Instead of reacting with the imine, the ketene molecules react with each other, forming polymers and other undesired products, often appearing as a dark tar.[4]

Q: How can I confirm that ketene polymerization is the primary issue?

A: Direct detection of ketene polymers in a crude reaction mixture is difficult. The most practical approach is inferential: if you observe the consumption of your starting acyl chloride (via TLC or LC-MS) without the corresponding formation of the β-lactam product, and the reaction mass becomes viscous or solidifies, polymerization is the most probable cause. Another indicator is the formation of a dark, insoluble material that is difficult to characterize by NMR.

Q: What is the best strategy to prevent ketene polymerization?

A: The key is to keep the instantaneous concentration of the free ketene as low as possible. This is achieved by generating it in situ slowly in the presence of the imine "trap."

Protocol: Slow-Addition Method for In Situ Ketene Generation

This protocol is designed to minimize ketene self-reaction by ensuring it reacts with the imine immediately upon formation.

• Reaction Setup:

  • In a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), dissolve your cyclic imine (1.0 equivalent) in a dry, non-polar solvent like toluene or dichloromethane (DCM).[4]

  • Cool the solution to 0 °C or lower using an ice bath.

• Reagent Preparation:

  • In a separate, dry dropping funnel, prepare a solution of the acyl chloride (e.g., chloroacetyl chloride, 1.1 equivalents) and a tertiary amine base (e.g., triethylamine, 1.2 equivalents) in the same dry solvent.[5]

• Slow Addition:

  • Add the acyl chloride/base solution dropwise to the stirred, cooled imine solution over a period of 1-2 hours.

  • The slow addition ensures that the ketene is generated gradually and is immediately in the presence of a high concentration of the imine, favoring the desired [2+2] cycloaddition over polymerization.[4]

• Reaction Monitoring & Workup:

  • Monitor the reaction by TLC or LC-MS for the disappearance of the imine.

  • Once complete, proceed with a standard aqueous workup. Wash the organic layer with saturated sodium bicarbonate solution and brine to remove the amine hydrochloride salt and excess reagents.[4]

Problem 2: Poor Stereoselectivity - Formation of the trans-Fused Isomer

Q: My final product is a mixture of diastereomers. I'm getting the undesired trans-fused bicyclic system along with the desired cis product. Why does this happen and how can I improve the cis-selectivity?

A: The stereochemical outcome of the Staudinger cycloaddition is determined at the ring-closure step of the zwitterionic intermediate.[3] The initial nucleophilic attack of the imine nitrogen on the ketene carbon forms a zwitterion. This intermediate can either close directly to form the cis-β-lactam or undergo bond rotation before closing to yield the more thermodynamically stable trans-β-lactam.[3]

Caption: Figure 2. Kinetic vs. Thermodynamic control of stereoselectivity.

The balance between these pathways is influenced by electronics and reaction conditions. Electron-donating groups on the ketene and electron-withdrawing groups on the imine accelerate the direct ring closure, favoring the cis product. Conversely, conditions that allow the intermediate to equilibrate will favor the trans product.[3]

Q: How can I manipulate the reaction conditions to favor the cis isomer?

A: To favor the kinetically controlled cis product, you need to use conditions that promote rapid ring closure and suppress the competing bond rotation.

Parameter	Condition for High cis-Selectivity	Rationale
Temperature	Low (-78 °C to 0 °C)	Reduces the thermal energy available for bond rotation, favoring the faster, direct cyclization pathway.[5]
Solvent	Non-polar (Toluene, Hexane, DCM)	Polar solvents can stabilize the zwitterionic intermediate, increasing its lifetime and allowing more time for rotation to the trans configuration.
Ketene Substituents	Electron-donating	Stabilizes the positive charge on the iminium carbon in the zwitterion, accelerating the nucleophilic attack of the enolate for ring closure.[3]
Imine Substituents	Electron-withdrawing	Increases the electrophilicity of the iminium carbon, accelerating the ring closure step.[3]

Protocol: Maximizing cis-Diastereoselectivity

• Solvent and Temperature: Dissolve the imine in dry toluene and cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Choice: Use an acyl chloride that will generate a ketene with electron-donating properties if your scaffold allows.

• Slow Generation: Employ the slow-addition method described in Problem 1, but perform the addition at -78 °C.

• Quenching: After the reaction is complete (as monitored by TLC), quench it at low temperature before allowing it to warm to room temperature for workup. This prevents potential isomerization during workup.

Problem 3: Isomerization of the Double Bond

Q: I've isolated a product with the correct mass, but the NMR spectrum shows the double bond has shifted. Instead of the expected Δ³-isomer (7-azabicyclo[4.2.0]oct-3-en -8-one), I'm seeing the Δ²-isomer. What causes this?

A: This is a common side reaction in the synthesis of cephalosporin-type molecules. The Δ³-isomer can isomerize to the thermodynamically more stable conjugated Δ²-isomer, especially under basic or acidic conditions, or upon heating.[6][7] The protons on the carbon adjacent to both the double bond and the bridgehead nitrogen are susceptible to abstraction, leading to tautomerization and double bond migration.

Caption: Figure 3. Mechanism of Δ³ to Δ² isomerization.

Q: How can I prevent this isomerization during the reaction and purification?

A: Minimizing exposure to acid, base, and heat is crucial.

• Reaction Workup:

  • Use a mild base (e.g., triethylamine) for the ketene generation and ensure it is completely removed during workup.

  • Wash the organic phase with a buffered solution (e.g., dilute phosphate buffer, pH 7) instead of strong acids or bases.

  • Use saturated sodium bicarbonate carefully, as it is still basic.

• Purification:

  • Chromatography: Use a deactivated silica gel column. You can prepare this by pre-eluting the column with the solvent system containing a small amount of a neutral amine like triethylamine (~0.1-0.5%) and then switching back to the pure eluent. This neutralizes acidic sites on the silica.

  • Temperature: Perform all purification steps, including solvent evaporation on a rotary evaporator, at low temperatures (<30 °C).

• Storage: Store the final compound at low temperatures (-20 °C) under an inert atmosphere to prevent slow isomerization over time.

References

• cis-7-Azabicyclo[4.2.0]octan-8-one | Request PDF. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Staudinger synthesis - Wikipedia. (n.d.). Wikipedia. Retrieved January 22, 2026, from [Link]

• Staudinger Synthesis - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved January 22, 2026, from [Link]

• 7-chloro-7-cyanobicyclo[4.2.0]octan-8-one - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 22, 2026, from [Link]

• CN107954933B - 2-azabicyclo [4.2.0] octane compounds and synthesis and application thereof - Google Patents. (n.d.). Google Patents.

• 7. Cyclobutanes. (n.d.). Science of Synthesis. Retrieved January 22, 2026, from [Link]

• Synthesis of 7-Azabicyclo[2.2.1]heptane and 2-Oxa-4-azabicyclo[3.3.1]non-3-ene Derivatives by Base-Promoted Heterocyclization. (n.d.). J. Org. Chem. Retrieved January 22, 2026, from [Link]

• CN101538273B - Process for preparing (6R,7R) -7-amino-8-oxo-5-thia-1-azabicyclo [4.2.0] oct-2-ene-3-H-2-carboxylic acid - Google Patents. (n.d.). Google Patents.

• Synthesis of Functionally Substituted Bicyclo[4.2.1]nona-2,4-dienes and Bicyclo[4.2.1]nona-2,4,7-trienes by Cobalt(I)-catalyzed [6π + 2π] Cycloaddition of 2-Tropylcyclohexanone. (2020). ACS Omega. Retrieved January 22, 2026, from [Link]

• Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. (n.d.). ARKIVOC. Retrieved January 22, 2026, from [Link]

• Enantioselective Staudinger Synthesis of β-Lactams Catalyzed by a Planar-Chiral Nucleophile. (n.d.). J. Am. Chem. Soc. Retrieved January 22, 2026, from [Link]

• Dynamic Kinetic Asymmetric Cycloadditions of Isocyanates to Vinylaziridines. (n.d.). J. Am. Chem. Soc. Retrieved January 22, 2026, from [Link]

• Isolation, structural elucidation and characterization of impurities in Cefdinir. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• (PDF) Mechanistic Study of the [2+2] Cycloaddition Reaction of Cyclohexenone and its Derivatives with Vinyl Acetate. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Recent advancements in the chemistry of Diels–Alder reaction for total synthesis of natural products: a comprehensive review (2020–2023). (n.d.). RSC Adv. Retrieved January 22, 2026, from [Link]

• Synthetic efforts towards the protoilludenes. A formal synthesis of Δ 7-protoilludene | Request PDF. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Stereochemical model of [2+2]cycloaddition of chlorosulfonyl isocyanate to chiral vinyl ethers. (n.d.). J. Chem. Soc., Perkin Trans. 2. Retrieved January 22, 2026, from [Link]

• The Staudinger reaction to β-lactams. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Novel and Recent Synthesis and Applications of β-Lactams. (n.d.). Molecules. Retrieved January 22, 2026, from [Link]

• Synthesis of Functionally Substituted Bicyclo[4.2.1]nona-2,4-dienes and Bicyclo[4.2.1]nona-2,4,7-trienes by Cobalt(I)-catalyzed [6π + 2π] Cycloaddition of 2-Tropylcyclohexanone. (n.d.). ACS Omega. Retrieved January 22, 2026, from [Link]

• Reaction pathways for [2+2] cycloadditions of chlorosulfonyl isocyanate with alkenes. (n.d.). Research Trends. Retrieved January 22, 2026, from [Link]

• Separation of 1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridin-1-ium iodide on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved January 22, 2026, from [Link]

• Development and in vitro evaluation of 1,4,7-triazacyclononane-coupled β-lactams against metallo-β-lactamase producing bacteri. (n.d.). RSC Med. Chem. Retrieved January 22, 2026, from [Link]

• (6R,7R)-7-AMINO-8-OXO-3-(1-PROPENYL)-5-THIA-1-AZABICYLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID. (n.d.). ChemBK. Retrieved January 22, 2026, from [Link]

• Recent Advances in Biocatalytic Promiscuity: Hydrolase-Catalyzed Reactions for Nonconventional Transformations. (n.d.). ChemCatChem. Retrieved January 22, 2026, from [Link]

• US20180170949A1 - Synthesis of cephalosporin compounds - Google Patents. (n.d.). Google Patents.
• CN104073543A - Method for synthetizing 7-amino-3-vinyl-cephalosporin ring-4-carboxylic acid - Google Patents. (n.d.). Google Patents.

• Type I intramolecular cycloadditions of vinylketenes. (n.d.). Brandeis University. Retrieved January 22, 2026, from [Link]

• Green and sensitive spectrofluorimetric method for the determination of two cephalosporins in dosage forms. (n.d.). RSC Adv. Retrieved January 22, 2026, from [Link]

• Olivanic acid analogues. Part 1. Total synthesis of the 7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate system and some related β-lactams. (n.d.). J. Chem. Soc., Perkin Trans. 1. Retrieved January 22, 2026, from [Link]

• Synthesis of Fused Nitrogen Containing Heterocycles via Cascade Reactions. (n.d.). ProQuest. Retrieved January 22, 2026, from [Link]

Sources

• 1. Recent advancements in the chemistry of Diels–Alder reaction for total synthesis of natural products: a comprehensive review (2020–2023) - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07989B [pubs.rsc.org]
• 2. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 3. Staudinger Synthesis [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN101538273B - Process for preparing (6R,7R) -7-amino-8-oxo-5-thia-1-azabicyclo [4.2.0] oct-2-ene-3-H-2-carboxylic acid - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 7-Azabicyclo[4.2.0]oct-3-en-8-one

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions regarding the purification of 7-azabicyclo[4.2.0]oct-3-en-8-one. As a Senior Application Scientist, this guide is designed to combine technical accuracy with practical, field-tested insights to help you navigate the challenges of purifying this bicyclic β-lactam core.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 7-azabicyclo[4.2.0]oct-3-en-8-one.

Issue 1: Low Recovery of the Target Compound After Column Chromatography

• Potential Cause A: Degradation on Silica Gel. The β-lactam ring is susceptible to hydrolysis, which can be catalyzed by the acidic nature of standard silica gel.[1]

  • Suggested Solution:

    • Neutralize Silica Gel: Before packing the column, wash the silica gel with a solution of triethylamine (1-2%) in the chosen eluent system, followed by flushing with the eluent until the pH of the outflow is neutral.

    • Use Deactivated Silica: Consider using commercially available deactivated (neutral) silica gel or alumina for your chromatography.

    • Alternative Stationary Phases: For highly sensitive compounds, consider using a less acidic stationary phase like Florisil® or C18-functionalized silica gel for reversed-phase chromatography.

• Potential Cause B: Irreversible Adsorption. The amide functionality in the β-lactam can lead to strong, sometimes irreversible, binding to the stationary phase.

  • Suggested Solution:

    • Modify the Mobile Phase: The addition of a small amount of a polar solvent like methanol or a basic modifier like triethylamine to the eluent can help to reduce strong interactions and improve recovery.

    • Rapid Chromatography: Employ flash column chromatography to minimize the residence time of the compound on the column.

Issue 2: Co-elution of Impurities with the Product

• Potential Cause A: Similar Polarity of Impurities. Starting materials, reagents, or side-products from the synthesis may have polarities very close to that of 7-azabicyclo[4.2.0]oct-3-en-8-one. Common impurities in the synthesis of related cephalosporin compounds can include related substances and degradation products.[2]

  • Suggested Solution:

    • Optimize the Solvent System: Systematically screen different solvent systems using Thin Layer Chromatography (TLC) to maximize the separation (ΔRf) between your product and the impurities.[3] A good starting point for many β-lactams is a mixture of hexanes and ethyl acetate.

    • Gradient Elution: Employ a gradient elution strategy during column chromatography, starting with a less polar solvent system and gradually increasing the polarity. This can effectively separate compounds with close Rf values.

    • High-Performance Liquid Chromatography (HPLC): For high-purity requirements, preparative HPLC is a powerful tool for separating closely related compounds.[4] A reversed-phase C18 column with a mobile phase of acetonitrile and water is often effective.[5]

• Potential Cause B: Formation of Diastereomers. If the synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one is not stereoselective, you may have diastereomers that are difficult to separate.

  • Suggested Solution:

    • Chiral Chromatography: The use of a chiral stationary phase in either column chromatography or HPLC is the most effective method for separating enantiomers or diastereomers.

    • Derivatization: In some cases, derivatizing the compound with a chiral auxiliary can allow for the separation of the resulting diastereomers on standard silica gel.

Issue 3: Product Degradation During Solvent Removal

• Potential Cause: Thermal Instability. The strained β-lactam ring can be sensitive to heat, leading to decomposition during solvent evaporation under high temperatures.

  • Suggested Solution:

    • Low-Temperature Evaporation: Use a rotary evaporator with a water bath set to a low temperature (ideally ≤ 30-40 °C).

    • High-Vacuum Evaporation: Employ a high-vacuum pump to facilitate solvent removal at lower temperatures.

    • Lyophilization (Freeze-Drying): If the compound is soluble in a suitable solvent like water or dioxane, lyophilization is an excellent method for removing the solvent without applying heat.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification technique for 7-azabicyclo[4.2.0]oct-3-en-8-one?

A1: For routine purification and removal of major impurities, flash column chromatography on silica gel is a common and effective method.[6] However, for achieving high purity (>98%), preparative HPLC is often necessary.[4]

Q2: How can I effectively monitor the progress of my column chromatography?

A2: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring your column.[3] Use the same solvent system for TLC as for your column. To visualize the spots, you can use a UV lamp (if the compound is UV active) or a chemical stain. A common stain for β-lactams is an iodine chamber or a potassium permanganate solution.

Q3: Can I use crystallization to purify 7-azabicyclo[4.2.0]oct-3-en-8-one?

A3: Crystallization can be a very effective method for obtaining highly pure material, especially on a larger scale.[7] The success of crystallization depends on finding a suitable solvent or solvent system in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below. It is often a matter of empirical screening of different solvents.

Q4: What are the ideal storage conditions for purified 7-azabicyclo[4.2.0]oct-3-en-8-one?

A4: Due to the potential for hydrolysis and degradation, it is recommended to store the purified compound in a cool, dry, and inert environment. Storage at low temperatures (-20°C or -80°C) under an inert atmosphere (argon or nitrogen) is ideal.[8]

Experimental Protocol: Flash Column Chromatography

This protocol provides a general guideline for the purification of 7-azabicyclo[4.2.0]oct-3-en-8-one using flash column chromatography.

Materials:

• Crude 7-azabicyclo[4.2.0]oct-3-en-8-one

• Silica gel (230-400 mesh)

• Solvents for eluent (e.g., hexanes, ethyl acetate)

• Triethylamine (optional)

• Glass column

• Collection tubes

• TLC plates, chamber, and visualization reagents

Procedure:

• TLC Analysis of Crude Material:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate and develop it in a TLC chamber with a pre-determined solvent system (e.g., 7:3 hexanes:ethyl acetate).

  • Visualize the plate to identify the product spot and any impurities. The goal is to find a solvent system that gives the product an Rf value of approximately 0.3.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

  • Ensure the silica bed is level and free of cracks.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a stronger solvent that will be miscible with the eluent.

  • Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding the silica, and then evaporating the solvent.

  • Carefully apply the sample to the top of the silica bed.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system.

  • Collect fractions in separate test tubes.

  • Monitor the elution of the product by TLC analysis of the collected fractions.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator at a low temperature.

  • Dry the purified product under high vacuum to remove any residual solvent.

Purification Strategy Selection

The choice of purification technique depends on the scale of the reaction, the nature of the impurities, and the desired final purity of the 7-azabicyclo[4.2.0]oct-3-en-8-one. The following flowchart can guide your decision-making process.

Caption: Decision flowchart for selecting a purification technique.

Summary of Purification Techniques

Technique	Stationary Phase	Typical Mobile Phase	Advantages	Disadvantages
Flash Column Chromatography	Silica Gel, Alumina	Hexanes/Ethyl Acetate, Dichloromethane/Methanol	Fast, good for large scale, cost-effective.	Lower resolution, potential for product degradation on acidic silica.
Preparative HPLC	C18 Silica	Acetonitrile/Water, Methanol/Water	High resolution, excellent for separating close-eluting impurities.[4]	Expensive, smaller scale, requires specialized equipment.
Crystallization	None	Various organic solvents or solvent mixtures	Can provide very high purity, scalable, cost-effective for large quantities.[7]	Not all compounds crystallize easily, can be time-consuming to find suitable conditions.

References

• De la Hoz, A., Díaz-Ortiz, A., & Moreno, A. (2016). Novel and Recent Synthesis and Applications of β-Lactams. Molecules, 21(12), 1647. [Link]

• Fishbein, P. L., & Moore, H. W. (1988). 7-CHLORO-7-CYANOBICYCLO[4.2.0]OCTAN-8-ONE. Organic Syntheses, 66, 119. [Link]

• Zhejiang Haisen Pharmaceutical Co Ltd. (2012). Process for preparing (6R,7R) -7-amino-8-oxo-5-thia-1-azabicyclo [4.2.0] oct-2-ene-3-H-2-carboxylic acid. CN101538273B.

• Imre, S., Dogaru, M., & Vari, C. E. (2012). Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics. Farmacia, 60(5), 654-663. [Link]

• Rao, K. V., & Reddy, G. O. (2007). Isolation, structural elucidation and characterization of impurities in Cefdinir. Journal of Pharmaceutical and Biomedical Analysis, 44(2), 435-440. [Link]

• Riezk, A., Wilson, R. C., Rawson, T. M., Vasikasin, V., Arkel, P., Ferris, T. J., ... & Holmes, A. H. (2023). A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid. Analytical Methods, 15(6), 829-837. [Link]

• Alcaide, B., & Almendros, P. (2018). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 16(29), 5239-5254. [Link]

• Singh, R., & Kumar, V. (2023). Synthesis and biological evaluation of novel β-lactam-metallo β-lactamase inhibitors. RSC Medicinal Chemistry, 14(7), 1335-1346. [Link]

• Kovács, B., Gergely, A., & Dalmadi, B. (2023). 24/7 Therapeutic Drug Monitoring of Beta-Lactam Antibiotics with CLAM-2000. Molecules, 28(20), 7074. [Link]

• Ali, S. T. F., & Ghanim, H. T. (2016). Synthesis and characterization of β-Lactam compounds. Journal of Chemical and Pharmaceutical Research, 8(8), 730-738. [Link]

• Argay, G., Kálmán, A., & Fülöp, F. (2004). cis-7-Azabicyclo[4.2.0]octan-8-one. Acta Crystallographica Section E: Structure Reports Online, 60(2), o170-o172. [Link]

• Miller, M. J. (1981). Bicyclic beta-lactams and process therefor. US4283331A. [Link]

• SIELC Technologies. (n.d.). Separation of 1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridin-1-ium iodide on Newcrom R1 HPLC column. Retrieved January 22, 2026, from [Link]

• Su, M., & Nagy, Z. K. (2016). Continuous reactive crystallization of β-lactam antibiotics catalyzed by penicillin G acylase. Part I: Model development. AIChE Journal, 62(11), 3968-3983. [Link]

• Merck Sharp & Dohme Corp. (2018). Synthesis of cephalosporin compounds. US20180170949A1.
• Zhejiang Haisen Pharmaceutical Co Ltd. (2014). Method for synthetizing 7-amino-3-vinyl-cephalosporin ring-4-carboxylic acid. CN104073543A.

• Corbett, D. F., & Coulton, S. (1985). Olivanic acid analogues. Part 1. Total synthesis of the 7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate system and some related β-lactams. Journal of the Chemical Society, Perkin Transactions 1, 673-682. [Link]

• PubChem. (n.d.). 7-Azabicyclo[4.2.0]octan-8-one. Retrieved January 22, 2026, from [Link]

• MySkinRecipes. (n.d.). 7-Azabicyclo[4.2.0]oct-3-en-8-one. Retrieved January 22, 2026, from [Link]

Sources

• 1. Synthesis and biological evaluation of novel β-lactam-metallo β-lactamase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceftazidime Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Separation of 1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridin-1-ium iodide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 34102-49-3|7-Azabicyclo[4.2.0]octan-8-one|BLD Pharm [bldpharm.com]

Technical Support Center: Stereoselectivity in 7-Azabicyclo[4.2.0]oct-3-en-8-one Synthesis

Welcome to the technical support center for the stereoselective synthesis of the 7-azabicyclo[4.2.0]oct-3-en-8-one core, a vital scaffold in medicinal chemistry. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize the stereochemical outcomes of their reactions. Here, we address common challenges in a direct question-and-answer format, explaining the causality behind experimental choices to ensure scientifically sound and reproducible results.

Section 1: Foundational Concepts & Initial Troubleshooting

This section addresses the fundamental principles governing the synthesis and the first steps to take when encountering poor stereoselectivity.

Q1: What is the primary synthetic route to the 7-azabicyclo[4.2.0]oct-3-en-8-one core, and why is stereocontrol so critical?

The most common and versatile method for constructing this bicyclic β-lactam is the Staudinger ketene-imine cycloaddition.[1] This reaction involves the [2+2] cycloaddition of a ketene with an imine derived from a diene. The 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold contains multiple stereocenters, and their precise three-dimensional arrangement is paramount as it dictates the molecule's biological activity and pharmacological profile. Controlling the relative stereochemistry (cis vs. trans at the ring junction) is a frequent and critical challenge.

Q2: My reaction is producing a nearly 1:1 mixture of cis and trans diastereomers. What are the first parameters I should investigate?

A non-selective reaction is a common starting point. The stereochemical outcome of the Staudinger cycloaddition is governed by the kinetics of two competing steps: the direct ring closure of the zwitterionic intermediate and its isomerization before cyclization.[2] Several factors can influence this balance.

Begin by methodically assessing these three key parameters:

• Solvent Polarity: The solvent plays a crucial role in stabilizing the zwitterionic intermediate.[3] A change in solvent can dramatically alter the diastereomeric ratio (d.r.).

• Reaction Temperature: Lowering the temperature often enhances selectivity by favoring the transition state with the lower activation energy. Reactions run at -78 °C frequently show improved outcomes compared to those at room temperature.[3][4]

• Base/Catalyst: The choice of tertiary amine base (like triethylamine or N-methylmorpholine) or nucleophilic catalyst can significantly impact the reaction pathway and stereoselectivity.[5][6]

Section 2: Troubleshooting Guide for Key Reaction Parameters

This section provides a deeper dive into specific experimental variables and how to manipulate them to resolve poor stereoselectivity.

Q3: I'm observing inconsistent diastereomeric ratios (d.r.) when I change solvents. What is the underlying principle, and how can I choose the optimal solvent?

The stereochemical outcome is highly dependent on the solvent's ability to stabilize the zwitterionic intermediate formed after the initial nucleophilic attack of the imine on the ketene.[3][7]

• Mechanism Insight: The reaction proceeds through a zwitterionic intermediate. This intermediate can either undergo a rapid, conrotatory ring closure to yield the cis product or isomerize to a more stable conformation before closing to give the trans product.[2]

• Solvent Effects:

  • Polar Aprotic Solvents (e.g., Acetonitrile, CH₂Cl₂): These solvents can stabilize the charge-separated intermediate, potentially allowing more time for isomerization to the thermodynamically favored trans product. However, specific interactions can be complex. Acetonitrile has been shown to be an optimal solvent for β-lactam formation in certain systems.[4]

  • Nonpolar Solvents (e.g., Toluene, Benzene): In these solvents, the intermediate may be less stable, leading to a faster, kinetically controlled cyclization, which often favors the cis isomer.[6]

Q4: How does temperature control stereoselectivity, and what is the optimal range?

Lowering the reaction temperature is a powerful tool for enhancing stereoselectivity.[4]

• Thermodynamic vs. Kinetic Control: At higher temperatures, there is enough thermal energy to overcome the activation barriers for both cyclization and intermediate isomerization, often leading to a mixture of products (thermodynamic control). At lower temperatures (e.g., -78 °C), the reaction is more likely to follow the path with the lowest activation energy (kinetic control), favoring the formation of a single diastereomer.[3]

• Practical Steps:

  • Begin with your most promising solvent system identified in Q3.

  • Cool the reaction vessel to 0 °C, -20 °C, -50 °C, and -78 °C.

  • Add the ketene precursor (e.g., acid chloride) slowly to the solution of the imine and base to maintain the low temperature and minimize side reactions.

  • Analyze the d.r. at each temperature to identify the optimal condition.

Q5: My goal is the cis-β-lactam, but the reaction consistently yields the trans isomer. How can I reverse this selectivity?

Achieving a switch in diastereoselectivity often requires a more fundamental change in the reaction mechanism or transition state geometry.

• Electronic Effects: The electronic properties of substituents on both the ketene and the imine play a crucial role.[2]

  • Electron-donating groups on the ketene and electron-withdrawing groups (like N-tosyl) on the imine tend to accelerate direct ring closure, favoring the cis-β-lactam .[2][7]

  • Electron-withdrawing groups on the ketene and electron-donating groups on the imine slow the ring closure, allowing for isomerization and favoring the trans-β-lactam .[2][8]

• Catalyst Choice: The use of specific chiral nucleophilic catalysts can override the inherent substrate bias. For instance, certain planar-chiral derivatives or bifunctional catalysts containing a hydrogen-bond donor can rigidify the transition state to strongly favor one diastereomer over the other.[5][9] While often used for enantioselectivity, these catalysts can also provide exceptional diastereocontrol.

Parameter	Condition Favoring cis Isomer	Condition Favoring trans Isomer	Reference
Imine Substituent	Electron-withdrawing (e.g., N-Tosyl)	Electron-donating	[7]
Ketene Substituent	Electron-donating	Electron-withdrawing	[2]
Temperature	Generally lower temperatures (kinetic control)	Generally higher temperatures (thermodynamic control)	[3]
Solvent	Often nonpolar (e.g., Toluene, Benzene)	Often polar aprotic (e.g., CH₂Cl₂, Acetonitrile)	[3][6]
Catalyst Strategy	Certain chiral N-heterocyclic carbenes (NHCs)	Planar-chiral PPY derivatives with N-triflyl imines	[7][10]

Section 3: Advanced Protocols for Asymmetric Synthesis

When control of absolute stereochemistry (enantioselectivity) is required, more advanced strategies are necessary.

Q6: How can I achieve high enantioselectivity in my synthesis?

Moving from diastereocontrol to enantiocontrol requires the introduction of a chiral influence.

• Chiral Auxiliaries: Attaching a chiral auxiliary to the imine or ketene precursor is a classic and reliable strategy. The auxiliary blocks one face of the molecule, directing the cycloaddition to occur from the less hindered side.[10] However, this requires additional steps for attachment and removal.

• Catalytic Asymmetric Synthesis: This is the more modern and atom-economical approach. It involves using a small amount of a chiral catalyst to generate the desired enantiomer.

  • Chiral Nucleophilic Catalysts: Catalysts such as chiral N-heterocyclic carbenes (NHCs) or planar-chiral 4-(pyrrolidino)pyridine (PPY) derivatives have proven highly effective.[5][7][10]

  • Enzyme-Catalyzed Reactions: Engineered enzymes, such as myoglobin variants, have been developed for intramolecular C-H amidation to form β-lactams with excellent enantioselectivity (up to 99% ee).[11]

Protocol: General Procedure for a Catalytic Asymmetric Staudinger Reaction

Disclaimer: This is a generalized protocol and must be optimized for specific substrates.

• Preparation: Under an inert atmosphere (N₂ or Ar), add the chiral catalyst (e.g., benzoylquinine, 10 mol%) to a flame-dried flask containing the chosen anhydrous solvent (e.g., toluene, 0.1 M).

• Ketene Generation: Cool the solution to the optimized low temperature (e.g., -78 °C). Add the acid chloride (1.0 eq) followed by the slow, dropwise addition of a hindered base (e.g., Hünig's base, 1.1 eq) to generate the ketene in situ. Stir for 15-30 minutes.

• Cycloaddition: Add the N-tosyl imine (1.2 eq) dissolved in a minimal amount of cold solvent to the reaction mixture.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed. The reaction time can vary from a few hours to overnight.

• Workup: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification & Analysis: Purify the crude product by column chromatography. Determine the diastereomeric ratio by ¹H NMR and the enantiomeric excess (ee) by chiral HPLC.

References

• Boruah, M., & Konwar, D. (2006). Microwave-induced stereoselectivity of β-lactam formation: effects of solvents. Indian Journal of Chemistry - Section B, 45B, 2814-2816. Link

• Taggi, A. E., Hafez, A. M., Wack, H., Young, B., Drury, W. J., & Lectka, T. (2002). Catalytic, Asymmetric Synthesis of β-Lactams. Journal of the American Chemical Society, 124(23), 6626–6635. Link

• Wikipedia. (2023). Staudinger synthesis. Wikipedia. Link

• Wang, Z. J., Peck, N. E., Renata, H., & Arnold, F. H. (2018). Stereoselective Construction of β-, γ-, and δ-Lactam Rings via Enzymatic C–H Amidation. Journal of the American Chemical Society, 140(17), 5662–5666. Link

• Banik, B. K., Becker, F. F., & Banik, I. (2004). Stereocontrolled synthesis of anticancer beta-lactams via the Staudinger reaction. Bioorganic & Medicinal Chemistry, 12(11), 2827-2835. Link

• Banik, B. K. (2020). Synthesis of β-Lactams. Encyclopedia. Link

• Al-Aghbari, F., Al-Majid, A. M., Barakat, A., Islam, M. S., & Soliman, S. M. (2023). Electronic origins of the stereochemistry in β-lactam formed through the Staudinger reaction catalyzed by a nucleophile. Scientific Reports, 13(1), 19999. Link

• Organic Chemistry Portal. (n.d.). Staudinger Synthesis. . Link

• Alchetron. (2022). Staudinger synthesis. Alchetron.com. Link

• Saura-Sanmartin, A., & Andreu-Ardil, L. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry, 21(18), 3733–3753. Link

• Arrieta, A., Lecea, B., & Cossío, F. P. (2000). New Insights on the Origins of the Stereocontrol of the Staudinger Reaction: [2 + 2] Cycloaddition between Ketenes and N-Silylimines. The Journal of Organic Chemistry, 65(15), 4516–4526. Link

• D'hooghe, M., & De Kimpe, N. (2006). Novel and Recent Synthesis and Applications of β-Lactams. Molecules, 11(3), 164–192. Link

• Taggi, A. E., Hafez, A. M., Wack, H., Young, B., Drury, W. J., & Lectka, T. (2000). Catalytic, Asymmetric Synthesis of β-Lactams. Journal of the American Chemical Society, 122(32), 7831-7831. Link

• Hafez, A. M., Taggi, A. E., Wack, H., Drury, W. J., & Lectka, T. (2000). Column Asymmetric Catalysis for β-Lactam Synthesis. Organic Letters, 2(25), 3963–3965. Link

• Wang, Y., Zhang, Z., Wu, X., & Wang, J. (2018). Solvent directed chemically divergent synthesis of β-lactams and α-amino acid derivatives with chiral isothiourea. Chemical Communications, 54(44), 5581–5584. Link

Sources

• 1. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 2. Staudinger Synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Solvent directed chemically divergent synthesis of β-lactams and α-amino acid derivatives with chiral isothiourea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Electronic origins of the stereochemistry in β-lactam formed through the Staudinger reaction catalyzed by a nucleophile - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stereocontrolled synthesis of anticancer beta-lactams via the Staudinger reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stereoselective Construction of β-, γ-, and δ-Lactam Rings via Enzymatic C–H Amidation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Workup &amp; Troubleshooting for 7-Azabicyclo[4.2.0]oct-3-en-8-one Reactions

Welcome to the technical support center for researchers working with the 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold and its derivatives. This guide is designed to provide practical, field-proven insights into the critical workup and purification stages of your reactions. As chemists, we understand that a successful reaction is only half the battle; isolating the desired product in high purity and yield is paramount. This resource moves beyond simple step-by-step instructions to explain the underlying chemical principles that govern the choices we make during workup, empowering you to troubleshoot effectively and optimize your outcomes.

The core challenge in handling these molecules lies in the inherent reactivity of the β-lactam ring. This four-membered cyclic amide is strained and therefore susceptible to cleavage, particularly under harsh pH conditions.[1] Our entire workup strategy is built around preserving this critical pharmacophore.

Frequently Asked Questions (FAQs): Core Concepts

This section addresses fundamental questions about the stability and handling of the 7-azabicyclo[4.2.0]oct-3-en-8-one system.

Q1: What is the primary stability concern for the 7-azabicyclo[4.2.0]oct-3-en-8-one core during workup?

The primary concern is the hydrolytic cleavage of the β-lactam ring. Due to significant ring strain, the amide bond within the β-lactam is considerably more susceptible to hydrolysis than a typical acyclic amide.[1] This hydrolysis can be catalyzed by both acidic and basic conditions, leading to the formation of the corresponding ring-opened amino acid, which is often difficult to separate and results in yield loss.[2][3]

Q2: What is the ideal pH range to maintain during an aqueous workup?

A neutral to slightly acidic pH range (pH 6-7) is generally the safest for preserving the β-lactam ring. Strongly alkaline conditions (pH > 9) lead to rapid base-catalyzed hydrolysis.[2][4] While the ring is more stable under acidic conditions than strongly basic ones, prolonged exposure to strong acids (pH < 4) can also promote hydrolysis.[2][5] Therefore, all aqueous washes should be performed expeditiously, and the pH of the aqueous layer should be monitored.

Workup Condition	Risk of β-Lactam Cleavage	Rationale
Strong Acid (pH < 4)	Moderate to High	Acid-catalyzed hydrolysis of the amide bond.
Neutral (pH 6-7)	Low	Optimal stability range for the β-lactam ring.
Strong Base (pH > 9)	Very High	Rapid base-catalyzed hydrolysis is a major degradation pathway.[2][4]

Q3: My reaction was a Staudinger [2+2] cycloaddition. What specific workup challenges should I anticipate?

The Staudinger reaction is a cornerstone for β-lactam synthesis.[6][7][8] If you used triphenylphosphine (PPh₃) to generate a ketene in situ, a major byproduct will be triphenylphosphine oxide (TPPO). TPPO is notoriously difficult to remove as it is non-volatile, relatively non-polar, and can co-elute with products during chromatography.

• Expert Tip: To remove TPPO, you can attempt to precipitate it. After the initial workup, concentrating the crude product and triturating with a solvent in which your product is soluble but TPPO is not (e.g., cold diethyl ether, hexanes) can be effective. Alternatively, converting the amine product to its hydrochloride salt by washing with dilute HCl can move the product into the aqueous phase, leaving the TPPO in the organic layer.[9] However, this must be done with caution due to the acid sensitivity of the β-lactam.

General Aqueous Workup Protocol

This protocol provides a validated, step-by-step methodology for the extractive workup of a typical reaction producing a 7-azabicyclo[4.2.0]oct-3-en-8-one derivative in an organic solvent.

Experimental Protocol: Standard Extractive Workup

• Reaction Quenching: Cool the reaction mixture to room temperature (or 0 °C if the reaction is exothermic or the product is known to be unstable). Slowly add a volume of water or a saturated aqueous solution of NH₄Cl to quench the reaction.

• Solvent Dilution: Dilute the quenched mixture with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane). The volume should be sufficient to fully dissolve your product and create a manageable volume for the separatory funnel.

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate fully.

• Aqueous Wash (Neutralization): If the reaction was run under acidic or basic conditions, a neutralizing wash is critical.

  • For acidic reactions: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Add the bicarbonate solution slowly and vent the funnel frequently to release CO₂ gas.[10] Wash until the aqueous layer is neutral or slightly basic (test with pH paper).

  • For basic reactions: Wash with a dilute (e.g., 1M) aqueous solution of sodium bisulfate (NaHSO₄) or ammonium chloride (NH₄Cl) until the aqueous layer is neutral. Avoid strong acids like HCl unless you have confirmed product stability.

• Water Wash: Wash the organic layer with deionized water (1-2 times) to remove any residual water-soluble reagents or salts.[11]

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine). This step helps to remove bulk water from the organic layer and aids in preventing emulsions.[11]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄). Ensure the solution is swirled for several minutes to allow for complete water removal.[11]

• Filtration & Concentration: Filter or decant the organic solution away from the drying agent. Remove the solvent under reduced pressure using a rotary evaporator. Be mindful of the product's volatility.

Troubleshooting Guide

This section uses a question-and-answer format to address specific problems you may encounter during your workup and purification.

Q4: I've added my aqueous wash solution and now I have a thick emulsion that won't separate. What should I do?

Emulsions are a common frustration, often caused by fine particulate matter or amphiphilic byproducts.[10]

• Immediate Action: Add a significant amount of brine (saturated NaCl solution) to the separatory funnel and swirl gently. The increased ionic strength of the aqueous phase often helps to break the emulsion.

• If Unsuccessful: Try filtering the entire emulsified mixture through a pad of Celite®. This can remove the particulate matter that is stabilizing the emulsion.

• Last Resort: If the emulsion persists, it may be necessary to break the separation, remove the solvent from the entire mixture, and attempt a different workup strategy (e.g., trituration or direct purification on a robust column packing material).

Q5: My yield is very low after the workup. Where could my product have gone?

Low yield can be attributed to several factors. A systematic approach is key to diagnosing the issue.

• Check the Aqueous Layers: Your product may be more water-soluble than anticipated. If you have saved your aqueous washes (which is always good practice), you can try a back-extraction. Saturate the combined aqueous layers with NaCl to decrease the polarity and extract several times with a more polar organic solvent like ethyl acetate.

• Product Degradation: As discussed, pH-mediated hydrolysis is a primary culprit. Review your workup steps. Was the organic layer in contact with an acidic or basic solution for an extended period? Was the reaction quenched improperly?

• Volatility: Is your product a low molecular weight derivative? It may have been partially removed during solvent evaporation on the rotary evaporator. Check the solvent collected in the rotovap's cold trap.

Caption: Decision tree for troubleshooting low product yield.

Q6: My product seems to be decomposing during silica gel chromatography. How can I prevent this?

Standard silica gel is slightly acidic and can catalyze the degradation of sensitive compounds like β-lactams.

• Deactivate the Silica: You can neutralize the silica gel before use. Prepare a slurry of silica gel in your desired eluent system and add a small amount of a neutral base, such as triethylamine (~1% by volume). After stirring, the slurry can be packed into the column.

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral grade) or a bonded phase like C18 for reverse-phase chromatography if your compound is suitable.

• Work Quickly: Do not let the product sit on the column for an extended period. Use a slightly more polar solvent system than you might otherwise choose to ensure the product elutes quickly. Flash chromatography is highly recommended over gravity chromatography for this reason.

Caption: Standard workflow for reaction workup and purification.

References

• Cartwright, S. J., & Waley, S. G. (1984). Purification of beta-lactamases by affinity chromatography on phenylboronic acid-agarose. Biochemical Journal, 221(2), 505–512. [Link]

• PubMed. (1984). Purification of beta-lactamases by affinity chromatography on phenylboronic acid-agarose. National Center for Biotechnology Information. [Link]

• Mitchell, S. M., et al. (2014). pH and temperature effects on the hydrolysis of three β-lactam antibiotics: ampicillin, cefalotin and cefoxitin. Chemosphere, 95, 311-317. [Link]

• Gascón, J. A., et al. (1998). Neutral and Alkaline Hydrolyses of Model β-Lactam Antibiotics. An ab Initio Study of Water Catalysis. Journal of the American Chemical Society, 120(48), 12649–12658. [Link]

• Panda, S. K., et al. (2011). Isolation, purification and detection of antimicrobial activity of beta-lactam antibiotics from few fungal strains. International Journal of Pharmaceutical Sciences and Research, 2(12), 3125-3129. [Link]

• Al-Ouqaili, M. T. S., & Al-Sultani, A. H. K. (2019). Extraction and Purification of Intracellular Beta- Lactamase from Proteus mirabilis. Journal of Pharmaceutical Negative Results, 10(2), 48-52. [Link]

• PubMed. (1979). Purification and properties of beta-lactamase from Proteus morganii. National Center for Biotechnology Information. [Link]

• Graves-Woodward, K., & Pratt, R. F. (2019). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Microbiology, 10, 1693. [Link]

• Musgrave, R. (2017). Lactam Hydrolysis. YouTube. [Link]

• Khan Academy. (n.d.). Beta-lactam antibiotics. Khan Academy. [Link]

• Płotka-Wasylka, J., & Namieśnik, J. (2019). Scoping Review of Extraction Methods for Detecting β-Lactam Antibiotics in Food Products of Animal Origin. Molecules, 24(21), 3824. [Link]

• Nichols, L. (2021). Reaction Work-Ups. Chemistry LibreTexts. [Link]

• eCampus. (n.d.). Synthesis of a New 2,3-Diaminoconduritol. Virginia Tech. [Link]

• Google Patents. (1992).

• Open Access LMU. (2022). Chiral stationary phases and applications in gas chromatography. Ludwig-Maximilians-Universität München. [Link]

• Reddit. (2023). Staudinger-Vilarrasa troubleshooting. r/Chempros. [Link]

• University of Rochester. (n.d.). Troubleshooting: The Workup. Department of Chemistry. [Link]

• Wikipedia. (n.d.). β-Lactam. Wikimedia Foundation. [Link]

• ResearchGate. (2007). Comparison of separation performances of amylose- and cellulose-based stationary phases in the high-performance liquid chromatographic enantioseparation of stereoisomers of β-lactams. [Link]

• Organic Syntheses. (n.d.). 7-chloro-7-cyanobicyclo[4.2.0]octan-8-one. Organic Syntheses. [Link]

• Reddit. (2024). Staudinger reduction problems. r/OrganicChemistry. [Link]

• Reddit. (2023). Staudinger Reaction Troubleshooting. r/Chempros. [Link]

• The Journal of Organic Chemistry. (1971). Volume 36, Issue 3. American Chemical Society. [Link]

• Encyclopedia.pub. (2020). Synthesis of β-Lactams. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-lactams. Organic Chemistry Portal. [Link]

• Recent advances in biocatalytic promiscuity. Hydrolase-catalyzed reactions for nonconventional transformations. (n.d.). Manuscript. [Link]

• ResearchGate. (2004). cis-7-Azabicyclo[4.2.0]octan-8-one. [Link]

• Al-Karadaghi, S., et al. (2009). Novel and Recent Synthesis and Applications of β-Lactams. Current Medicinal Chemistry, 16(16), 1986–2035. [Link]

• Organic Chemistry Portal. (n.d.). Staudinger Synthesis. Organic Chemistry Portal. [Link]

• Royal Society of Chemistry. (2020). Recent advances in β-lactam synthesis. Organic & Biomolecular Chemistry. [Link]

Sources

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• 3. m.youtube.com [m.youtube.com]
• 4. Frontiers | The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition [frontiersin.org]
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• 7. Staudinger Synthesis [organic-chemistry.org]
• 8. Recent advances in β-lactam synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 10. Troubleshooting [chem.rochester.edu]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 7-Azabicyclo[4.2.0]oct-3-en-8-one

Welcome to the technical support guide for 7-azabicyclo[4.2.0]oct-3-en-8-one. This resource is designed for researchers, chemists, and drug development professionals who utilize this valuable synthetic intermediate. The unique reactivity of the bicyclic β-lactam core, which makes this compound a powerful building block, is also the source of its inherent instability. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the challenges associated with its handling and use, ensuring the success and reproducibility of your experiments.

Troubleshooting Guide: Experimental Challenges

This section addresses specific problems you may encounter during your experiments. The advice provided is based on an understanding of the fundamental chemistry of β-lactams and field-proven laboratory practices.

Question 1: My reaction yield is consistently low, and TLC analysis shows multiple unknown spots, suggesting product decomposition. What is the likely cause and how can I fix it?

Answer: This is a classic sign of compound degradation, and the primary culprit is almost certainly the instability of the β-lactam ring. The four-membered ring in your 7-azabicyclo[4.2.0]oct-3-en-8-one is highly strained, making the amide bond susceptible to cleavage by nucleophiles.[1][2][3] The most common degradation pathway is hydrolysis, which opens the ring to form an inactive amino acid derivative.

The primary factors that promote this degradation are moisture, inappropriate pH, and excessive heat.[4] A systematic approach is required to identify and eliminate the source of instability.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yields.

Recommended Actions:

• Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents. All glassware should be oven or flame-dried before use, and reactions should be run under an inert atmosphere (e.g., Argon or Nitrogen).

• Control pH: Unless your reaction mechanism requires acidic or basic conditions, aim for a neutral pH range (6-7), where many β-lactams exhibit maximum stability.[5] If a base is required, consider sterically hindered, non-nucleophilic bases.

• Minimize Heat Exposure: Run reactions at the lowest possible temperature that allows for a reasonable reaction rate. Monitor the reaction closely and stop it as soon as it is complete to avoid prolonged heating, which accelerates degradation.[6][7]

Question 2: I am attempting a reaction in methanol, and the starting material disappears rapidly, but I'm not isolating the desired product. What is happening?

Answer: Protic solvents like methanol and water are detrimental to the stability of the β-lactam ring.[4] They can act as nucleophiles, attacking the strained carbonyl carbon of the lactam and causing solvolysis (in this case, methanolysis). This opens the ring and destroys your starting material. While enzymatic hydrolysis is a known pathway for some β-lactams, chemical solvolysis is a significant concern in synthesis.[8][9]

Solvent Suitability Comparison:

Solvent Class	Examples	Suitability for 7-azabicyclo[4.2.0]oct-3-en-8-one	Rationale
Protic	Water, Methanol, Ethanol	Poor	Act as nucleophiles, causing rapid ring-opening.[4]
Aprotic Polar	Acetonitrile, DMF, DMSO	Good to Excellent	Solubilizing but non-nucleophilic. Must be anhydrous.
Aprotic Non-Polar	Dichloromethane (DCM), THF	Good to Excellent	Generally inert and compatible. Must be anhydrous.
Hydrocarbons	Hexane, Toluene	Moderate	Suitable for some applications, but solubility may be limited.

Recommended Action: Immediately switch to an anhydrous, aprotic solvent. Dichloromethane (DCM) or tetrahydrofuran (THF) are excellent starting points for many reactions involving this substrate.

Question 3: My compound appears to be degrading during storage, even in the freezer. How can I improve its shelf-life?

Answer: Degradation during storage is typically caused by slow reactions with atmospheric moisture or oxygen, or by exposure to light.[10][11] While refrigeration at 2-8°C is standard, it may not be sufficient if other factors are not controlled.[12][13]

Caption: Key factors leading to the degradation of the β-lactam core.

Recommended Storage Protocol:

• Aliquot: Upon receipt, divide the compound into smaller, single-use quantities in separate vials. This minimizes the number of times the main stock is exposed to the atmosphere.

• Use Inert Gas: Before sealing, flush each vial with a dry, inert gas like argon or nitrogen to displace air and moisture.

• Protect from Light: Store the vials in an amber container or wrap them in aluminum foil to prevent photolytic degradation.[10]

• Seal Tightly: Use vials with high-quality, tight-fitting caps (e.g., with PTFE liners) to ensure a robust seal against moisture.

• Consistent Cold Storage: Store at the recommended 2-8°C.[12] For long-term storage (>6 months), consider storage at -20°C, but be mindful that freeze-thaw cycles can introduce moisture if not handled properly.

Frequently Asked Questions (FAQs)

Q1: What is the primary structural feature that makes 7-azabicyclo[4.2.0]oct-3-en-8-one unstable? The core instability arises from the fusion of a four-membered β-lactam ring to a six-membered ring. This fusion creates significant ring strain, particularly in the β-lactam.[1] This strain prevents the nitrogen atom's lone pair of electrons from effectively stabilizing the carbonyl group through resonance, which is a key feature of stable amides.[2][3] This lack of resonance stabilization, combined with the angle strain of the four-membered ring, makes the lactam's carbonyl carbon highly electrophilic and susceptible to nucleophilic attack, leading to ring-opening.[3][14]

Q2: Can I use this compound in aqueous buffers for biological assays? Extreme caution is advised. The stability of β-lactams in aqueous solutions is highly pH-dependent, with most showing a U-shaped stability profile where degradation is rapid in both acidic and basic conditions.[5] If aqueous buffers are necessary, perform a preliminary stability study. Dissolve a small amount of the compound in the buffer at the desired temperature and monitor its concentration over time using HPLC or LC-MS. For many β-lactams, maximum stability is found between pH 6 and 7.[5]

Q3: How does the unsaturation in the six-membered ring affect stability compared to the saturated analog, 7-azabicyclo[4.2.0]octan-8-one? The presence of the C3-C4 double bond introduces conformational rigidity to the six-membered ring. This can alter the geometry and strain of the fused β-lactam ring. While specific comparative stability data is not readily available, changes in the bicyclic system's geometry can impact the pyramidal character of the bridgehead nitrogen and the overall ring strain, thereby influencing the lactam's reactivity and stability.[1] It is prudent to assume both compounds are sensitive and require careful handling.

Q4: What analytical techniques are best for monitoring the stability of this compound? High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method. A reversed-phase C18 column with a water/acetonitrile mobile phase is a good starting point. This technique allows you to quantify the disappearance of the parent compound and the appearance of degradation products. Liquid Chromatography-Mass Spectrometry (LC-MS) is also highly valuable as it can help in identifying the mass of the degradation products, confirming, for example, that hydrolysis (addition of 18 amu) has occurred.

Sources

• 1. The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Khan Academy [khanacademy.org]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Stability of β-lactam antibiotics in bacterial growth media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibiotic stability over six weeks in aqueous solution at body temperature with and without heat treatment that mimics the curing of bone cement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The stability of carbapenems before and after admixture to PMMA-cement used for replacement surgery caused by Gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Degradation of Penicillinic Antibiotics and β-Lactamase Enzymatic Catalysis in a Biomimetic Zn-Based Metal-Organic Framework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Kinetic and mechanistic aspects of sensitized photodegradation of β-lactam antibiotics: microbiological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 7-Azabicyclo[4.2.0]oct-3-en-8-one [myskinrecipes.com]
• 13. 34102-49-3|7-Azabicyclo[4.2.0]octan-8-one|BLD Pharm [bldpharm.com]
• 14. Frontiers | The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition [frontiersin.org]

Technical Support Center: Purification of 7-Azabicyclo[4.2.0]oct-3-en-8-one

Welcome to the technical support center for the purification of 7-azabicyclo[4.2.0]oct-3-en-8-one. This guide is designed for researchers, chemists, and drug development professionals to provide expert-driven, field-tested solutions to common challenges encountered during the isolation and purification of this critical β-lactam intermediate. Our focus is on explaining the causality behind experimental choices to ensure you can adapt these protocols to your specific needs.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you might encounter during your experiments in a direct question-and-answer format.

Question 1: My crude reaction mixture is a dark, intractable oil, but I expected a solid. What are the likely causes and how can I proceed?

Answer:

This is a common issue often stemming from several sources. The primary culprits are typically polymerization of starting materials, formation of high-molecular-weight byproducts, or the presence of residual solvents that prevent crystallization.

• Causality: The synthesis of the 7-azabicyclo[4.2.0]oct-3-en-8-one core often involves a Staudinger [2+2] cycloaddition between a ketene (frequently generated in situ from an acyl chloride) and an imine derived from 1,4-cyclohexadiene.[1][2] Ketenes are notoriously unstable and prone to polymerization if not consumed immediately by the imine.[3] Furthermore, excess triethylamine (a common base used for in situ ketene generation) can lead to side reactions and discoloration.

• Immediate Action: Before attempting a complex purification, perform a simple workup. Dissolve a small sample of the oil in a suitable solvent like dichloromethane (DCM) or ethyl acetate and wash it with a mild acid (e.g., 5% HCl solution) to remove basic impurities like triethylamine, followed by a wash with saturated sodium bicarbonate solution and brine. After drying over anhydrous sodium sulfate and concentrating, you may find the product precipitates.

• Troubleshooting Workflow:

  Caption: Decision workflow for handling an oily crude product.

Question 2: My TLC plate shows two spots with very close Rf values. How can I confirm which is the product and how do I separate them?

Answer:

Closely running spots often indicate the presence of diastereomers (e.g., cis and trans isomers of the β-lactam) or a structurally similar impurity.

• Identification and Causality: The Staudinger cycloaddition can produce both cis and trans diastereomers.[2] The stereochemical outcome is influenced by factors like the substituents on the ketene and imine, with electron-donating groups on the ketene generally favoring the cis product.[3] To identify your product, you can use specific visualization techniques on the TLC plate.

  • β-Lactam Visualization: A specific stain for β-lactams involves hydrolyzing the ring. First, spray the plate with 1N NaOH, wait 15 minutes, and then spray with a solution of iodine and potassium iodide.[4] β-lactams often appear as distinct spots against the background.

  • Ninhydrin Stain: If one of the impurities is a primary or secondary amine (like the ring-opened hydrolysis product), it will stain with ninhydrin, while the bicyclic lactam will not.[4]

• Separation Strategy: Separating closely-related isomers requires optimizing your chromatography conditions.

  • Solvent System Tuning: Meticulously screen different mobile phase compositions. Start with a standard system like ethyl acetate/hexanes and gradually adjust the polarity. Adding a small percentage of a third solvent like methanol or acetone can significantly alter selectivity.

  • Column Selection: Use high-quality silica gel with a small particle size (e.g., 40-63 µm) for better resolution. A long, thin column will provide more theoretical plates than a short, wide one.

  • Loading Technique: Load the crude product onto the column in a minimal amount of solvent to ensure a tight starting band.

Parameter	Recommendation for Isomer Separation
Stationary Phase	Silica Gel (40-63 µm particle size)
Mobile Phase	Start with Ethyl Acetate/Hexanes; fine-tune polarity.
Loading	Concentrated sample, minimal solvent
Flow Rate	Slower flow rate to improve equilibrium and separation

Question 3: My final product yield is low, and NMR analysis shows a significant amount of a byproduct with signals corresponding to a carboxylic acid and an amine. What is happening?

Answer:

This is a classic sign of β-lactam ring hydrolysis. The strained four-membered ring is susceptible to nucleophilic attack, especially under acidic or basic conditions, which opens the ring to form the corresponding β-amino acid.[5][6]

• Causality and Prevention:

  • pH Sensitivity: Avoid prolonged exposure to strong acids or bases during the workup and purification. Use dilute or saturated bicarbonate solutions instead of stronger bases like NaOH. The β-lactam carbonyl is highly electrophilic and prone to attack.[6]

  • Silica Gel Acidity: Standard silica gel is slightly acidic and can catalyze ring-opening, especially if the chromatography run is slow. You can neutralize the silica by preparing a slurry with a small amount of triethylamine (~0.5-1%) in the mobile phase before packing the column.

  • Temperature: Perform all purification steps, including solvent removal, at low temperatures (e.g., < 30°C) to minimize degradation.

• Purification Strategy to Remove the Amino Acid: If hydrolysis has already occurred, the resulting amino acid is significantly more polar than the desired β-lactam.

  • Acid-Base Extraction: Dissolve the crude mixture in ethyl acetate. Wash with a dilute HCl solution. The basic amine of the amino acid will be protonated, moving it to the aqueous layer, while the neutral lactam remains in the organic layer. Subsequently, wash the organic layer with sodium bicarbonate to remove any acidic impurities and then with brine.

  • Chromatography: If extraction is insufficient, the polarity difference makes separation by column chromatography straightforward. The amino acid will have a much lower Rf value and may even remain at the baseline in standard solvent systems.

  Caption: The hydrolysis pathway leading to the primary degradation impurity.

Detailed Experimental Protocols

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol provides a reliable method for monitoring reaction progress and assessing the purity of fractions.

• Plate Preparation: Use silica gel 60 F254 plates.

• Spotting: Dissolve a small sample of your material in a suitable solvent (e.g., DCM). Using a capillary tube, apply a small spot to the baseline of the TLC plate.

• Elution: Develop the plate in a chamber pre-saturated with the mobile phase. A good starting solvent system is 30-50% Ethyl Acetate in Hexanes.

• Visualization:

  • UV Light: Examine the dried plate under UV light (254 nm and 366 nm). Most β-lactams are UV active.[7]

  • Iodine: Place the plate in a chamber containing a few crystals of iodine. Most organic compounds will develop a temporary yellow-brown stain.[7]

  • Potassium Permanganate Stain: This stain is useful for detecting the alkene in the six-membered ring. Prepare a solution of KMnO₄ (1.5 g), K₂CO₃ (10 g), and 10% NaOH (1.25 mL) in 200 mL of water. Dip the plate in the solution. The product spot will appear as a yellow spot on a purple background.

Protocol 2: Purification by Flash Column Chromatography

This is the primary method for isolating the target compound from reaction byproducts.

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 10% Ethyl Acetate/Hexanes). For sensitive compounds, add 0.5% triethylamine to the mobile phase mixture to neutralize the silica.

• Column Packing: Pour the slurry into the column and use gentle air pressure to pack a uniform bed.

• Sample Loading: Dissolve the crude product in a minimal amount of DCM or the mobile phase. Carefully add the solution to the top of the silica bed.

• Elution: Begin eluting with the low-polarity mobile phase. Gradually increase the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection: Collect fractions based on the separation observed on TLC.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure at a low temperature (<30°C).

Frequently Asked Questions (FAQs)

• Q: What is the recommended storage condition for the purified 7-azabicyclo[4.2.0]oct-3-en-8-one?

  • A: The compound should be stored as a solid in an airtight container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C is recommended) to prevent degradation via hydrolysis from atmospheric moisture.

• Q: Can I use reverse-phase chromatography for purification?

  • A: While possible, normal-phase silica gel chromatography is generally more effective and economical for this class of compounds. Reverse-phase HPLC might be suitable for analytical purposes or for purifying highly polar analogs.

• Q: My product seems to decompose on the NMR spectrometer. How can I get a clean spectrum?

  • A: Decomposition can occur in acidic deuterated solvents like CDCl₃. If you observe degradation, consider using a neutral solvent like acetone-d₆ or benzene-d₆. Acquiring the spectrum quickly after preparing the sample can also help.

References

• Hancu, G., Simon, B., & Rusu, A. (2013). Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics. Advanced Pharmaceutical Bulletin, 3(2), 473–477. [Link]

• Hossain, M. A., et al. (2018). High performance thin layer chromatographic and ultra-violet spectrophotometric fingerprinting of some beta lactam antibiotics. Journal of Science and Innovative Research, 7(4), 111-115. [Link]

• Srivastava, M. (Ed.). (2013). Thin Layer Chromatography in Drug Analysis. CRC Press. [Link]

• de Gonzalo, G., & Gotor-Fernández, V. (2015). Recent Advances in Biocatalytic Promiscuity: Hydrolase-Catalyzed Reactions for Nonconventional Transformations. Records of Natural Products, 9(4), 464-486. [Link]

• Hancu, G., et al. (2013). Table: Colours and fluorescence of beta-lactams developed by the six TLC systems. ResearchGate. [Link]

• Hancu, G., et al. (2013). Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics. ResearchGate. [Link]

• CN102267953B - Intermediate compound for synthesizing Cefradine or Cefroxadine, and preparation method and application thereof.

• Alajarín, M., et al. (2003). Novel and Recent Synthesis and Applications of β-Lactams. Current Medicinal Chemistry, 10(18), 1847-1883. [Link]

• Hodous, B. L., & Fu, G. C. (2002). Enantioselective Staudinger synthesis of beta-lactams catalyzed by a planar-chiral nucleophile. Journal of the American Chemical Society, 124(8), 1578-1579. [Link]

• Staudinger Synthesis. Organic Chemistry Portal. [Link]

• Staudinger synthesis. Wikipedia. [Link]

• France, S., et al. (2004). Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. Organic Reactions. [Link]

• Azmi, N. A., et al. (2024). Synthesis of bicyclo[4.2.0]octane ring of kingianin via [2+2] ketene cycloaddition. Organic Communications, 17(1), 56-62. [Link]

• β-Lactam synthesis. Organic Chemistry Portal. [Link]

• Fodor, G., & Mathelier, H. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. Molecules, 26(11), 3349. [Link]

Sources

• 1. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 3. Staudinger Synthesis [organic-chemistry.org]
• 4. Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. jsppharm.org [jsppharm.org]

Technical Support Center: Scaling Up the Synthesis of 7-Azabicyclo[4.2.0]oct-3-en-8-one

Welcome to the technical support center for the synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) related to the scale-up of this important bicyclic β-lactam intermediate. Our goal is to equip you with the necessary knowledge to confidently and safely transition your synthesis from laboratory scale to larger production volumes.

Introduction to the Synthesis

The target molecule, 7-azabicyclo[4.2.0]oct-3-en-8-one, is a valuable building block in medicinal chemistry, primarily due to its strained β-lactam ring fused to a six-membered ring system. The most common and effective method for its synthesis is the Staudinger [2+2] cycloaddition of a ketene with an appropriate imine. While this reaction is well-established on a lab scale, scaling up presents unique challenges that require careful consideration of reaction conditions, safety, and purification methods.

Core Synthesis Pathway: Staudinger [2+2] Cycloaddition

The fundamental transformation involves the reaction between a ketene, generated in situ for safety and reactivity control, and a suitable imine precursor.

Caption: General workflow for the synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one via Staudinger cycloaddition.

Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up synthesis in a question-and-answer format.

Issue 1: Low or Inconsistent Yield

• Question: My yield of 7-azabicyclo[4.2.0]oct-3-en-8-one is significantly lower than expected on a larger scale, and the results are not reproducible. What are the likely causes?

• Answer: Low and inconsistent yields during scale-up are often multifactorial. Here are the primary areas to investigate:

  • Inefficient Ketene Generation: The in situ generation of ketene is a critical step. On a larger scale, inefficient mixing can lead to localized high concentrations of base and ketene precursor, promoting side reactions like ketene dimerization or polymerization.

    • Recommendation: Ensure robust mechanical stirring. For very large scales, consider subsurface addition of the base to ensure rapid dispersion. Monitor the reaction temperature closely, as inadequate cooling can also accelerate side reactions.

  • Moisture Contamination: Ketenes are highly susceptible to hydrolysis.[1][2] Any moisture in your reactants or solvent will consume the ketene, reducing the amount available for the cycloaddition.

    • Recommendation: Use rigorously dried solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Imine Quality: The purity of your imine precursor is crucial. Impurities can interfere with the reaction or introduce byproducts that complicate purification.

    • Recommendation: Ensure the imine is of high purity. If prepared in-house, verify its identity and purity by NMR and/or other appropriate analytical techniques before use.

  • Thermal Instability: Prolonged reaction times at elevated temperatures can lead to product degradation.

    • Recommendation: Optimize the reaction time and temperature. Monitor the reaction progress by an appropriate analytical method (e.g., TLC, HPLC, or in-line IR) to determine the optimal endpoint and avoid unnecessary heating.

Issue 2: Formation of Significant Byproducts

• Question: I am observing significant amounts of a byproduct with a molecular weight corresponding to a ketene dimer. How can I suppress this?

• Answer: Ketene dimerization is a common side reaction, especially at higher concentrations and temperatures.

  • Mitigation Strategies:

    • Slow Addition of Ketene Precursor: Instead of adding the entire amount of the ketene precursor at once, add it slowly over the course of the reaction. This maintains a low steady-state concentration of the ketene, favoring the reaction with the imine.

    • Temperature Control: Keep the reaction temperature as low as practically possible to slow down the rate of dimerization.

    • Solvent Choice: The choice of solvent can influence the rate of side reactions. A non-polar, aprotic solvent is generally preferred.

Issue 3: Exothermic Reaction and Temperature Control

• Question: During the addition of the base to generate the ketene, I am observing a significant exotherm that is difficult to control. What are the risks and how can I manage this?

• Answer: The in situ generation of ketene from an acyl chloride and a tertiary amine is often exothermic. Uncontrolled exotherms on a large scale can lead to a runaway reaction, posing a significant safety hazard.

  • Risk Assessment: A runaway reaction can cause a rapid increase in temperature and pressure, potentially leading to vessel rupture. It can also promote the formation of unwanted and potentially hazardous byproducts.

  • Control Measures:

    • Slow Reagent Addition: The most critical control parameter is the rate of addition of the base (e.g., triethylamine). A slow, controlled addition allows the cooling system to dissipate the heat generated.

    • Adequate Cooling: Ensure your reactor is equipped with a cooling system with sufficient capacity for the scale of your reaction.

    • Reverse Addition: In some cases, adding the acyl chloride to the imine and base solution can provide better control over the exotherm.

    • Dilution: Running the reaction at a lower concentration can help to moderate the exotherm, although this may impact reaction kinetics and throughput.

Issue 4: Product Purification Challenges

• Question: I am struggling to purify the crude 7-azabicyclo[4.2.0]oct-3-en-8-one. Column chromatography is not practical on a large scale. What are my options?

• Answer: While column chromatography is a powerful tool for purification at the lab scale, it is often not economically or practically viable for large-scale production.[3][4][5]

  • Crystallization/Recrystallization: This is the preferred method for large-scale purification of solid compounds.[6]

    • Solvent Screening: A systematic screening of solvents and solvent mixtures is necessary to find a system where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in solution.

    • Seeding: Using a small amount of pure product as seed crystals can promote the formation of a more crystalline and easily filterable solid.

  • Slurrying: If a suitable recrystallization solvent cannot be found, washing the crude solid with a solvent in which the product is poorly soluble but the impurities are soluble (a process known as slurrying or trituration) can be an effective purification method.

  • Extraction: A liquid-liquid extraction workup can be used to remove many impurities before the final purification step.

Frequently Asked Questions (FAQs)

Synthesis & Reaction Conditions

• Q1: What is the optimal temperature for the Staudinger cycloaddition in this synthesis?

  • A1: The optimal temperature is a balance between reaction rate and the rate of side reactions. Typically, these reactions are run at temperatures ranging from -20 °C to room temperature. A lower temperature generally favors higher selectivity and reduces the formation of ketene dimers, but it also slows down the reaction rate. It is crucial to perform optimization studies for your specific system.

• Q2: Which base is most suitable for the in situ generation of the ketene?

  • A2: Triethylamine is a commonly used base due to its efficacy and relatively low cost. However, other non-nucleophilic bases like diisopropylethylamine (DIPEA) can also be used. The choice of base can sometimes influence the stereochemical outcome of the reaction.

• Q3: How can I monitor the progress of the reaction on a large scale?

  • A3: For large-scale production, Process Analytical Technology (PAT) is highly recommended.[7][8][9][10][11] In-line infrared (IR) spectroscopy can be used to monitor the disappearance of the ketene precursor and the formation of the β-lactam in real-time. Offline methods such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can also be used to analyze samples taken from the reactor.

Safety Considerations

• Q4: What are the primary safety hazards associated with the large-scale synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one?

  • A4: The primary hazards include:

    • Handling of Ketene Precursors: Acyl chlorides are corrosive and react with moisture.

    • Ketene Exposure: Ketenes are toxic and highly reactive.[1][2] Generating them in situ minimizes the risk of exposure.

    • Exothermic Reactions: As discussed in the troubleshooting guide, uncontrolled exotherms can lead to runaway reactions.

    • Flammable Solvents: The use of large quantities of flammable organic solvents requires appropriate handling and safety precautions.

• Q5: What personal protective equipment (PPE) should be worn during this synthesis?

  • A5: Standard PPE, including safety glasses or goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves, is mandatory. For large-scale operations, additional PPE such as a face shield and respiratory protection may be necessary, depending on the specific setup and engineering controls in place.

Product & Purification

• Q6: What are the key physical properties of 7-azabicyclo[4.2.0]oct-3-en-8-one?

  • A6: The physical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₇H₉NO	PubChem
Molecular Weight	123.15 g/mol	PubChem
Appearance	Solid	-
Melting Point	121.5 °C	[12]
Storage	2-8°C	[12]

• Q7: How can I confirm the identity and purity of my final product?

  • A7: The identity of the product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy. The purity should be assessed by a quantitative method like HPLC with a suitable detector (e.g., UV) or by elemental analysis.

Experimental Protocols

Representative Scale-Up Protocol for the Synthesis of 7-azabicyclo[4.2.0]oct-3-en-8-one

Disclaimer: This is a representative protocol and should be optimized for your specific equipment and safety procedures.

Materials and Equipment:

• Jacketed glass reactor with overhead mechanical stirrer, thermocouple, and addition funnel.

• Inert atmosphere (Nitrogen or Argon) supply.

• Cooling system (chiller).

• Suitable imine precursor.

• Acyl chloride (ketene precursor).

• Triethylamine (or other suitable base), freshly distilled.

• Anhydrous aprotic solvent (e.g., dichloromethane or toluene).

Procedure:

• Reactor Setup: Set up the jacketed reactor under an inert atmosphere. Ensure all glassware is dry.

• Charge Reactants: Charge the reactor with the imine precursor and anhydrous solvent.

• Cooling: Cool the reactor contents to the desired temperature (e.g., -10 °C).

• Reagent Addition:

  • In a separate, dry addition funnel, prepare a solution of the acyl chloride in the anhydrous solvent.

  • In another addition funnel, charge the triethylamine.

  • Simultaneously add the acyl chloride solution and the triethylamine to the stirred imine solution over a period of 2-4 hours, maintaining the internal temperature within the desired range.

• Reaction Monitoring: Monitor the reaction progress by TLC or HPLC until the starting materials are consumed.

• Workup:

  • Once the reaction is complete, quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Separate the organic layer. Wash the organic layer with brine, and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Isolation and Purification:

  • Filter off the drying agent.

  • Concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization from a suitable solvent system.

Caption: Key steps in the scale-up synthesis protocol.

References

• PubChem. 7-Azabicyclo[4.2.0]octan-8-one. National Center for Biotechnology Information. [Link]

• University of Rochester. Purification. [Link]

• National Institutes of Health. Process Analytical Technology Tools for Monitoring Pharmaceutical Unit Operations: A Control Strategy for Continuous Process Verification. [Link]

• Wikipedia. Process analytical technology. [Link]

• University of California, Los Angeles. Recrystallization and Crystallization. [Link]

• Agilent. Process Analytical Technology (PAT) Pharmaceutical and Biopharmaceutical Manufacturing. [Link]

• Reddit. Staudinger Reaction Troubleshooting. [Link]

• Vestnik. Some Aspects in the Industrial Synthesis of β—Lactam Antibiotics. [Link]

• Longdom Publishing. Process Analytical Technology (PAT): Revolutionizing Pharmaceutical Manufacturing. [Link]

• Step Science. Process Analytical Technology - PAT. [Link]

• MySkinRecipes. 7-Azabicyclo[4.2.0]oct-3-en-8-one. [Link]

• The Royal Society of Chemistry. Synthesis of Bi- and Tricyclic β-Lactam Libraries in Aqueous Medium. [Link]

• Reddit. What are some practical ways to purify complex compounds other than column chromatography?. [Link]

• ResearchGate. cis-7-Azabicyclo[4.2.0]octan-8-one. [Link]

• Bio-Rad. Considerations for Scaling Up Purification Processes. [Link]

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• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. bio-rad.com [bio-rad.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. Process Analytical Technology Tools for Monitoring Pharmaceutical Unit Operations: A Control Strategy for Continuous Process Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Process analytical technology - Wikipedia [en.wikipedia.org]
• 9. agilent.com [agilent.com]
• 10. longdom.org [longdom.org]
• 11. stepscience.com [stepscience.com]
• 12. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of 7-azabicyclo[4.2.0]oct-3-en-8-one

For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural confirmation of novel chemical entities is the bedrock of discovery. The 7-azabicyclo[4.2.0]oct-3-en-8-one core is a privileged scaffold, forming the backbone of numerous β-lactam antibiotics and other biologically active compounds. Its strained four-membered lactam ring fused to a cyclohexene imparts unique chemical reactivity and biological function. However, this also introduces synthetic challenges, including the potential for regio- and stereoisomers. This guide provides an in-depth comparison of the essential analytical techniques for the definitive validation of the 7-azabicyclo[4.2.0]oct-3-en-8-one structure, supported by experimental data and field-proven insights.

The Imperative of Multi-modal Structural Validation

Relying on a single analytical technique for structural elucidation is fraught with peril. Isomeric structures can often yield deceptively similar data in one-dimensional (1D) NMR or mass spectrometry alone. A robust validation strategy, therefore, necessitates a multi-pronged approach, where each technique provides a unique and complementary piece of the structural puzzle. This guide will focus on the synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and, where available, single-crystal X-ray crystallography.

Comparative Analysis of Key Validation Techniques

The validation of 7-azabicyclo[4.2.0]oct-3-en-8-one hinges on confirming three key features: the bicyclic core, the position of the double bond, and the cis-fusion of the two rings. The cis-stereochemistry is crucial as it is a common feature in many biologically active bicyclic β-lactams.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful tool for elucidating the detailed covalent structure and stereochemistry of organic molecules in solution.

1D NMR: The Initial Fingerprint

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. For 7-azabicyclo[4.2.0]oct-3-en-8-one, we expect to see distinct signals for the vinyl, bridgehead, and methylene protons. The coupling constants (J-values) between the bridgehead protons are particularly diagnostic of the ring fusion stereochemistry. A cis-fusion typically results in a coupling constant of approximately 5-6 Hz.

• ¹³C NMR: Reveals the number of unique carbon atoms and their hybridization state. The carbonyl carbon of the β-lactam will appear significantly downfield (around 170 ppm), while the sp² carbons of the double bond will be in the 120-130 ppm region.

2D NMR: Unraveling the Connectivity Puzzle

While 1D NMR provides a foundational view, 2D NMR experiments are indispensable for unambiguously assembling the molecular structure.

• COSY (Correlation Spectroscopy): Maps out ¹H-¹H coupling networks, allowing for the tracing of proton connectivity within spin systems. This is instrumental in identifying adjacent protons, for example, following the proton chain from the bridgehead protons around the six-membered ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C atoms. This experiment is the definitive way to assign each proton signal to its corresponding carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): Detects longer-range (2-3 bond) correlations between ¹H and ¹³C atoms. This is arguably the most critical experiment for piecing together the carbon skeleton, especially across quaternary carbons or heteroatoms. For instance, correlations from the bridgehead protons to the carbonyl carbon can confirm the bicyclic lactam structure.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Gatekeeper

Mass spectrometry provides the crucial confirmation of the molecular weight and can offer structural insights through fragmentation analysis.

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula (C₇H₉NO for the target molecule). This is a critical first step to rule out unexpected products.

• Tandem Mass Spectrometry (MS/MS): Involves the fragmentation of a selected precursor ion. The resulting fragmentation pattern is a characteristic fingerprint of the molecule. For bicyclic β-lactams, a characteristic fragmentation pathway is the retro-[2+2] cycloaddition, which would lead to the cleavage of the four-membered ring.

X-ray Crystallography: The Gold Standard for Stereochemistry

When a suitable single crystal can be obtained, X-ray crystallography provides an unambiguous, three-dimensional structure of the molecule in the solid state. This is the ultimate arbiter of stereochemistry, confirming the cis-ring fusion and the relative configuration of all stereocenters. While not always feasible, it provides an invaluable benchmark for validating the interpretation of spectroscopic data.

Data Presentation: A Comparative Look

To illustrate the power of these techniques, we will compare the known data for the saturated analog, cis-7-azabicyclo[4.2.0]octan-8-one, with the expected data for our target molecule, 7-azabicyclo[4.2.0]oct-3-en-8-one.

Table 1: Comparative ¹H NMR Data (Expected)

Proton	cis-7-azabicyclo[4.2.0]octan-8-one (Saturated)	7-azabicyclo[4.2.0]oct-3-en-8-one (Unsaturated - Expected)	Key Insights
H1	~3.5 ppm	~3.7 ppm	Bridgehead proton, deshielded by adjacent nitrogen and carbonyl.
H6	~3.2 ppm	~3.4 ppm	Bridgehead proton, deshielded by adjacent nitrogen.
H3/H4	N/A	~5.7-5.9 ppm	Olefinic protons, significantly downfield.
H2/H5	~1.5-2.0 ppm	~2.2-2.5 ppm	Allylic methylene protons, deshielded compared to the saturated analog.
NH	Broad singlet	Broad singlet	Exchangeable proton.

Table 2: Comparative ¹³C NMR Data (Expected)

Carbon	cis-7-azabicyclo[4.2.0]octan-8-one (Saturated)	7-azabicyclo[4.2.0]oct-3-en-8-one (Unsaturated - Expected)	Key Insights
C8 (C=O)	~175 ppm	~173 ppm	Carbonyl carbon of the β-lactam.
C3/C4	N/A	~125-128 ppm	sp² carbons of the double bond.
C1	~50 ppm	~52 ppm	Bridgehead carbon adjacent to nitrogen and carbonyl.
C6	~45 ppm	~48 ppm	Bridgehead carbon adjacent to nitrogen.
C2/C5	~20-30 ppm	~25-35 ppm	sp³ methylene carbons.

Table 3: Mass Spectrometry Data

Analyte	Molecular Formula	[M+H]⁺ (Calculated)	Key Fragmentation (Expected)
7-azabicyclo[4.2.0]oct-3-en-8-one	C₇H₉NO	124.0757	Loss of CO, retro-[2+2] cycloaddition.

Experimental Protocols

Detailed Protocol for 2D NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• 1D Spectra Acquisition: Acquire standard 1D ¹H and ¹³C{¹H} spectra to determine the chemical shift ranges and appropriate spectral widths for the 2D experiments.

• COSY Acquisition:

  • Use a standard gradient-selected COSY pulse sequence (e.g., gCOSY).

  • Set the spectral width in both dimensions to encompass all proton signals.

  • Acquire a sufficient number of increments (e.g., 256-512) in the indirect dimension (t₁) for adequate resolution.

  • Process the data with a sine-bell window function in both dimensions.

• HSQC Acquisition:

  • Use a standard gradient-selected HSQC pulse sequence with sensitivity enhancement (e.g., hsqcedetgpsisp2.2).

  • Set the ¹H spectral width in the direct dimension (F2) and the ¹³C spectral width in the indirect dimension (F1) to cover all relevant signals.

  • Optimize the one-bond coupling constant (¹JCH) to an average value of ~145 Hz.

• HMBC Acquisition:

  • Use a standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf).

  • Set the spectral widths as for the HSQC experiment.

  • Optimize the long-range coupling constant (ⁿJCH) to a value of ~8 Hz to observe 2-3 bond correlations.

Protocol for High-Resolution Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent (e.g., acetonitrile/water with 0.1% formic acid).

• Infusion and Ionization: Infuse the sample directly into the mass spectrometer or via an LC system. Use electrospray ionization (ESI) in positive ion mode.

• Full Scan Analysis: Acquire a full scan spectrum over a relevant m/z range (e.g., 50-500) to determine the accurate mass of the protonated molecule [M+H]⁺.

• Tandem MS (MS/MS) Analysis:

  • Select the [M+H]⁺ ion as the precursor ion.

  • Apply collision-induced dissociation (CID) with varying collision energies to induce fragmentation.

  • Acquire the product ion spectrum to observe the fragmentation pattern.

Visualization of Experimental Workflows and Logical Relationships

DOT Language Diagrams

Caption: A comprehensive workflow for the synthesis and structural validation of 7-azabicyclo[4.2.0]oct-3-en-8-one.

Caption: Key expected HMBC correlations for 7-azabicyclo[4.2.0]oct-3-en-8-one.

Conclusion

The structural validation of 7-azabicyclo[4.2.0]oct-3-en-8-one is a critical process that demands a meticulous and multi-faceted analytical approach. While 1D NMR and mass spectrometry provide essential preliminary data, the unambiguous confirmation of the structure, particularly its stereochemistry, relies on the detailed connectivity information provided by 2D NMR experiments. When available, X-ray crystallography serves as the ultimate confirmation. By synergistically applying these techniques and carefully interpreting the resulting data, researchers can have the utmost confidence in the structure of their synthesized molecules, paving the way for further investigation into their biological properties. This guide provides a robust framework for this validation process, grounded in the principles of scientific integrity and backed by extensive field experience.

References

• General Principles of NMR Spectroscopy

  • Title: Spectrometric Identific
  • Source: Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.

  • URL: [Link]

• Application of 2D NMR Techniques

  • Title: Introduction to 2D NMR Methods
  • Source: University of California, Davis - Chemistry Department

  • URL: [Link]

• Mass Spectrometry of Beta-Lactam Antibiotics

  • Title: Mass Spectral Profile for Rapid Differentiating Beta-Lactams
  • Source: Journal of the American Society for Mass Spectrometry

  • URL: [Link]

• Crystal Structure of a Saturated Analog

  • Title: cis-7-Azabicyclo[4.2.0]octan-8-one
  • Source: Acta Crystallographica Section E: Structure Reports Online

  • URL: [Link]

• Chemical Information Database

  • Title: PubChem
  • Source: National Center for Biotechnology Inform

  • URL: [Link]

A Comparative Crystallographic Guide to 7-Azabicyclo[4.2.0]oct-3-en-8-one Derivatives: Unveiling Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

The 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold is a cornerstone in the architecture of numerous β-lactam antibiotics. Its inherent ring strain and stereochemical complexity are pivotal to its biological activity, primarily the inhibition of bacterial cell wall biosynthesis. Understanding the precise three-dimensional structure of derivatives of this nucleus through X-ray crystallography is paramount for rational drug design, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties.

This guide offers an in-depth comparison of the crystallographic features of 7-azabicyclo[4.2.0]oct-3-en-8-one derivatives, providing insights into the influence of substitution on their solid-state conformation and intermolecular interactions. We will delve into the experimental workflow, from synthesis and crystallization to structural analysis, and compare the definitive insights from X-ray diffraction with complementary techniques like Nuclear Magnetic Resonance (NMR) spectroscopy.

The Decisive Edge of X-ray Crystallography in Drug Design

While spectroscopic methods like NMR provide invaluable information about a molecule's structure in solution, X-ray crystallography offers an unparalleled, high-resolution snapshot of the molecule in its solid state. This atomic-level precision is crucial for:

• Unambiguous Stereochemistry Determination: Assigning the absolute configuration of chiral centers.

• Conformational Analysis: Revealing the precise puckering of the bicyclic rings and the orientation of substituents.

• Intermolecular Interaction Mapping: Identifying hydrogen bonds, van der Waals forces, and other interactions that dictate crystal packing and can inform on potential binding modes to biological targets.

• Informing Computational Models: Providing accurate geometric parameters for molecular modeling and simulations.

Experimental Workflow: From Molecule to Crystal Structure

The journey from a synthesized 7-azabicyclo[4.2.0]oct-3-en-8-one derivative to its elucidated crystal structure is a multi-step process demanding precision and patience.

Caption: A generalized workflow for the X-ray crystallographic analysis of small molecules.

Detailed Protocol: Crystallization of a Representative Derivative

The critical step of obtaining high-quality single crystals can be challenging. Below is a representative protocol for the crystallization of a generic 7-azabicyclo[4.2.0]oct-3-en-8-one derivative.

• Preparation of a Saturated Solution: Dissolve the purified compound (typically 5-10 mg) in a minimal amount of a suitable solvent (e.g., ethyl acetate, acetone, or a mixture like dichloromethane/hexane) at room temperature or with gentle warming.

• Slow Evaporation: Transfer the solution to a small, clean vial. Cover the vial with a cap that has a few small holes pricked in it to allow for slow evaporation of the solvent. Place the vial in a vibration-free environment.

• Vapor Diffusion (Hanging Drop or Sitting Drop):

  • Hanging Drop: Place a small drop (1-2 µL) of the concentrated solution of the compound onto a siliconized glass coverslip. Invert the coverslip over a well of a crystallization plate containing a reservoir solution of a precipitant (e.g., a solvent in which the compound is less soluble, like hexane).

  • Sitting Drop: Place a drop of the compound solution on a post in the middle of a crystallization well, with the precipitant solution surrounding it.

• Monitoring: Regularly inspect the crystallization experiments under a microscope for the formation of single, well-defined crystals over several days to weeks.

Comparative Crystallographic Data

Parameter	cis-7-Azabicyclo[4.2.0]octan-8-one[1]	General Features of Unsaturated Derivatives
Crystal System	Monoclinic	Dependent on substituent and packing
Space Group	P2₁/c	Commonly centrosymmetric for racemates
a (Å)	10.5960	Varies
b (Å)	10.2450	Varies
c (Å)	19.5790	Varies
β (°)	107.448	Varies
Z	4	Typically 2, 4, or 8
Key Structural Features	Cyclohexane ring in boat (77%) and half-chair (23%) conformations. N-H···O=C hydrogen bonds forming chains.	The C3-C4 double bond introduces planarity to that portion of the six-membered ring, influencing the overall conformation. Substituents at N7 can significantly alter crystal packing through different intermolecular interactions.

The structure of cis-7-azabicyclo[4.2.0]octan-8-one reveals a disordered cyclohexane ring, indicating conformational flexibility even in the solid state.[1] The presence of a double bond in the 7-azabicyclo[4.2.0]oct-3-en-8-one system is expected to reduce this flexibility and lead to a more defined conformation of the six-membered ring.

X-ray Crystallography vs. NMR Spectroscopy: A Synergistic Approach

The choice between X-ray crystallography and NMR spectroscopy for structural elucidation is often dictated by the nature of the sample and the specific information required.

Feature	X-ray Crystallography	NMR Spectroscopy
Sample State	Solid (single crystal)	Solution
Information Obtained	Precise 3D atomic coordinates, bond lengths, bond angles, torsion angles, crystal packing	Connectivity, through-bond and through-space correlations, dynamic processes, conformational equilibria in solution
Strengths	Unambiguous determination of absolute and relative stereochemistry; high resolution.	Can study molecules that are difficult to crystallize; provides information on molecular dynamics.
Limitations	Requires high-quality single crystals, which can be difficult to obtain; provides a static picture of the molecule.	Resolution is generally lower than X-ray crystallography; structure determination can be complex for larger molecules.

For a comprehensive understanding of a 7-azabicyclo[4.2.0]oct-3-en-8-one derivative, a combined approach is often the most powerful. X-ray crystallography provides the definitive solid-state structure, which can then be used as a starting point for interpreting the more complex dynamic behavior observed in solution by NMR.

Conclusion

X-ray crystallography remains the gold standard for the definitive structural characterization of 7-azabicyclo[4.2.0]oct-3-en-8-one derivatives. The detailed atomic-level information it provides is indispensable for understanding the structure-activity relationships that govern the efficacy of these important bicyclic β-lactams. While challenges in crystallization can exist, the insights gained from a successful crystal structure analysis are invaluable for the advancement of medicinal chemistry and drug discovery. The data presented for the saturated analog provides a solid foundation for comparison, and it is anticipated that future studies on a wider range of unsaturated derivatives will further illuminate the subtle yet crucial structural variations within this important class of molecules.

References

• Pfaendler, H. R., Gosteli, J., Woodward, R. B., & Rihs, G. (1981). Structure, reactivity, and biological activity of strained bicyclic .beta.-lactams. Journal of the American Chemical Society, 103(15), 4526–4531.

• ResearchGate. (n.d.). Structure of bicyclic (A) and monocyclic (B) beta-lactam families. Retrieved from [Link]

• Kelly, J. A., et al. (1989). Toward Better Antibiotics: Crystallographic Studies of a Novel Class of DD-Peptidase/β-Lactamase Inhibitors. Biochemistry, 28(11), 4723–4730.
• Argay, G., Fábián, L., Kálmán, A., Bernáth, G., & Gyarmati, Z. C. (2004). cis-7-Azabicyclo[4.2.0]octan-8-one. Acta Crystallographica Section E: Structure Reports Online, 60(2), o170–o172.

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of 7-Azabicyclo[4.2.0]oct-3-en-8-one Isomers: A Guide for Researchers

The 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold is a pivotal structural motif in medicinal chemistry, forming the core of numerous β-lactam antibiotics and serving as a versatile building block for the synthesis of complex nitrogen-containing molecules. The stereochemical arrangement of the fused ring system, specifically the relative orientation of the four-membered β-lactam ring to the six-membered cyclohexene ring, gives rise to distinct isomers with potentially divergent chemical and biological properties. This guide provides a comprehensive comparative analysis of the known isomers of 7-azabicyclo[4.2.0]oct-3-en-8-one, offering insights into their synthesis, structural characteristics, spectroscopic signatures, and reactivity. This information is intended to aid researchers, scientists, and drug development professionals in the rational design and synthesis of novel therapeutic agents based on this privileged scaffold.

Stereoisomers of 7-Azabicyclo[4.2.0]oct-3-en-8-one

The primary isomeric distinction in the 7-azabicyclo[4.2.0]oct-3-en-8-one system arises from the fusion of the cyclobutane and cyclohexene rings, which can be either cis or trans. Furthermore, the presence of chiral centers at the bridgehead carbons (C1 and C6) means that each of these diastereomers can exist as a pair of enantiomers.

Figure 1: Isomeric relationships of 7-azabicyclo[4.2.0]oct-3-en-8-one.

Synthesis of Isomers

The synthesis of the cis- and trans-isomers of 7-azabicyclo[4.2.0]oct-3-en-8-one typically involves distinct strategic approaches.

Synthesis of cis-7-Azabicyclo[4.2.0]oct-3-en-8-one

The cis-isomer is generally more accessible and has been more extensively studied. A common synthetic route involves the [2+2] cycloaddition of chlorosulfonyl isocyanate (CSI) to 1,3-cyclohexadiene, followed by reductive workup. This reaction proceeds with a high degree of stereoselectivity, yielding the cis-fused bicyclic lactam.

Experimental Protocol: Synthesis of (±)-cis-7-Azabicyclo[4.2.0]oct-3-en-8-one

• Reaction Setup: A solution of freshly distilled 1,3-cyclohexadiene in a dry, inert solvent (e.g., dichloromethane) is cooled to -78 °C under an argon atmosphere.

• Addition of CSI: A solution of chlorosulfonyl isocyanate in the same solvent is added dropwise to the cooled diene solution with vigorous stirring. The reaction progress is monitored by thin-layer chromatography (TLC).

• Quenching and Reduction: Upon completion, the reaction is quenched by the addition of a 25% aqueous solution of sodium sulfite at 0 °C. This step is crucial as it reduces the N-chlorosulfonyl lactam intermediate.

• Workup and Purification: The layers are separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the racemic cis-lactam.

Synthesis of trans-7-Azabicyclo[4.2.0]oct-3-en-8-one

The synthesis of the trans-fused isomer is more challenging due to the inherent ring strain associated with this configuration. While specific, detailed protocols for the parent trans-7-azabicyclo[4.2.0]oct-3-en-8-one are not widely reported in readily accessible literature, general strategies for accessing trans-fused β-lactams often involve photochemical methods or the isomerization of the more stable cis-isomers under specific conditions. One mentioned approach involves a non-noble metal-catalyzed carbonylation, which is noted for its utility in preparing highly strained bicyclic β-lactams, including the trans-7-azabicyclo[4.2.0]octan-8-one nucleus.[1]

Structural and Spectroscopic Comparison

X-ray Crystallography

To date, the crystal structure of the unsaturated cis- or trans-7-azabicyclo[4.2.0]oct-3-en-8-one has not been reported in the Cambridge Structural Database. However, the crystal structure of the saturated analogue, cis-7-azabicyclo[4.2.0]octan-8-one , provides valuable insight into the conformation of the cis-fused system.[3] In the solid state, the cyclohexane ring of the cis-saturated analogue can adopt either a flexible boat (77%) or a flexible half-chair (23%) conformation due to the strain imposed by the quasi-planar β-lactam ring.[3] It is expected that the introduction of the double bond in the six-membered ring of the cis-unsaturated isomer would further influence the ring conformation.

The trans-isomer is anticipated to exhibit a significantly more strained and rigid structure due to the fusion of the two rings.

Spectroscopic Data

The stereochemistry of the ring junction profoundly impacts the chemical environment of the protons and carbons, leading to distinguishable NMR spectra.

Table 1: Predicted and Reported Spectroscopic Data for 7-Azabicyclo[4.2.0]oct-3-en-8-one Isomers

Property	cis-Isomer	trans-Isomer (Predicted)
¹H NMR
Bridgehead Protons (H1, H6)	Characteristic coupling constants and chemical shifts indicative of a cis relationship.	Expected to show different coupling constants and potentially downfield shifts due to strain.
Olefinic Protons (H3, H4)	Resonances in the typical olefinic region.	Similar chemical shifts to the cis-isomer but may be influenced by the overall molecular geometry.
¹³C NMR
Carbonyl Carbon (C8)	Typically resonates around 170-175 ppm.	May show a slight shift due to changes in ring strain and electronic environment.
Bridgehead Carbons (C1, C6)	Distinct chemical shifts.	Expected to be shifted compared to the cis-isomer.
IR Spectroscopy
β-Lactam C=O Stretch	Strong absorption band around 1750-1770 cm⁻¹.	The C=O stretching frequency might be higher than in the cis-isomer due to increased ring strain.

Note: The data for the trans-isomer is predicted based on general principles of stereochemistry and spectroscopy of strained ring systems, as direct experimental data is not available in the searched literature.

Chemical Reactivity: The Case of Enzymatic Hydrolysis

A significant difference in the reactivity of the enantiomers of cis-7-azabicyclo[4.2.0]oct-3-en-8-one has been demonstrated through enzymatic kinetic resolution. This highlights the importance of stereochemistry in biological recognition and catalysis.

Enantioselective Enzymatic Hydrolysis of (±)-cis-7-Azabicyclo[4.2.0]oct-3-en-8-one

The racemic cis-lactam can be effectively resolved using lipase B from Candida antarctica (CAL-B). The enzyme selectively catalyzes the hydrolysis of one enantiomer to the corresponding amino acid, leaving the other enantiomer unreacted. This process allows for the preparation of both the (-)-lactam and the (+)-amino acid in enantiopure form.

Figure 2: Enzymatic kinetic resolution of (±)-cis-7-azabicyclo[4.2.0]oct-3-en-8-one.

Experimental Protocol: Kinetic Resolution of (±)-cis-7-Azabicyclo[4.2.0]oct-3-en-8-one

• Reaction Mixture: The racemic cis-lactam is dissolved in an appropriate organic solvent (e.g., methyl tert-butyl ether, MTBE).

• Enzyme Addition: Immobilized Candida antarctica lipase B (CAL-B) is added to the solution.

• Hydrolysis: A stoichiometric amount of water is added, and the reaction mixture is stirred at a controlled temperature (e.g., 40-50 °C).

• Monitoring: The reaction is monitored by chiral high-performance liquid chromatography (HPLC) to follow the conversion and enantiomeric excess of the remaining lactam and the formed amino acid.

• Workup: Once the desired conversion (typically around 50%) is reached, the enzyme is filtered off. The filtrate is then subjected to an appropriate workup procedure to separate the unreacted lactam from the amino acid product.

This enzymatic resolution is a powerful tool for accessing enantiomerically pure building blocks for asymmetric synthesis. The differential reactivity of the enantiomers underscores the chiral recognition capabilities of enzymes and highlights the potential for developing stereospecific biological activities.

Biological Activity

The biological activity of 7-azabicyclo[4.2.0]oct-3-en-8-one isomers is intrinsically linked to their stereochemistry. As analogues of penicillin and cephalosporin antibiotics, their primary mode of action is expected to be the inhibition of bacterial cell wall synthesis by acylating penicillin-binding proteins (PBPs). The precise geometry of the bicyclic system is critical for fitting into the active site of these enzymes.

While specific biological data for the individual enantiomers of 7-azabicyclo[4.2.0]oct-3-en-8-one are not extensively documented in the public domain, it is well-established in the field of β-lactam antibiotics that stereochemistry is a key determinant of antibacterial efficacy. The cis-fusion is generally found in clinically used penicillins and cephalosporins. The more strained trans-isomers, while synthetically challenging, could present novel interactions with PBPs or other biological targets, making them intriguing candidates for future drug discovery efforts.

Conclusion and Future Perspectives

The isomers of 7-azabicyclo[4.2.0]oct-3-en-8-one represent a fascinating area of study with significant implications for synthetic and medicinal chemistry. The cis-isomer is readily accessible and its enantiomers can be resolved enzymatically, providing access to valuable chiral synthons. The trans-isomer, while less explored, presents an opportunity for the development of novel molecular architectures with potentially unique biological activities.

Future research in this area should focus on:

• The development of efficient and stereoselective synthetic routes to the trans-isomer of 7-azabicyclo[4.2.0]oct-3-en-8-one.

• A comprehensive spectroscopic and crystallographic characterization of all isomers to provide a complete picture of their structural and conformational properties.

• A comparative evaluation of the chemical reactivity of the cis and trans isomers towards a range of nucleophiles and electrophiles.

• The biological evaluation of the individual enantiomers of both the cis and trans isomers to elucidate their structure-activity relationships as potential enzyme inhibitors or other therapeutic agents.

By addressing these knowledge gaps, the full potential of the 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold in drug discovery and development can be realized.

References

• Argay, G., Fábián, L., Kálmán, A., Bernáth, G., & Gyarmati, Z. C. (2004). cis-7-Azabicyclo[4.2.0]octan-8-one. Acta Crystallographica Section E: Structure Reports Online, 60(2), o170–o172. [Link][3]

• de Gonzalo, G., & Gotor-Fernández, V. (2015). Recent advances in biocatalytic promiscuity. Hydrolase-catalyzed reactions for nonconventional transformations. Catalysis Science & Technology, 5(10), 4557-4573.

• SciSpace. (n.d.). Non-noble metal-catalysed carbonylative transformations. Retrieved from [Link][1]

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A Comparative Guide to the Reactivity of Azabicyclo[4.2.0]octenones for Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrogen-containing bicyclic compounds are fundamental building blocks in organic and medicinal chemistry, forming the core structures of many biologically active molecules.[1] Among these, azabicyclo[4.2.0]octenones, which feature a strained four-membered β-lactam ring fused to a six-membered ring, exhibit unique reactivity profiles that are of significant interest in synthetic chemistry and drug discovery.[1] The inherent ring strain of the β-lactam ring makes the carbonyl group highly susceptible to nucleophilic attack, a key factor in its chemical behavior. This guide provides an in-depth comparison of the reactivity of various azabicyclo[4.2.0]octenone systems, supported by experimental data and mechanistic insights, to aid researchers in harnessing their synthetic potential.

The Influence of Molecular Architecture on Reactivity

The reactivity of azabicyclo[4.2.0]octenones is primarily governed by the interplay of ring strain and electronic effects. The fusion of the four-membered β-lactam ring to a six-membered ring induces significant strain, which is a major driving force for many of their characteristic reactions.[1]

Ring Strain: The Driving Force

The inherent strain in the bicyclo[4.2.0]octane framework significantly influences its reactivity.[2][3] This strain arises from the deviation of bond angles from their ideal values, particularly within the four-membered ring. The relief of this strain is a powerful thermodynamic driving force for reactions that involve the opening of the cyclobutane or β-lactam ring.

A key indicator of the increased reactivity due to ring strain is the infrared (IR) absorption frequency of the carbonyl group in the β-lactam ring. The table below compares the typical IR stretching frequencies of amide carbonyls in different environments.

Amide Type	Carbonyl Stretch (cm⁻¹)
Acyclic Amide	1650-1680
γ-Lactam (5-membered)	~1700
β-Lactam (4-membered)	~1760
α-Lactam (3-membered)	~1845
Data sourced from various spectroscopic references.

The higher frequency observed for the β-lactam carbonyl is indicative of its increased double-bond character and the high degree of s-character in the C=O bond, both consequences of ring strain. This makes the carbonyl carbon more electrophilic and prone to nucleophilic attack.[1]

Substituent Effects: Fine-Tuning Reactivity

Substituents on the azabicyclo[4.2.0]octenone core can profoundly impact its reactivity through both steric and electronic effects. Electron-withdrawing groups can further enhance the electrophilicity of the β-lactam carbonyl, while electron-donating groups may have the opposite effect. The position of the substituent is also critical in directing the outcome of reactions.

A study on bicyclo[4.2.0]oct-6-enes demonstrated that substituents can significantly influence the rate of ring-opening metathesis polymerization (ROMP).[4] Specifically, substrates with an α,β-unsaturated amide moiety and a weakly acidic proton showed increased reaction rates.[4] This was attributed to the coordination of the carbonyl oxygen to the ruthenium catalyst, which stabilizes the transition state.[4] This highlights how subtle changes in substitution can lead to dramatic differences in reactivity.

Key Reaction Classes of Azabicyclo[4.2.0]octenones

The unique structural features of azabicyclo[4.2.0]octenones make them amenable to a variety of chemical transformations. Understanding these reaction pathways is crucial for their strategic application in synthesis.

Ring-Opening Reactions

The high ring strain of the β-lactam ring makes it susceptible to cleavage by a variety of nucleophiles. This is a fundamental reaction of this class of compounds and is often the basis for their biological activity.

For example, the ring-opening of 2-oxabicyclo[4.2.0]octan-7-one, a related bicyclic lactone, with various nucleophiles provides access to a diverse range of functionalized cyclohexane derivatives.[5] Similarly, 8-cyano-2-azabicyclo[4.2.0]octane has been shown to undergo cyclobutane ring opening under both basic and acidic conditions.[6]

Experimental Protocol: Nucleophilic Ring Opening of a Model Azabicyclo[4.2.0]octenone

This protocol describes a general procedure for the ring-opening of a generic N-substituted 7-oxo-azabicyclo[4.2.0]oct-2-ene with a primary amine.

Materials:

• N-Substituted 7-oxo-azabicyclo[4.2.0]oct-2-ene (1.0 eq)

• Primary amine (e.g., benzylamine, 1.2 eq)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF))

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the azabicyclo[4.2.0]octenone in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the primary amine to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting amino-amide product by column chromatography on silica gel.

Cycloaddition Reactions

The double bond within the six-membered ring of azabicyclo[4.2.0]octenones can participate in various cycloaddition reactions, providing a powerful tool for constructing more complex polycyclic systems.[7]

[2+2] photocycloaddition is a particularly useful method for synthesizing bicyclo[4.2.0]octane derivatives.[7][8] These reactions can be performed intramolecularly to create fused ring systems or intermolecularly.[7] Visible-light-mediated photochemical initiation has also been employed to produce bicyclic lactams in high yields.[1]

A study on p-nitrobenzyl 7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate, a related bicyclic system, demonstrated its participation in both Diels-Alder and 1,3-dipolar cycloaddition reactions, leading to a range of novel polycyclic azetidinone structures.[9]

Rearrangement Reactions

The strained framework of azabicyclo[4.2.0]octenones can also undergo various rearrangement reactions, often triggered by heat, light, or chemical reagents.[10] These rearrangements can lead to the formation of different bicyclic or monocyclic ring systems.

Photochemical rearrangements are a common transformation for these systems.[10] For instance, a photoinduced decarbonylative rearrangement of a diazabicyclo[2.2.2]octenone has been used to synthesize a functionalized diazabicyclo[4.1.0]heptene skeleton.[11] Additionally, samarium(II) iodide (SmI₂)-induced rearrangements have been utilized to achieve a 1,2-rearrangement with ring expansion of a methylenebicyclo[4.2.0]octanone.[1]

Comparative Reactivity Data

The following table summarizes the reactivity of different azabicyclo[4.2.0]octenone derivatives in various reaction types, highlighting the influence of substitution and reaction conditions.

Azabicyclo[4.2.0]octenone Derivative	Reaction Type	Conditions	Outcome	Reference
8-Cyano-2-azabicyclo[4.2.0]octane	Ring Opening	Basic or Acidic	Formation of 1,4,5,6-tetrahydropyridylpropionitrile or piperidine-2-ol	[6]
Bicyclo[4.2.0]oct-6-enes with α,β-unsaturated amide	Ring-Opening Metathesis	Ruthenium catalyst	Increased rate of polymerization	[4]
1,4-Dihydropyridines and acrylonitrile	[2+2] Photocycloaddition	UV light	Formation of cyano-substituted 2-azabicyclo[4.2.0]octanes	[6]
Diazabicyclo[2.2.2]octenone	Photochemical Rearrangement	UV light	Decarbonylation and formation of diazabicyclo[4.1.0]heptene	[11]
Methylenebicyclo[4.2.0]octanone	Rearrangement	Samarium(II) iodide	Ring expansion to a methylenebicyclo[3.2.1]octanol	[1]

Conclusion

Azabicyclo[4.2.0]octenones are versatile synthetic intermediates with a rich and diverse reactivity profile. Their chemistry is dominated by the inherent strain of the fused β-lactam ring, which drives ring-opening reactions and influences the course of cycloadditions and rearrangements. By understanding the interplay of ring strain and substituent effects, researchers can strategically design and execute synthetic routes to access a wide array of complex and biologically relevant molecules. This guide provides a foundational understanding of these principles, supported by experimental evidence, to empower scientists in the fields of organic synthesis and drug development to fully exploit the synthetic potential of this important class of compounds.

References

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• National Center for Biotechnology Information. (2017). Substituent Effects Provide Access to Tetrasubstituted Ring-Opening Olefin Metathesis of Bicyclo[4.2.0]oct-6-enes. PubMed Central.
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• ResearchGate. (1994). ChemInform Abstract: Addition Reactions to 2-Azabicyclo(4.2.0)oct-3-enes.
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• ACS Publications. (2006). Synthesis of Functionalized Bicyclo[3.2.1]octanes and Their Multiple Uses in Organic Chemistry.
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• ResearchGate. (2010). ChemInform Abstract: α-Azido Ketones. Part 3. Base-Induced Coupling of α-Azido Ketones with Aldehydes - An Easy and Efficient Route to Trifunctionalized Synthons 2Azido3-hydroxy Ketones, 2-Acylaziridines, and 2-Acylspiroaziridines.
• ACS Publications. (2023). Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone.
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A Senior Application Scientist's Guide to the Computational Analysis of the 7-Azabicyclo[4.2.0]oct-3-en-8-one Scaffold

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Carbapenem Core and the Need for In Silico Interrogation

The 7-azabicyclo[4.2.0]oct-3-en-8-one ring system represents the fundamental core of carbapenem antibiotics, a powerful class of β-lactam agents reserved for treating severe, multidrug-resistant bacterial infections.[1][2][3] Unlike their penicillin predecessors, carbapenems feature a carbon atom at position 1 (instead of sulfur) and a double bond within the five-membered ring, modifications that significantly enhance their antibacterial spectrum and resistance to most β-lactamase enzymes.[2] The unique stereochemistry and inherent ring strain of this bicyclic scaffold are critical to its mechanism of action: the acylation and inactivation of bacterial Penicillin-Binding Proteins (PBPs) involved in cell wall synthesis.[2]

However, the rise of carbapenem-resistant bacteria, primarily through the production of carbapenem-hydrolyzing β-lactamases (carbapenemases), poses a critical threat to modern medicine.[4] To stay ahead in this evolutionary arms race, drug development professionals are increasingly reliant on computational chemistry. These in silico techniques allow for a deep, quantitative understanding of the scaffold's intrinsic reactivity, its interaction with both target and resistance enzymes, and provide a rational basis for the design of next-generation derivatives.

This guide provides a comparative framework for the computational study of the 7-azabicyclo[4.2.0]oct-3-en-8-one core. It details the theoretical methodologies used to predict its chemical reactivity, compares its key structural and electronic properties to other β-lactam classes, and outlines the simulation workflows used to model its biological interactions.

Part 1: Quantifying Reactivity — A DFT-Based Workflow

The efficacy of any β-lactam antibiotic is fundamentally tied to the chemical reactivity of its four-membered ring. The more electrophilic the carbonyl carbon, the more susceptible it is to nucleophilic attack by the active site serine of a PBP. This reactivity is not accidental; it is engineered by the geometry of the fused ring system. Density Functional Theory (DFT) is the computational tool of choice for dissecting these structure-reactivity relationships.[5][6]

Expert Rationale: The "Why" Behind the Workflow

The goal is to compute molecular properties that correlate with the ease of amide bond cleavage. A standard workflow is chosen for its balance of computational efficiency and accuracy for organic systems. We use DFT with the B3LYP functional and a 6-31G(d,p) basis set, a widely validated combination for calculating the geometry and electronic properties of drug-like molecules.[6] This approach allows us to model the key features that differentiate carbapenems from less reactive β-lactams.

Experimental Protocol: DFT Workflow for Reactivity Analysis

• Structure Preparation: A 3D model of 7-azabicyclo[4.2.0]oct-3-en-8-one is constructed using molecular modeling software.

• Geometry Optimization: A full geometry optimization is performed using the B3LYP/6-31G(d,p) level of theory. This calculation finds the lowest energy (most stable) conformation of the molecule.

• Frequency Calculation: A frequency analysis is run on the optimized geometry to confirm it is a true energy minimum (i.e., no imaginary frequencies).

• Parameter Extraction: Key geometric parameters are measured from the validated structure. The most critical of these is the "Woodward height" (h).[7] This parameter measures the height of the nitrogen atom above the plane formed by its three bonded neighbors (the carbonyl carbon, the bridgehead carbon, and the C6 carbon). A higher h value signifies greater pyramidalization of the nitrogen.

• Analysis: The extracted parameters are analyzed. Increased pyramidalization (a larger h) prevents the nitrogen's lone pair of electrons from effectively stabilizing the adjacent carbonyl group through amide resonance.[7] This lack of resonance makes the carbonyl carbon significantly more electrophilic and, therefore, more reactive.

Caption: Standard DFT workflow for analyzing β-lactam reactivity.

Part 2: Comparative Analysis with Alternative β-Lactam Scaffolds

The true value of the carbapenem core is understood by comparing its computationally derived properties against other β-lactam classes. The fused bicyclic structure is the key differentiator.

Feature	Monobactam (e.g., Aztreonam Core)	Penam (e.g., Penicillin G Core)	Carbapenem (Target Scaffold)	Rationale for Reactivity
Nitrogen Geometry	Near Planar	Pyramidal	Highly Pyramidal	Increased pyramidalization reduces amide resonance, increasing carbonyl electrophilicity.[7]
Woodward Height (h)	Low (~0.1 Å)	Medium (~0.35-0.40 Å)	High (~0.45-0.55 Å)	A quantitative measure of nitrogen pyramidalization. Carbapenems exhibit the greatest distortion from planarity.[7]
N-C=O Bond Length	Short (~1.36 Å)	Intermediate (~1.38 Å)	Long (~1.40 Å)	A longer bond indicates less double-bond character, confirming reduced amide resonance and higher reactivity.
Predicted Reactivity	Low	High	Very High	The combination of high ring strain and poor amide resonance makes the carbapenem core exceptionally reactive.[8]

Note: Values are representative estimates based on published computational studies of related structures.

As the data illustrates, the monobactam scaffold, lacking a fused ring, allows the nitrogen to remain relatively planar. This maximizes amide resonance, stabilizing the β-lactam bond and reducing its intrinsic reactivity.[7] Penicillins introduce strain and pyramidalization, boosting reactivity. The carbapenem core, with its unique stereochemistry and unsaturation, further distorts the bridgehead nitrogen, pushing the reactivity to a higher level essential for its broad-spectrum activity.[2][8]

Part 3: Simulating Biological Interactions — Docking and Dynamics

While DFT reveals intrinsic reactivity, understanding a drug's performance requires simulating its interaction with protein targets. Molecular docking and molecular dynamics (MD) simulations are the primary tools for this task, allowing us to model how the 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold binds to both its intended targets (PBPs) and resistance enzymes (β-lactamases).[4][9][10]

Expert Rationale: A Two-Step Validation System

This workflow constitutes a self-validating system. Molecular docking provides a rapid, static prediction of the most likely binding pose and a corresponding binding affinity score.[11] However, this is only a snapshot. Molecular dynamics simulation then adds the dimension of time, turning the static picture into a dynamic movie.[4][10] By simulating the complex for tens to hundreds of nanoseconds, we can verify the stability of the docked pose. If the molecule remains firmly bound in the active site throughout the simulation, it builds confidence in the initial docking result.

Experimental Protocol: In Silico Target Interaction Workflow

• Protein Preparation: Crystal structures of a target PBP (e.g., A. baumannii PBP1A) and a relevant β-lactamase (e.g., NDM-1) are obtained from the Protein Data Bank (PDB).[9][11]

• Ligand Preparation: The DFT-optimized 3D structure of the 7-azabicyclo[4.2.0]oct-3-en-8-one derivative is prepared with appropriate protonation states.

• Molecular Docking: The ligand is docked into the active site of each protein using software like AutoDock Vina. The program generates a series of possible binding poses and scores them based on predicted binding affinity (kcal/mol).

• Pose Analysis: The top-scoring poses are analyzed to identify key molecular interactions, such as hydrogen bonds to active site residues (e.g., SER, LYS, ASN) and hydrophobic contacts.[9]

• Molecular Dynamics (MD) Setup: The most plausible protein-ligand complex from docking is placed in a simulated box of water and ions to mimic physiological conditions.

• MD Simulation: A simulation is run for a defined period (e.g., 100 ns). The trajectory, which records the position of every atom over time, is saved.

• Trajectory Analysis: The trajectory is analyzed to assess the stability of the complex. Key metrics include the root-mean-square deviation (RMSD) of the ligand and the persistence of the hydrogen bonds identified during docking.

Caption: Iterative cycle of in silico drug design and validation.

Conclusion and Future Directions

Computational studies provide indispensable, atom-level insights into the structure and function of the 7-azabicyclo[4.2.0]oct-3-en-8-one scaffold. DFT calculations quantitatively confirm that its unique bicyclic geometry imbues the β-lactam bond with the high intrinsic reactivity necessary for potent antibacterial activity. Comparative analysis demonstrates its superiority over simpler monocyclic and penicillin-like cores in this regard. Furthermore, molecular docking and dynamics simulations provide a robust framework for predicting how derivatives of this core will interact with both bacterial targets and the resistance enzymes that threaten their efficacy.

By integrating these computational workflows, researchers can rationally design novel carbapenems with enhanced PBP binding, improved stability, and, crucially, reduced susceptibility to β-lactamase hydrolysis. This in silico-first approach accelerates the discovery pipeline, allowing for the prioritization of the most promising candidates for synthesis and experimental validation, ultimately paving the way for the next generation of life-saving antibiotics.

References

• Argay, G., Fábián, L., Kálmán, A., Bernáth, G., & Gyarmati, Z. C. (2004). cis-7-Azabicyclo[4.2.0]octan-8-one. Acta Crystallographica Section E: Structure Reports Online, E60, o170–o172. Available at: [Link]

• Fisher, J. F., Meroueh, S. O., & Mobashery, S. (2017). Modified Penicillin Molecule with Carbapenem-Like Stereochemistry Specifically Inhibits Class C β-Lactamases. mBio, 8(6), e01799-17. Available at: [Link]

• Kanimozhi, T., Antonysamy, J., & Kumar, S. S. (2023). Molecular docking and dynamic approach to screen the drug candidate against the Imipenem-resistant CarO porin in Acinetobacter baumannii. Journal of Biomolecular Structure & Dynamics, 41(1), 246-258. Available at: [Link]

• Borowski, T., Broclawik, E., & Radoń, M. (2005). Epimerization and desaturation by carbapenem synthase (CarC). A hybrid DFT study. Journal of the American Chemical Society, 127(45), 15848-15857. Available at: [Link]

• PubChem. (n.d.). 7-azabicyclo[4.2.0]oct-3-en-8-one. National Center for Biotechnology Information. Available at: [Link]

• Page, M. I. (2001). The Reactivity of β-Lactams, the Mechanism of Catalysis and the Inhibition of β-Lactamases. ResearchGate. Available at: [Link]

• D’hooghe, M., & De Kimpe, N. (2006). Novel and Recent Synthesis and Applications of β-Lactams. Chemical Society Reviews, 35(3), 241-255. Available at: [Link]

• El-Sayed, N. N. E., et al. (2022). Antimicrobial Activity and DFT Studies of a Novel Set of Spiropyrrolidines Tethered with Thiochroman-4-one/Chroman-4-one Scaffolds. Molecules, 27(15), 4897. Available at: [Link]

• Sarıyer, E., & Ağırbaş, G. (2025). Comparative Molecular Docking Analysis of Carbapenem Antibiotics with Ndm-1 and OXA-23 Β-Lactamases: Insights into Binding Mechanisms. Clinical and Experimental Health Sciences, 15(3), 654-660. Available at: [Link]

• McGowan, S. J., et al. (1995). Analysis of bacterial carbapenem antibiotic production genes reveals a novel β-lactam biosynthesis pathway. Molecular Microbiology, 16(2), 253-262. Available at: [Link]

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• Al-Khazraji, K. H. A., & Al-Khafaji, N. A. H. (2020). In Silico Design and Molecular Docking Studies of Carbapenem Analogues Targeting Acinetobacter baumannii PBP1A Receptor. Al Mustansiriyah Journal of Pharmaceutical Sciences, 20(3), 1-11. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Guide to the Proper Disposal of 7-Azabicyclo[4.2.0]oct-3-en-8-one

In the lifecycle of drug discovery and development, the final disposition of a chemical reagent is as critical as its initial synthesis and application. For researchers handling specialized heterocyclic compounds like 7-Azabicyclo[4.2.0]oct-3-en-8-one, a β-lactam, ensuring proper disposal is a matter of safety, environmental stewardship, and regulatory compliance. The strained four-membered β-lactam ring, while key to the bioactivity of many antibiotics, also dictates the specific handling and deactivation requirements for its waste.

Improper disposal of β-lactam containing compounds can contribute to environmental contamination and the proliferation of antibiotic-resistant bacteria. Therefore, a rigorous and scientifically-grounded disposal protocol is not just a recommendation—it is an essential component of responsible research.

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 7-Azabicyclo[4.2.0]oct-3-en-8-one and related β-lactam waste streams in a laboratory setting.

Part 1: Hazard Assessment and Waste Stream Segregation

Core Principle: All waste, including pure compound, solutions, and contaminated labware, must be segregated at the point of generation. Never mix β-lactam waste with other chemical waste streams unless compatibility is confirmed.

Waste Stream Identification Table

Waste Stream	Description	Initial Handling Procedure
Pure Compound	Unused or expired solid 7-Azabicyclo[4.2.0]oct-3-en-8-one.	Collect in a clearly labeled, sealed container designated "Hazardous Waste: 7-Azabicyclo[4.2.0]oct-3-en-8-one".
Concentrated Solutions	Stock solutions (e.g., in DMSO, DMF) at concentrations significantly higher than working solutions.	High-concentration stock solutions are considered hazardous chemical waste and should be collected in approved containers.[2][3]
Dilute Aqueous Solutions	Working solutions, buffer solutions, or reaction quench liquids containing low concentrations of the compound.	Collect in a labeled, leak-proof hazardous waste container. Consider chemical deactivation prior to pickup.
Contaminated Labware	Glassware, pipette tips, vials, gloves, and other personal protective equipment (PPE) with gross contamination.	Collect in a designated, lined container clearly marked as "Hazardous Waste: β-Lactam Contaminated Labware".[4]

Part 2: Chemical Deactivation Protocol

The defining feature of 7-Azabicyclo[4.2.0]oct-3-en-8-one is its β-lactam ring. This strained ring is susceptible to nucleophilic attack and hydrolysis, which opens the ring and inactivates the molecule. This chemical property can be leveraged for pre-disposal treatment, reducing the compound's biological and environmental impact.

Causality: Alkaline hydrolysis is an effective method for cleaving the β-lactam ring. Studies have shown that treatment with sodium hydroxide (NaOH) solution can effectively degrade and inactivate β-lactam antibiotics.[5][6][7] This process transforms the active pharmaceutical ingredient (API) into a less biologically active compound before it enters the official waste stream.[4]

Step-by-Step Protocol for Alkaline Hydrolysis (for Dilute Aqueous Waste)

• Preparation: In a designated fume hood, place the container of dilute aqueous waste on a magnetic stir plate. Don appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• pH Adjustment: While stirring, slowly add 1 M Sodium Hydroxide (NaOH) solution to the waste. Monitor the pH using a calibrated pH meter or pH strips.

• Target pH: Adjust the pH of the solution to >10. A strongly basic environment facilitates the rapid hydrolysis of the β-lactam ring.

• Reaction Time: Allow the solution to stir at room temperature for a minimum of 12 hours. This extended reaction time ensures complete degradation.

• Neutralization: After the inactivation period, slowly neutralize the solution by adding 1 M Hydrochloric Acid (HCl) until the pH is between 6.0 and 8.0.

• Final Disposal: The neutralized, deactivated solution is still considered chemical waste. Transfer it to a clearly labeled hazardous waste container for pickup by your institution's Environmental Health and Safety (EHS) office.[8] Never pour the treated or untreated solution down the drain. [8]

Workflow for the chemical deactivation of β-lactam waste.

Part 3: Final Disposal and Regulatory Compliance

All chemical waste, whether deactivated or not, must be handled in accordance with federal, state, and institutional regulations.[8][9] The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous waste from its point of generation to its final disposal.[10]

Key Compliance Steps:

• Container Management:

  • Use only approved, compatible, and leak-proof containers for waste collection.

  • Keep containers closed at all times, except when adding waste.[8]

  • Store waste in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[8][11]

• Labeling:

  • All containers must be clearly labeled with the words "Hazardous Waste".[9][11]

  • The label must also include the full chemical name ("7-Azabicyclo[4.2.0]oct-3-en-8-one") and a clear hazard warning (e.g., "Toxic," "Irritant").[11]

• Waste Pickup:

  • Once a waste container is full, or if it has been accumulating for a specified time limit (often 12 months in an SAA), arrange for pickup by your institution's EHS department.[8][10]

  • Provide an accurate description of all chemical constituents to EHS personnel.[8]

Decision tree for disposal of 7-Azabicyclo[4.2.0]oct-3-en-8-one.

By adhering to these systematic procedures, researchers can ensure the safe handling and disposal of 7-Azabicyclo[4.2.0]oct-3-en-8-one, protecting themselves, their colleagues, and the environment, thereby upholding the highest standards of laboratory safety and scientific integrity.

References

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A Researcher's Guide to the Safe Handling of 7-Azabicyclo[4.2.0]oct-3-en-8-one

This guide provides essential safety and handling protocols for 7-Azabicyclo[4.2.0]oct-3-en-8-one, a key bicyclic lactam intermediate in synthetic chemistry. Given the limited availability of a specific Safety Data Sheet (SDS) for this compound, the following recommendations are synthesized from data on structurally related azabicyclo compounds and general principles of laboratory safety. This document is intended to empower researchers, scientists, and drug development professionals with the knowledge to work safely with this chemical.

Understanding the Hazard Profile

Key assumptions based on related compounds:

• Oral Toxicity: May be harmful if ingested[1].

• Irritation: Potential for skin and eye irritation upon direct contact[2].

• Sensitization: Some related bicyclo compounds can cause skin or respiratory sensitization[3][4].

A thorough risk assessment should be conducted before commencing any work with this compound.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to ensure personal safety. The following table outlines the recommended PPE for handling 7-Azabicyclo[4.2.0]oct-3-en-8-one.

Body Part	Required PPE	Rationale
Eyes & Face	Safety glasses with side shields or safety goggles. A face shield is required when there is a splash hazard[5][6].	Protects against accidental splashes and airborne particles.
Hands	Chemical-resistant gloves (e.g., Nitrile).	Prevents direct skin contact. It is crucial to inspect gloves for any signs of degradation or puncture before use[6][7].
Body	A standard laboratory coat.	Protects clothing and skin from minor spills and contamination[8].
Respiratory	Use in a well-ventilated area or a chemical fume hood. If dust or aerosols are generated, a NIOSH-approved respirator may be necessary[6][9].	Minimizes the risk of inhaling potentially harmful airborne particles.
Feet	Closed-toe shoes.	Protects feet from spills and falling objects[5].

Step-by-Step Handling Protocol

Adherence to a strict operational workflow is paramount to minimizing exposure and ensuring a safe laboratory environment.

Caption: A step-by-step workflow for the safe handling of 7-Azabicyclo[4.2.0]oct-3-en-8-one.

Operational Steps:

• Preparation:

  • Designate a specific, well-ventilated area for handling, preferably within a chemical fume hood[10].

  • Ensure that an eyewash station and safety shower are readily accessible[11].

  • Assemble all necessary PPE and inspect for any defects[7].

  • Have all necessary equipment and reagents ready to minimize movement and potential for spills.

• Handling:

  • Don the appropriate PPE as outlined in the table above.

  • When weighing or transferring the solid compound, do so in a manner that avoids the generation of dust[9][12].

  • Handle the compound with care, avoiding contact with skin and eyes[7][10].

  • After handling, thoroughly clean the work area and any equipment used.

• Post-Handling:

  • Carefully remove and dispose of single-use PPE, such as gloves, in the appropriate waste stream.

  • Wash hands and any exposed skin thoroughly with soap and water.

  • Document all procedures and any notable observations in your laboratory notebook.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Caption: Emergency response plan for spills and personal exposure.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists[12].

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention[12].

• Inhalation: Remove the individual to fresh air. If breathing becomes difficult, seek immediate medical attention[12].

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention[9][10].

• Spill Cleanup: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal[9][12]. For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 7-Azabicyclo[4.2.0]oct-3-en-8-one and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Dispose of the compound and any solutions containing it as chemical waste through a licensed disposal company[7][9]. Do not discharge to sewer systems[7].

• Contaminated Materials: Any materials that have come into contact with the compound, such as gloves, paper towels, and weighing papers, should be collected in a sealed container and disposed of as chemical waste[9].

• Containers: Empty containers should be triple-rinsed (or equivalent) before being offered for recycling or reconditioning. Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill if permissible by local regulations[7].

By adhering to these guidelines, researchers can confidently and safely handle 7-Azabicyclo[4.2.0]oct-3-en-8-one, fostering a secure and productive research environment.

References

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